Ono-LB457

Core Science & Biosynthesis

An In-Depth Technical Guide to the Mechanism of Action of ONO-LB457 (ONO-4057)

Executive Summary & Molecular Identity

ONO-LB457 (also widely designated as ONO-4057 ) is a potent, selective, and orally bioavailable small-molecule antagonist of the Leukotriene B4 (LTB4) receptor[1]. Chemically identified as (E)-5-(2-(2-carboxyethyl)-3-((6-(4-methoxyphenyl)hex-5-en-1-yl)oxy)phenoxy)pentanoic acid, this compound was developed to intercept the lipid-driven inflammatory cascade at the receptor level[1].

Unlike earlier generations of lipoxygenase inhibitors that broadly suppressed eicosanoid synthesis, ONO-LB457 provides targeted blockade of the BLT1 receptor —a high-affinity G-protein-coupled receptor (GPCR) predominantly expressed on the surface of leukocytes[2]. By competitively occluding the LTB4 binding pocket, ONO-LB457 abrogates downstream calcium mobilization, thereby halting neutrophil chemotaxis, aggregation, and degranulation without disrupting the biosynthesis of other essential arachidonic acid metabolites[3].

Mechanistic Pathway: Interrupting the Lipid-Driven Cascade

The physiological production of LTB4 is initiated when cytosolic phospholipase A2 liberates arachidonic acid from the nuclear membrane. The 5-lipoxygenase (5-LOX) enzyme, aided by the 5-lipoxygenase-activating protein (FLAP), converts arachidonic acid into LTA4, which is subsequently hydrolyzed into LTB4.

Once secreted, LTB4 acts as a highly potent chemoattractant by binding to the BLT1 receptor (ngcontent-ng-c347536016="" _nghost-ng-c1800544882="" class="inline ng-star-inserted">

). This binding triggers a -protein-mediated signaling cascade, leading to the release of intracellular calcium stores ( flux), actin cytoskeletal rearrangement, and rapid directed cellular migration (chemotaxis).

ONO-LB457 acts as a competitive antagonist at the BLT1 receptor. Because the compound structurally mimics the spatial orientation of LTB4's hydrophobic tail and acidic headgroup, it anchors into the BLT1 binding pocket with high affinity (

)[3]. This physical occlusion prevents LTB4 from engaging the receptor, effectively silencing the downstream flux and neutralizing the neutrophil's ability to migrate toward the inflammatory focus.

Fig 1: ONO-LB457 competitive antagonism of the LTB4/BLT1 signaling pathway.

Quantitative Pharmacological Profiling

The therapeutic viability of ONO-LB457 is grounded in its high specificity. It does not exhibit agonist activity at concentrations up to 30 μM, nor does it inhibit neutrophil activation induced by other chemoattractants like fMLP or C5a[3]. This proves that the compound is a true targeted antagonist rather than a general cellular depressant.

Table 1: In Vitro Pharmacological Profile of ONO-LB457

Pharmacological Parameter	Value	Target / Assay Context	Mechanistic Significance
Binding Affinity ( )		Human neutrophil BLT1	Demonstrates high-affinity competitive receptor occupancy[3].
Calcium Mobilization ( )		Cytosolic flux	Confirms functional blockade of GPCR signal transduction[3].
Neutrophil Chemotaxis ( )		Boyden chamber migration	Validates the inhibition of physical cellular recruitment[3].
Neutrophil Degranulation ( )		Enzyme release assay	Prevents the release of tissue-damaging proteases[3].
Neutrophil Aggregation ( )		Cell aggregation assay	Reduces the risk of microvascular occlusion in inflammation[3].

Experimental Methodologies: Validating Antagonism

To ensure scientific integrity, researchers must utilize self-validating protocols when assessing ONO-LB457. The following methodologies detail the critical steps and the causality behind the experimental conditions.

Protocol A: Radioligand Receptor Binding Assay ( H-LTB4)

This assay quantifies the direct binding affinity (ngcontent-ng-c347536016="" _nghost-ng-c1800544882="" class="inline ng-star-inserted">

) of ONO-LB457 to the BLT1 receptor.

• Membrane Preparation: Isolate membrane fractions from HEK293 cells stably expressing human BLT1, or from freshly isolated human neutrophils. Causality: Using isolated membranes rather than whole cells prevents ligand internalization, ensuring the assay strictly measures surface receptor binding kinetics.

• Buffer Formulation: Prepare binding buffer consisting of 50 mM Tris-HCl (pH 7.4), 10 mM ngcontent-ng-c347536016="" _nghost-ng-c1800544882="" class="inline ng-star-inserted">

  , 10 mM NaCl, and 0.05% BSA. Causality: Divalent cations ( ) are strictly required to stabilize the high-affinity state of the GPCR-G-protein complex, while BSA prevents non-specific adherence of the highly lipophilic LTB4 to plasticware.

• Competitive Incubation: Add 5 nM of

  H-LTB4 to the membrane fractions alongside varying concentrations of ONO-LB457 (0.1 nM to 10 μM). Incubate at 4°C for 60 minutes. Causality: The 4°C temperature minimizes receptor degradation and slows dissociation rates, allowing the system to reach a stable equilibrium.

• Validation Control (Non-Specific Binding): In a parallel set of tubes, include 5 μM of unlabeled (cold) LTB4. Causality: This saturates all specific BLT1 receptors. Any remaining radioactivity represents non-specific background binding, which must be subtracted to calculate true specific binding[2].

• Separation & Quantification: Terminate the reaction by rapid vacuum filtration through GF/C glass fiber filters. Wash three times with cold buffer, then quantify bound radioactivity using a liquid scintillation counter.

Protocol B: In Vitro Neutrophil Microchemotaxis Assay

This functional assay evaluates ONO-LB457's ability to halt directed cell migration[4].

Fig 2: In vitro microchemotaxis assay workflow for validating BLT1 antagonism.

• Cell Isolation: Isolate human neutrophils via Ficoll-Hypaque density gradient centrifugation, achieving >96% purity and >98% viability[4]. Suspend in Gey's balanced salt solution (GBSS) with 2% BSA.

• Pre-incubation: Treat the neutrophil suspension (

  ) with ONO-LB457 for 15 minutes at 37°C.

• Chamber Assembly: Utilize a 48-well microchemotaxis chamber (Boyden chamber). Fill the lower wells with

  M LTB4. Place a 3 μm pore-size polycarbonate filter over the lower wells[4]. Causality: Neutrophils are 12-15 μm in diameter. A 3 μm pore strictly prevents passive diffusion; cells must actively undergo cytoskeletal deformation and active chemotaxis to cross the barrier.

• Specificity Control: Fill separate lower wells with

  M fMLP (N-formyl-methionyl-leucyl-phenylalanine). Causality: If ONO-LB457 inhibits LTB4-driven migration but fails to inhibit fMLP-driven migration, it proves the drug is a specific BLT1 antagonist and not a generic cytotoxin that paralyzes the cellular cytoskeleton[3].

• Migration & Analysis: Add the pre-incubated neutrophils to the upper wells. Incubate for 1 hour at 37°C. Remove the filter, scrape off non-migrated cells from the top, fix, and stain the migrated cells on the bottom surface. Quantify via light microscopy.

Translational Efficacy: In Vivo Disease Models

Because LTB4 is a primary driver of acute and chronic inflammation, ONO-LB457 has demonstrated significant efficacy across multiple in vivo pathological models, validating the translational potential of BLT1 antagonism.

Table 2: In Vivo Efficacy Metrics of ONO-LB457

Disease Model	Species	Administration / Dose	Key Biomarker & Pathological Outcomes
Ischemia-Reperfusion Injury (Renal)	Rat	Oral (7 g/kg in chow)	Drastic reduction in Blood Urea Nitrogen (BUN) and Serum Creatinine. Significant decrease in renal Myeloperoxidase (MPO) activity and tubular necrosis[5].
Bleomycin-Induced Pulmonary Fibrosis	Mouse	Intraperitoneal (100-300 mg/kg)	Decreased LTB4, IL-6, and TGF-β levels in Bronchoalveolar Lavage Fluid (BALF). Reduced lung hydroxyproline content and lower Ashcroft fibrosis scores[6].
Intradermal Neutrophil Migration	Guinea Pig	Oral ( )	Successfully prevented LTB4-induced transient neutropenia and blocked intradermal neutrophil infiltration, proving systemic oral bioavailability[3].

By blocking the BLT1 receptor, ONO-LB457 effectively uncouples the initial tissue insult (which generates arachidonic acid metabolites) from the secondary, often more destructive, wave of massive neutrophil and macrophage infiltration[5][6].

References

• "Convenient approach for the synthesis of ONO-LB-457, a potent leukotriene B4 receptor antagonist", Tetrahedron / ResearchGate. Available at:[Link]

• "A Second Leukotriene B4 Receptor, BLT2: A New Therapeutic Target in Inflammation and Immunological Disorders", Journal of Experimental Medicine / Semantic Scholar. Available at:[Link]

• "Bradykinin Stimulates Lung Fibroblasts to Release Neutrophil and Monocyte Chemotactic Activity", American Journal of Respiratory Cell and Molecular Biology / ATS Journals. Available at:[Link]

• "Effects of a leukotriene B4 receptor antagonist on bleomycin-induced pulmonary fibrosis", European Respiratory Journal / ERSNet. Available at:[Link]

• "An in vivo approach showing the chemotactic activity of leukotriene B4 in acute renal ischemic-reperfusion injury", Proceedings of the National Academy of Sciences / NIH PMC. Available at:[Link]

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• 6. publications.ersnet.org [publications.ersnet.org]

ONO-4057: Mechanistic Profiling and Experimental Validation of a Selective Leukotriene B4 Receptor Antagonist

Executive Summary

Leukotriene B4 (LTB4) is a potent lipid mediator synthesized via the 5-lipoxygenase (5-LOX) pathway of arachidonic acid metabolism. It serves as a primary chemoattractant and activator for neutrophils, macrophages, and other leukocytes, driving acute and chronic inflammatory responses[1]. These physiological effects are predominantly mediated by the high-affinity, G-protein-coupled receptor BLT1.

ONO-4057 (5-[2-(2-Carboxyethyl)-3-[6-(4-methoxyphenyl)-5E-hexenyl]oxyphenoxy]valeric acid) was developed as a highly selective, orally active competitive antagonist of the BLT1 receptor[2]. This technical guide provides an in-depth analysis of ONO-4057’s pharmacological profile, detailing the causality behind its target engagement and providing self-validating experimental workflows for researchers utilizing this compound in preclinical models.

Molecular Pharmacology and Target Engagement

ONO-4057 selectively targets the BLT1 receptor, displacing LTB4 with high nanomolar affinity (

nM)[2]. However, a critical nuance in its pharmacological profile is the divergence between its receptor binding affinity and its functional inhibition. While binding occurs in the low nanomolar range, the functional blockade of downstream cellular events—such as cytosolic calcium mobilization, chemotaxis, and degranulation—requires micromolar concentrations[3]. This characterizes ONO-4057 as a relatively weak functional antagonist in whole-cell and physiological systems, a factor that must be accounted for during experimental dose titration.

Quantitative Pharmacological Profile

The following table summarizes the established in vitro and in vivo metrics for ONO-4057.

Pharmacological Parameter	Value	Reference
In Vitro Binding & Function (Human Neutrophils)
BLT1 Receptor Binding Affinity ( )	nM	[2]
Cytosolic Mobilization ( )	µM	[2]
Neutrophil Chemotaxis ( )	µM	[2]
Neutrophil Degranulation ( )	µM	[2]
Neutrophil Aggregation ( )	µM	[2]
In Vivo Efficacy (Guinea Pig Models)
LTB4-Induced Neutropenia ( , oral)	25.6 mg/kg	[2]
Intradermal Neutrophil Migration ( , oral)	5.3 mg/kg	[2]

Signaling Cascade and Intervention Strategy

BLT1 is a

-coupled receptor. Upon LTB4 binding, the activated G-protein stimulates Phospholipase C (PLC), which cleaves membrane phospholipids to generate inositol triphosphate ( ). triggers the rapid release of from the endoplasmic reticulum, initiating the cytoskeletal rearrangements necessary for chemotaxis. ONO-4057 competitively occupies the orthosteric binding site of BLT1, preventing this cascade.

Figure 1: LTB4/BLT1 signaling cascade and competitive blockade by ONO-4057.

Experimental Methodologies: Self-Validating Protocols

As a Senior Application Scientist, I emphasize that experimental protocols must be designed with built-in causality and self-validation. The following workflows detail the standard in vitro and in vivo evaluation of ONO-4057.

Protocol A: Ex Vivo Fluorometric Calcium Mobilization Assay

Rationale & Causality: Because BLT1 activation directly triggers a transient intracellular calcium spike via the PLC/

pathway, calcium mobilization is the most immediate, quantifiable biomarker of receptor engagement. We utilize Fluo-4 AM, a cell-permeable acetoxymethyl ester dye. Once inside the cell, endogenous esterases cleave the AM group, trapping the active, calcium-sensitive fluorophore in the cytosol.

• Neutrophil Isolation: Isolate human polymorphonuclear leukocytes (PMNs) from whole blood using dextran sedimentation followed by density gradient centrifugation.

  • Causality: Neutrophils express the highest physiological density of BLT1 receptors. Isolating them minimizes background fluorescence and off-target signaling from non-myeloid cells.

• Fluorophore Loading: Incubate PMNs (

  cells/mL) with 2 µM Fluo-4 AM in Hank's Balanced Salt Solution (HBSS) for 30 minutes at 37°C. Wash twice to remove extracellular dye.

• Antagonist Pre-incubation: Aliquot cells into a 96-well black microplate. Add ONO-4057 at titrated concentrations (0.1 µM to 30 µM) and incubate for 15 minutes.

  • Causality: Pre-incubation is an absolute requirement for competitive antagonists. It allows ONO-4057 to achieve thermodynamic equilibrium at the BLT1 orthosteric site before the high-affinity agonist is introduced.

• Agonist Challenge: Inject 10 nM LTB4 into the wells using an automated fluidics system while continuously recording fluorescence (Excitation 488 nm / Emission 520 nm).

• Data Analysis: Calculate the peak fluorescence minus baseline (

  ). A successful assay will yield an of approximately 0.7 µM for ONO-4057[2].

Figure 2: Workflow for ex vivo fluorometric calcium mobilization assay.

Protocol B: In Vivo Bleomycin-Induced Pulmonary Fibrosis Model

Rationale & Causality: Bleomycin induces severe oxidative DNA damage in alveolar epithelial cells. This triggers a massive release of pro-inflammatory cytokines and LTB4, which recruits neutrophils and fibroblasts, accurately mimicking the pathogenesis of idiopathic pulmonary fibrosis (IPF)[4].

• Disease Induction: Administer a single intratracheal injection of bleomycin (2.5 mg/kg) to C57BL/6 mice on Day 1.

  • Causality: Intratracheal delivery ensures direct, localized insult to the pulmonary epithelium, standardizing the fibrotic response and minimizing systemic toxicity.

• Dosing Regimen: Administer ONO-4057 (1.0 mg/kg) via intraperitoneal injection on days 1–5 of each week for 3 weeks[4].

  • Causality: Sustained BLT1 blockade is required during the acute inflammatory phase (Days 1-7) to prevent the subsequent cascade of transforming growth factor-beta (TGF-

    ) release and irreversible fibroblast activation.

• Biochemical Validation (Hydroxyproline Assay): Harvest lung tissue on day 21, hydrolyze in 6N HCl at 120°C, and measure hydroxyproline via a colorimetric assay (absorbance at 560 nm).

  • Causality: Hydroxyproline is a non-proteinogenic amino acid found almost exclusively in collagen. Its quantification provides a direct, objective biochemical measure of fibrotic matrix deposition, eliminating the subjectivity inherent in histological scoring. ONO-4057 treatment significantly reduces lung hydroxyproline content, validating its in vivo anti-fibrotic efficacy[4].

Translational Perspectives and Clinical Trajectory

The preclinical success of ONO-4057 in models of neutropenia, dermatitis, nephrotoxic serum nephritis[5], and pulmonary fibrosis[4] propelled the compound into clinical evaluation. In Phase I human studies, a 300 mg oral dose successfully demonstrated pharmacodynamic efficacy by inhibiting ex vivo LTB4-induced calcium mobilization in patient neutrophils[3],[6].

The compound was heavily investigated for inflammatory conditions characterized by excessive neutrophil infiltration, such as psoriasis and ulcerative colitis[3]. However, a significant translational hurdle emerged: despite its potent receptor affinity (

nM), its functional inhibition required higher micromolar concentrations, characterizing it as a relatively weak functional antagonist in complex whole-blood systems where protein binding and metabolic clearance play a role[3].

Consequently, its clinical development was ultimately discontinued[]. Today, ONO-4057 remains a highly valuable pharmacological tool compound for researchers dissecting BLT1-mediated pathologies in preclinical in vitro and in vivo research[5],[8].

References

• Title : ONO-4057, a novel, orally active leukotriene B4 antagonist: effects on LTB4-induced neutrophil functions - PubMed Source : nih.gov URL :[Link]

• Title : LTB4 Antagonism - Karger Publishers Source : karger.com URL : [Link]

• Title : The leukotriene B4 receptor antagonist ONO-4057 inhibits nephrotoxic serum nephritis in WKY rats - PubMed Source : nih.gov URL :[Link]

• Title : Ono-4057 - Drug Targets, Indications, Patents - Patsnap Synapse Source : patsnap.com URL :[Link]

• Title : Effects of a leukotriene B4 receptor antagonist on bleomycin-induced pulmonary fibrosis Source : ersnet.org URL :[Link]

• Title : Modulators of Leukotriene Biosynthesis and Receptor Activation - ACS Publications Source : acs.org URL :[Link]

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ONO-LB457 (ONO-4057): Discovery, Pharmacodynamics, and Development History of a Selective Leukotriene B₄ Receptor Antagonist

Executive Summary

Leukotriene B₄ (LTB₄) is a potent lipid mediator derived from the 5-lipoxygenase (5-LOX) pathway of arachidonic acid metabolism. It serves as a primary chemoattractant and activator for neutrophils, playing a central role in the pathogenesis of acute and chronic inflammatory diseases. ONO-LB457 (also known in literature as ONO-4057 ) is a highly potent, orally active, and selective antagonist of the high-affinity LTB₄ receptor (BLT1)[1].

Developed by Ono Pharmaceutical, ONO-LB457 represents a critical milestone in lipid mediator pharmacology[]. This technical whitepaper provides an in-depth analysis of the drug’s discovery chemistry, mechanistic pharmacodynamics, self-validating preclinical protocols, and its ultimate clinical trajectory.

Discovery Chemistry and Structure-Activity Relationship (SAR)

In the early 1990s, the therapeutic hypothesis for inflammatory bowel disease (IBD) and psoriasis heavily implicated LTB₄-driven neutrophil infiltration[3]. However, early LTB₄ receptor antagonists suffered from poor oral bioavailability or unintended partial agonist activity.

Researchers at Ono Pharmaceutical initiated a medicinal chemistry program focusing on trisubstituted benzene derivatives[4]. The causality behind the structural evolution of ONO-LB457 is a classic example of eliminating off-target agonism:

• Initial Lead (Compound 3a): The team synthesized a series of trisubstituted benzenes. Compound 3a demonstrated modest receptor affinity (IC₅₀ = 0.20 μM) but exhibited unwanted agonist activity in functional cellular assays, triggering the very neutrophil activation it was meant to prevent[4].

• Optimization to ONO-LB457 (Compound 3b): By systematically modifying the lipid tail and the aryl head groups, chemists successfully abolished the agonist activity. The resulting molecule, ONO-LB457—chemically defined as 5-[2-(2-Carboxyethyl)-3-[6-(4-methoxyphenyl)-5E-hexenyl]oxyphenoxy]valeric acid—retained high affinity for the BLT1 receptor (Kᵢ = 3.7 ± 0.9 nM) while acting as a pure competitive antagonist up to concentrations of 30 μM[5],[4].

Pharmacodynamics and Mechanism of Action

ONO-LB457 exerts its effects by competitively displacing LTB₄ from the BLT1 receptor, a G-protein-coupled receptor (GPCR) predominantly expressed on the surface of peripheral blood leukocytes. By blocking BLT1, ONO-LB457 prevents the downstream activation of Phospholipase C (PLC), thereby halting the mobilization of intracellular calcium (Ca²⁺)[5]. This mechanism effectively paralyzes the neutrophil's ability to undergo chemotaxis, degranulate, or aggregate in response to inflammatory stimuli.

Diagram 1: LTB4/BLT1 signaling pathway and the competitive blockade by ONO-LB457.

Quantitative Pharmacodynamic Profile

The in vitro efficacy of ONO-LB457 was rigorously established using human neutrophils. The data below summarizes the drug's ability to suppress LTB₄-induced cellular functions[5].

Pharmacodynamic Parameter	Value	Biological Significance	Reference
Receptor Binding Affinity (Kᵢ)	3.7 ± 0.9 nM	High-affinity competitive displacement of LTB₄ at the BLT1 receptor.	[5]
Intracellular Ca²⁺ Mobilization (IC₅₀)	0.7 ± 0.3 μM	Blocks downstream PLC activation and secondary messenger signaling.	[5]
Neutrophil Chemotaxis (IC₅₀)	0.9 ± 0.1 μM	Prevents neutrophil migration into inflamed tissues or allografts.	[5]
Neutrophil Degranulation (IC₅₀)	1.6 ± 0.1 μM	Reduces release of tissue-damaging proteases and reactive oxygen species.	[5]
Neutrophil Aggregation (IC₅₀)	3.0 ± 0.1 μM	Inhibits microvascular occlusion and local inflammatory amplification.	[5]

Preclinical Efficacy & Experimental Protocols

ONO-LB457 was extensively evaluated across multiple preclinical models characterized by neutrophilic inflammation, including acetic acid-induced colitis[6], bleomycin-induced pulmonary fibrosis[7], anti-Thy-1 nephritis[8], and intracerebral hemorrhage[9].

To demonstrate the rigorous, self-validating nature of these preclinical evaluations, the standardized protocol for the Hepatic Allograft Rejection Model is detailed below.

Self-Validating Protocol: In Vivo Hepatic Allograft Rejection Model

Rationale: The ACI-to-LEW rat liver transplant is a major histocompatibility complex (MHC)-mismatched model that predictably induces acute cellular rejection. Because neutrophils are the primary early responders in ischemia-reperfusion injury and acute allograft rejection, this model provides a highly sensitive in vivo system to validate BLT1 antagonism[10],[11].

Step-by-Step Methodology:

• Vehicle Preparation & Causality: ONO-LB457 possesses two carboxylic acid moieties, making it highly lipophilic but poorly soluble in standard aqueous buffers. To ensure systemic bioavailability, the compound is dissolved in 7% NaHCO₃, converting it into a soluble sodium salt[10].

• Surgical Procedure: Perform orthotopic liver transplantation using inbred male ACI rats (180–210 g) as donors and LEW rats (200–240 g) as recipients[10].

• Group Allocation & Dosing:

  • Control Group (n=5): Administer 7% NaHCO₃ (3 mL/kg) subcutaneously (s.c.) daily post-transplantation[10].

  • Treatment Group (n=6): Administer ONO-LB457 (30 mg/kg) s.c. daily post-transplantation[10].

• Self-Validation & Quality Control:

  • Surgical Validation: Monitor liver enzymes (ALT/AST) on Day 1-2 to differentiate between technical surgical failure (immediate massive necrosis) and immunological rejection.

  • Histological Endpoint (Day 7): Harvest a subset of grafts at Day 7, the peak of acute cellular rejection. Quantify the degree of focal cellular infiltration and hepatocyte necrosis.

  • Survival Endpoint: Track mean animal survival days.

Outcomes: Treatment with ONO-LB457 significantly prolonged mean animal survival to 21.0 ± 4.4 days compared to 12.0 ± 0.6 days in the control group. Histological analysis confirmed that while focal infiltration still occurred, the degree of actual hepatocyte necrosis was drastically milder in the treated cohort, proving that blocking LTB₄ prevents the destructive degranulation of infiltrating neutrophils[10],[11].

Diagram 2: Experimental workflow for evaluating ONO-LB457 in a rat hepatic allograft model.

Clinical Development and Discontinuation

Following robust preclinical efficacy, ONO-LB457 advanced into human clinical trials.

Phase I Target Engagement: In Phase I studies, oral administration of 300 mg of ONO-LB457 successfully demonstrated pharmacodynamic efficacy using an ex vivo assay. Blood drawn from dosed subjects showed a significant reduction in LTB₄-induced calcium mobilization in isolated neutrophils, confirming that the drug achieved systemic exposure and successfully engaged the BLT1 receptor in humans[12].

Phase II Indications & Discontinuation: The compound was subsequently investigated for the treatment of ulcerative colitis, gastritis, and Behcet's syndrome[]. Despite achieving target engagement, the clinical trials for ONO-LB457 were ultimately discontinued[].

Scientific Post-Mortem: The discontinuation of ONO-LB457 (and several other LTB₄ antagonists of its era) highlights a critical lesson in immunology. While LTB₄ is a potent chemoattractant, the human immune system features profound redundancy in chemokine pathways. In complex human diseases like ulcerative colitis, blocking LTB₄ alone is often insufficient to halt inflammation, as other chemokines (such as IL-8 and complement factor C5a) can bypass the BLT1 blockade and continue to recruit neutrophils to the site of injury.

Nevertheless, the discovery of ONO-LB457 remains a masterclass in structure-based drug design, successfully navigating the transition from a partial agonist to a highly selective, orally active antagonist.

References

• Kishikawa K, et al. "ONO-4057, a novel, orally active leukotriene B4 antagonist: effects on LTB4-induced neutrophil functions." Prostaglandins. 1992 Oct;44(4):261-75. URL:[Link]

• Konno M, et al. "Trisubstituted benzene leukotriene B4 receptor antagonists: synthesis and structure-activity relationships." Bioorganic & Medicinal Chemistry. 1997 Aug;5(8):1649-74. URL:[Link]

• Tanaka M, et al. "Effect of leukotriene B(4) receptor antagonist (ONO4057) on hepatic allografting in rats." Transplantation Proceedings. 2000 Nov;32(7):2340. URL:[Link]

• Karger Publishers. "LTB4 Antagonism." Respiration. URL:[Link]

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ONO-4057 Target Specificity and Selectivity: A Technical Whitepaper

Executive Summary

Leukotriene B4 (LTB4) is a highly potent lipid chemoattractant that orchestrates the recruitment and activation of leukocytes in acute and chronic inflammatory diseases. The pharmacological targeting of the LTB4 axis requires precise receptor modulation. ONO-4057 (5-[2-(2-Carboxyethyl)-3-[6-(4-methoxyphenyl)-5E-hexenyl]oxyphenoxy]valeric acid) has emerged as a critical pharmacological tool and therapeutic candidate. As an orally active, specific LTB4 receptor antagonist, ONO-4057 distinguishes itself through its dual antagonism of both the high-affinity BLT1 and low-affinity BLT2 receptors, while maintaining strict selectivity against off-target chemoattractant pathways. This whitepaper dissects the target specificity, receptor selectivity paradigm, and the self-validating experimental methodologies used to characterize ONO-4057.

Target Specificity and Pharmacological Profile

ONO-4057 was rationally designed to competitively antagonize the binding of LTB4 to its cognate G-protein-coupled receptors (GPCRs). In human neutrophils, which abundantly express LTB4 receptors, ONO-4057 displaces[3H]-LTB4 binding with a highly potent inhibition constant (

) of 3.7 ± 0.9 nM 1.

Functionally, the binding of ONO-4057 effectively uncouples the receptor from its downstream

signaling cascades. It potently inhibits the LTB4-induced transient rise in cytosolic free calcium ( = 0.7 ± 0.3 µM) without exhibiting any intrinsic agonist activity at concentrations up to 30 µM 1. By neutralizing this primary calcium mobilization event, ONO-4057 downstream abrogates severe phenotypic responses, including neutrophil aggregation ( = 3.0 µM), chemotaxis ( = 0.9 µM), and degranulation ( = 1.6 µM) 1.

Quantitative Pharmacological Data

Parameter	Value / Outcome	Reference
Primary Target Receptors	BLT1 (High Affinity), BLT2 (Low Affinity)	2, 3
Binding Affinity ( )	3.7 ± 0.9 nM (Human Neutrophil)	[[1]]()
Ca²⁺ Mobilization Inhibition ( )	0.7 ± 0.3 µM	1
Chemotaxis Inhibition ( )	0.9 ± 0.1 µM	1
Degranulation Inhibition ( )	1.6 ± 0.1 µM	1
In Vivo Efficacy ( )	5.3 mg/kg (LTB4-induced neutrophil influx, Guinea Pig)	1

Receptor Selectivity: The Dual BLT1/BLT2 Antagonism Paradigm

The LTB4 signaling axis is mediated by two distinct receptors: BLT1 , a high-affinity receptor expressed predominantly on leukocytes, and BLT2 , a low-affinity receptor expressed more ubiquitously across tissues 2.

A defining characteristic of ONO-4057 is its capacity to act as an unselective (dual) BLT receptor antagonist. While first-generation compounds like U-75302 are highly selective for BLT1 and fail to inhibit [3H]-LTB4 binding to BLT2, ONO-4057 effectively blocks ligand binding at both BLT1 and BLT2 receptor sites 3, 2. This dual antagonism is crucial for comprehensive blockade of LTB4-mediated pathology, particularly in tissues where BLT2 is upregulated during chronic inflammation.

Despite its dual BLT activity, ONO-4057 demonstrates rigorous selectivity against other inflammatory pathways. It does not inhibit neutrophil activation induced by formyl-methionyl-leucyl-phenylalanine (fMLP) or complement component 5a (C5a) at concentrations up to 30 µM [[1]](). Furthermore, it exhibits no cross-reactivity with Cysteinyl Leukotriene (CysLT) receptors, ensuring specific targeting of the LTB4 axis 4.

LTB4 signaling via BLT1/BLT2 receptors and differential blockade by ONO-4057 vs U-75302.

Self-Validating Experimental Methodologies

To ensure scientific integrity, the specificity and selectivity of ONO-4057 must be evaluated using self-validating protocols that isolate variables and control for off-target artifacts.

Protocol 1: Radioligand Binding Assay for BLT1/BLT2 Specificity

Native neutrophils express a heterogeneous mix of receptors. To definitively prove BLT1 vs. BLT2 selectivity, researchers utilize HEK293 cells transiently transfected with specific human BLT1 or BLT2 expression vectors 2.

• Membrane Preparation: Isolate membrane fractions (20 µg protein) from transfected HEK293 cells. Causality: Using isolated membranes rather than whole cells prevents ligand internalization or degradation by intracellular enzymes, ensuring binding kinetics are purely receptor-driven.

• Incubation: Incubate membranes with 5 nM [3H]-LTB4 and varying concentrations of ONO-4057 (

  to M) in an assay buffer containing . Causality: is strictly required to stabilize the high-affinity state of the GPCR-G protein complex.

• Rapid Filtration: Terminate the reaction by rapid filtration through GF/C glass fiber filters pre-soaked in 0.1% Polyethyleneimine (PEI). Causality: LTB4 is highly lipophilic. PEI coats the filter matrix with a positive charge, drastically reducing non-specific lipophilic binding and improving the signal-to-noise ratio.

• Validation Checkpoint: Always include a parallel incubation with 5 µM unlabeled LTB4. This defines the Non-Specific Binding (NSB) baseline. Specific binding is calculated as Total Binding minus NSB.

Workflow for [3H]-LTB4 radioligand binding assay evaluating ONO-4057 receptor specificity.

Protocol 2: Intracellular Calcium Mobilization Assay

Because BLT1/BLT2 are

-coupled, calcium mobilization serves as a direct, immediate functional readout to prove ONO-4057 acts as an antagonist rather than a silent binder 1.

• Dye Loading: Incubate human neutrophils with 2 µM Fura-2/AM for 30 minutes at 37°C. Causality: Fura-2/AM is cell-permeable. Intracellular esterases cleave the AM group, trapping the dye. Fura-2 is ratiometric (340/380 nm excitation), which eliminates artifacts caused by uneven dye loading or variations in cell number, providing an absolute validation of

  concentration.

• Antagonist Pre-incubation: Introduce ONO-4057 (0.1 to 10 µM) 5 minutes prior to agonist challenge. Causality: This allows the antagonist to reach thermodynamic equilibrium with the receptor before the LTB4 spike.

• Agonist Challenge & Readout: Inject 10 nM LTB4 and monitor the fluorescence ratio in real-time.

• Validation Checkpoint: Conclude the assay by adding a calcium ionophore (e.g., A23187) to determine maximum fluorescence (

  ), followed by EGTA to determine minimum fluorescence ( ). This validates that the cells remained viable and the dynamic range of the assay was intact throughout the experiment.

Translational Implications

The highly specific target profile of ONO-4057 translates to potent in vivo efficacy across multiple inflammatory models. In bleomycin-induced pulmonary fibrosis models, ONO-4057 significantly reduces neutrophil influx, total cell count in bronchoalveolar lavage fluid (BALF), and active TGF-β1 levels, effectively halting fibrotic progression . Furthermore, in models of anti-Thy-1 nephritis, administration of ONO-4057 mitigates mesangioproliferative changes and reduces the formation of crescentic glomeruli by blocking LTB4-driven leukocyte infiltration . These findings underscore the clinical relevance of dual BLT1/BLT2 antagonism in managing complex inflammatory pathologies.

References

1.[1]1, nih.gov. 2.[5]5, oup.com. 3.[3]3, physiology.org. 4.[6]2, rupress.org. 5.[4]4, ersnet.org.

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Unlocking BLT1 Antagonism: The Mechanistic Role of Ono-LB457 in Inflammatory Pathways

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: Technical Whitepaper & Protocol Guide

Executive Summary & Rationale for Receptor-Level Intervention

The arachidonic acid (AA) cascade is a cornerstone of inflammatory signaling. While traditional non-steroidal anti-inflammatory drugs (NSAIDs) target the cyclooxygenase (COX) pathway, the 5-lipoxygenase (5-LO) pathway remains a critical driver of leukocyte-mediated tissue injury. Leukotriene B4 (LTB4), a primary product of 5-LO and LTA4 hydrolase, is one of the most potent endogenous chemoattractants for neutrophils and macrophages[1].

Historically, therapeutic strategies focused on inhibiting the 5-LO enzyme. However, upstream enzymatic inhibition indiscriminately suppresses the synthesis of all leukotrienes, including lipoxins, which are essential for the resolution phase of inflammation. Ono-LB457 (also designated as ONO-4057) offers a more surgical approach. As a highly selective, orally active competitive antagonist of the high-affinity LTB4 receptor (BLT1), Ono-LB457 neutralizes the pathological chemotaxis and degranulation driven by LTB4 without disrupting the broader eicosanoid ecosystem[2].

Pharmacodynamics and Kinetic Profiling

Ono-LB457 competitively displaces LTB4 from the BLT1 orthosteric site, preventing the conformational changes required for G-protein coupling (primarily Gq and Gi). This blockade halts the downstream activation of Phospholipase C (PLC), thereby preventing the release of intracellular calcium (Ca²⁺) necessary for cytoskeletal rearrangement and degranulation.

The following table synthesizes the quantitative pharmacological profile of Ono-LB457 across various validated assays[2],[1].

Parameter	Assay / Model	Value	Biological Implication
Kᵢ (Binding Affinity)	[³H]-LTB4 displacement in human neutrophils	3.7 ± 0.9 nM	High-affinity competitive binding at the BLT1 receptor.
IC₅₀ (Calcium Flux)	LTB4-induced cytosolic free Ca²⁺ rise	0.7 ± 0.3 μM	Potent inhibition of Gq-mediated secondary messenger signaling.
IC₅₀ (Chemotaxis)	LTB4-induced human neutrophil migration	0.9 ± 0.1 μM	Direct suppression of directional leukocyte trafficking.
IC₅₀ (Degranulation)	LTB4-induced lysosomal enzyme release	1.6 ± 0.1 μM	Prevention of localized tissue damage by reactive oxygen species.
ED₅₀ (In Vivo)	LTB4-induced neutropenia (Guinea pig, oral)	25.6 mg/kg	Demonstrates systemic oral bioavailability and functional efficacy.

Mechanistic Pathway and Signal Transduction

To understand the interventional logic of Ono-LB457, we must map the signal transduction from biosynthesis to cellular response. Upon binding to BLT1, LTB4 triggers a cascade that Ono-LB457 intercepts at the receptor level, as visualized below.

Fig 1. LTB4 biosynthesis and BLT1 receptor antagonism by Ono-LB457.

Validated Experimental Protocols for Ono-LB457 Evaluation

As a Senior Application Scientist, I mandate that experimental designs be self-validating. The following protocols are engineered to isolate the specific mechanistic variables targeted by Ono-LB457.

Protocol A: Intracellular Calcium Mobilization (FLIPR Assay)

Causality & Logic: Because BLT1 is a G-protein coupled receptor, its activation directly stimulates IP₃-mediated Ca²⁺ release from the endoplasmic reticulum. Measuring this flux provides a real-time, quantifiable metric of receptor antagonism, free from the downstream variables of whole-cell motility.

• Cell Preparation: Isolate human peripheral blood polymorphonuclear leukocytes (PMNs) using dextran sedimentation and density gradient centrifugation. Resuspend in HBSS containing 1 mM CaCl₂ and 1 mM MgCl₂.

• Dye Loading: Incubate PMNs (1 × 10⁶ cells/mL) with 2 μM Fluo-4 AM (a calcium-sensitive fluorophore) for 30 minutes at 37°C in the dark. Wash twice to remove extracellular dye.

• Antagonist Pre-incubation: Seed cells into a 96-well black-walled microplate. Add Ono-LB457 at varying concentrations (0.1 μM to 10 μM) and incubate for 15 minutes. Crucial Step: This pre-incubation allows Ono-LB457 to reach equilibrium binding at the BLT1 orthosteric site before the agonist is introduced.

• Agonist Challenge & Readout: Using a Fluorometric Imaging Plate Reader (FLIPR), inject 10 nM LTB4 into the wells. Immediately record fluorescence (Ex: 488 nm, Em: 516 nm) continuously for 120 seconds. Calculate the IC₅₀ based on the peak fluorescence amplitude relative to vehicle controls[2].

Protocol B: Neutrophil Chemotaxis (Boyden Chamber)

Causality & Logic: To prove that receptor blockade translates to functional immunosuppression, we must measure directional migration. The Boyden chamber physically separates cells from the chemoattractant via a porous membrane, allowing us to isolate true chemotaxis from random chemokinesis.

Fig 2. Workflow for in vitro neutrophil chemotaxis Boyden chamber assay.

• Chamber Setup: Fill the lower compartment of a 48-well modified Boyden chamber with 30 μL of 10 nM LTB4 dissolved in RPMI 1640 (with 0.1% BSA).

• Membrane Placement: Place a 3 μm pore-size polycarbonate filter over the lower wells.

• Cell Loading: Pre-incubate isolated human neutrophils (1 × 10⁶ cells/mL) with Ono-LB457 (0.1–10 μM) for 15 minutes. Load 50 μL of the cell suspension into the upper compartment.

• Migration: Incubate the chamber at 37°C in a 5% CO₂ humidified atmosphere for 60 minutes.

• Quantification: Remove the filter, scrape off non-migrated cells from the upper surface, fix in methanol, and stain with Giemsa. Count the migrated cells on the lower surface under a light microscope (400x magnification) across five random high-power fields.

Translational Applications of Ono-LB457

The robust in vitro profile of Ono-LB457 translates effectively into complex in vivo disease models characterized by neutrophilic and macrophagic infiltration.

• Pulmonary Fibrosis: In bleomycin-induced pulmonary fibrosis models, LTB4 levels spike in bronchoalveolar lavage fluid (BALF). Administration of Ono-LB457 (1.0 mg/kg) significantly reduces total cell counts in BALF, decreases Ashcroft fibrosis scores, and downregulates pro-fibrotic cytokines like TGF-β, IL-6, and IL-13[3].

• Renal Pathology: LTB4 synthesized by infiltrating macrophages exacerbates glomerular inflammation. In anti-Thy-1 nephritis models, Ono-LB457 inhibits mesangioproliferative changes[4]. Furthermore, in hyperlipidemic renal injury models, Ono-LB457 attenuates proteinuria and protects against progressive glomerulosclerosis by blocking macrophage chemoattraction[5].

• Vascular Reactivity: Beyond chemotaxis, LTB4 acts as an indirectly acting vasoconstrictor via BLT1 receptors. Studies in guinea pig aorta demonstrate that Ono-LB457 abolishes LTB4-induced systemic vasoconstriction, highlighting its potential in vascular inflammatory diseases[6].

References

1.[2] ONO-4057, a novel, orally active leukotriene B4 antagonist: effects on LTB4-induced neutrophil functions - PubMed (nih.gov). URL: 2. Effects of a leukotriene B4 receptor antagonist on bleomycin-induced pulmonary fibrosis - European Respiratory Society (ersnet.org). URL: 3.[1] LTB4 Antagonism - Karger Publishers (karger.com). URL: 4. The leukotriene B4 receptor antagonist ONO-4057 inhibits mesangioproliferative changes in anti-Thy-1 nephritis - Oxford Academic (oup.com). URL: 5.[6] Leukotriene B4 is an indirectly acting vasoconstrictor in guinea pig aorta via an inducible type of BLT receptor - American Physiological Society Journal (physiology.org). URL: 6.[5] Role of leukotriene B4 in accelerated hyperlipidaemic renal injury - Ovid (ovid.com). URL:

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Pharmacological Targeting of BLT1: A Technical Guide to Ono-LB457 in Neutrophil Chemotaxis Assays

Prepared by: Senior Application Scientist Target Audience: Researchers, Assay Developers, and Drug Discovery Scientists

Executive Summary

Neutrophils are the primary effectors of the innate immune system, relying heavily on lipid chemoattractants to navigate toward sites of inflammation. Leukotriene B4 (LTB4) is one of the most potent endogenous chemoattractants, exerting its effects primarily through the high-affinity G-protein coupled receptor, BLT1.

This technical whitepaper provides an in-depth analysis of Ono-LB457 (also known as ONO-4057) , a highly selective BLT1 antagonist. By detailing the mechanistic causality of its inhibition and outlining a self-validating experimental protocol, this guide equips researchers with the framework necessary to execute robust, reproducible neutrophil chemotaxis assays.

Mechanistic Causality: Uncoupling the BLT1 Axis

To effectively utilize Ono-LB457 in an experimental setting, one must first understand the causality of the signaling cascade it disrupts.

When LTB4 binds to the BLT1 receptor on the neutrophil surface, it triggers a conformational change that activates associated Gi and Gq proteins. This activation stimulates Phospholipase C (PLC), leading to the cleavage of PIP2 into IP3 and DAG. The subsequent IP3-mediated release of intracellular calcium (

) is the critical secondary messenger event that drives actin cytoskeletal rearrangement, polarization, and ultimately, directional chemotaxis.

Ono-LB457 (5-[2-(2-Carboxyethyl)-3-[6-(4-methoxyphenyl)-5E-hexenyl]oxyphenoxy]valeric acid) acts as a potent, competitive antagonist at the BLT1 receptor[1]. By displacing LTB4 binding with high affinity (

nM), Ono-LB457 preemptively uncouples the GPCR cascade[2]. Without the initial PLC activation, the downstream calcium flux is aborted, paralyzing the neutrophil's ability to polymerize actin in response to the LTB4 gradient.

Mechanism of BLT1 receptor antagonism by Ono-LB457 inhibiting neutrophil chemotaxis.

Quantitative Pharmacodynamics

Ono-LB457 suppresses multiple LTB4-induced neutrophil functions in a dose-dependent manner without exhibiting any intrinsic agonist activity at concentrations up to 30 μM[2]. The table below summarizes the established inhibitory metrics, providing a baseline for determining dosing ranges in in vitro assays.

Neutrophil Function	Target / Readout	Inhibitory Value	Reference
Receptor Binding	BLT1 Receptor	nM	Kishikawa et al.[2]
Signal Transduction	Intracellular Flux	μM	Kishikawa et al.[2]
Cellular Migration	Chemotaxis	μM	Kishikawa et al.[2]
Effector Function	Degranulation	μM	Kishikawa et al.[2]
Cellular Adhesion	Aggregation	μM	Kishikawa et al.[2]

Experimental Protocol: A Self-Validating Chemotaxis Assay

A critical failure point in chemotaxis assays is the inability to distinguish between true targeted receptor antagonism and non-specific cytotoxicity or mechanical assay failure. As an Application Scientist, I mandate that every protocol must be a self-validating system .

To achieve this, the following Boyden chamber (Transwell) protocol incorporates an internal positive control using formyl-methionyl-leucyl-phenylalanine (fMLP). Because Ono-LB457 does not inhibit fMLP-induced activation[2], normal migration in the fMLP control wells proves that the neutrophils remain viable and mechanically capable of migration. This guarantees that any observed inhibition in the LTB4 wells is strictly due to BLT1 receptor antagonism.

Step-by-Step Methodology

Step 1: Neutrophil Isolation

• Draw human peripheral blood into heparinized tubes.

• Perform dextran sedimentation (3% dextran in isotonic saline) for 30 minutes to remove erythrocytes.

• Layer the leukocyte-rich plasma over a Ficoll-Paque density gradient and centrifuge (400 × g, 30 min, no brake).

• Recover the polymorphonuclear (PMN) cell pellet, lyse residual erythrocytes using an

  buffer, and wash twice in Hank's Balanced Salt Solution (HBSS) containing 0.1% BSA.

• Resuspend to a final concentration of

  cells/mL.

Step 2: Compound Pre-Incubation

• Dissolve Ono-LB457 in DMSO to create a 10 mM stock[1]. Dilute in HBSS to achieve working concentrations (e.g., 0.1 μM to 10 μM).

• Aliquot the neutrophil suspension and add Ono-LB457 (or vehicle control).

• Pre-incubate the cells at 37°C for 15 minutes to allow for receptor equilibration.

Step 3: Transwell Chamber Setup (Self-Validating Layout)

• Prepare a 96-well Boyden chamber with a 3.0 μm or 5.0 μm polycarbonate filter.

• Bottom Wells (Chemoattractants):

  • Test Wells: Add 10 nM LTB4.

  • Validation Wells: Add 100 nM fMLP (Positive Control).

  • Baseline Wells: Add HBSS buffer only (Negative Control).

• Top Wells (Cells): Seed 50,000 pre-incubated neutrophils per well into the upper inserts.

Step 4: Incubation & Quantification

• Incubate the chamber at 37°C in a 5%

  humidified incubator for 60 minutes.

• Remove the upper inserts. Neutrophils that have migrated into the lower chamber can be quantified using Calcein-AM fluorescence labeling (read at Ex/Em 490/520 nm) or via flow cytometry using counting beads.

Step-by-step workflow for the in vitro neutrophil chemotaxis assay using Ono-LB457.

In Vivo Translation & Disease Modeling

The utility of Ono-LB457 extends far beyond in vitro validation; its oral bioavailability makes it a powerful tool for in vivo disease modeling.

Because LTB4 plays a central role in amplifying pathological inflammation, targeted blockade with Ono-LB457 has shown profound efficacy in various preclinical models. For example, in complement-mediated anti-Thy-1 nephritis models, Ono-LB457 successfully inhibits mesangioproliferative changes by directly reducing LTB4-driven neutrophil infiltration into the glomeruli[3]. Furthermore, in models of bleomycin-induced pulmonary fibrosis, administration of Ono-LB457 significantly decreases total inflammatory cell counts (including neutrophils and macrophages) in bronchoalveolar lavage fluid (BALF), ultimately mitigating the development of fibrotic tissue[4].

By utilizing the rigorous in vitro assay parameters outlined above, researchers can confidently screen and benchmark novel BLT1 antagonists against Ono-LB457 before progressing to these complex in vivo models.

References[1] MedChemExpress. "ONO4057 (ONO-LB457) | Leukotriene Receptor Antagonist". MedChemExpress. URL: https://www.medchemexpress.com/ONO4057.html[2] Kishikawa K, Tateishi N, Maruyama T, Seo R, Toda M, Miyamoto T. "ONO-4057, a novel, orally active leukotriene B4 antagonist: effects on LTB4-induced neutrophil functions." Prostaglandins. 1992 Oct;44(4):261-75. URL: https://pubmed.ncbi.nlm.nih.gov/1332129/[4] ERSnet. "Effects of a leukotriene B4 receptor antagonist on bleomycin-induced pulmonary fibrosis." European Respiratory Journal. URL: https://erj.ersjournals.com/content/35/3/591[3] Kawasaki Y, Tanji M, Takano K, Fukuda Y, Isome M, Nozawa R, Suzuki H, Hosoya M. "The leukotriene B4 receptor antagonist ONO-4057 inhibits mesangioproliferative changes in anti-Thy-1 nephritis." Nephrology Dialysis Transplantation. 2005 Dec;20(12):2697-703. URL: https://academic.oup.com/ndt/article/20/12/2697/1865487

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ONO-LB457 (CAS 134578-96-4): A Comprehensive Technical Guide on LTB4 Receptor Antagonism

Executive Summary

ONO-LB457 (commonly referred to in literature as ONO-4057 ) is a potent, orally active, and highly specific competitive antagonist of the Leukotriene B4 (LTB4) receptor[1]. Developed initially by Ono Pharmaceutical Co., this compound was engineered to disrupt the LTB4/BLT1 signaling axis, a critical pathway in the recruitment, activation, and degranulation of polymorphonuclear leukocytes (neutrophils) and macrophages during acute and chronic inflammatory responses[2].

This technical whitepaper provides an in-depth analysis of ONO-LB457’s mechanistic pharmacology, detailed experimental workflows for its application in preclinical models, and a translational perspective on its role in drug development.

Physicochemical & Pharmacological Profile

To ensure experimental reproducibility, researchers must account for the physicochemical properties of ONO-LB457 when formulating dosing vehicles and in vitro assay buffers. The compound is highly lipophilic, necessitating the use of DMSO for in vitro stock solutions or sodium bicarbonate buffers for in vivo administration[3][4].

Table 1: Quantitative Data and Molecular Identity

Parameter	Specification / Value
Compound Name	ONO-LB457 (Synonym: ONO-4057)
CAS Registry Number	134578-96-4[1]
IUPAC Name	(E)-5-(2-(2-carboxyethyl)-3-((6-(4-methoxyphenyl)hex-5-en-1-yl)oxy)phenoxy)pentanoic acid
Molecular Formula	C₂₇H₃₄O₇[1]
Molecular Weight	470.55 g/mol [1]
Primary Target	Leukotriene B4 Receptor 1 (BLT1) and BLT2[5]
In Vitro IC₅₀ (BLT1)	0.7 ± 0.3 μM[3]
Clinical Status	Phase 2 (Discontinued for Behcet's, Gastritis, Ulcerative Colitis)[2]

Mechanistic Pharmacology: The LTB4-BLT1 Axis

Leukotriene B4 (LTB4) is a classical lipid chemoattractant synthesized from arachidonic acid via the 5-lipoxygenase (5-LOX) pathway. Upon release, LTB4 binds to two distinct G-protein-coupled receptors (GPCRs): BLT1 (a high-affinity receptor predominantly expressed on leukocytes) and BLT2 (a low-affinity receptor expressed ubiquitously)[5].

Binding of LTB4 to BLT1 triggers a conformational change that activates Gi and Gq proteins, leading to intracellular calcium mobilization, cytoskeletal rearrangement, and subsequent chemotaxis. ONO-LB457 acts as a competitive antagonist at the BLT1/BLT2 receptor sites. By occupying the orthosteric binding pocket, ONO-LB457 prevents LTB4-induced GPCR coupling, effectively paralyzing the neutrophil's ability to migrate toward inflammatory loci and halting the release of destructive lysosomal enzymes[6].

Fig 1: LTB4/BLT1 signaling cascade and the competitive inhibitory mechanism of ONO-LB457.

Experimental Methodologies & Protocols

As a Senior Application Scientist, I emphasize that successful application of ONO-LB457 requires strict adherence to timing and vehicle controls. Below are two self-validating protocols demonstrating its use in both in vitro and in vivo settings.

Protocol A: In Vitro Neutrophil Chemotaxis Assay (Boyden Chamber)

This assay validates the direct antagonistic effect of ONO-LB457 on LTB4-driven cellular migration.

• Cell Isolation: Isolate human polymorphonuclear neutrophils (PMNs) from whole blood using a double-gradient density centrifugation (e.g., Histopaque-1077/1119). Causality: High-purity isolation is required because contaminating monocytes also express BLT1 and can confound migration data.

• Compound Preparation: Dissolve ONO-LB457 in 100% DMSO to create a 10 mM stock. Dilute in assay buffer (HBSS with 0.1% BSA) to final concentrations of 0.1 μM, 1.0 μM, and 10 μM. Ensure final DMSO concentration does not exceed 0.1% to prevent solvent-induced cytotoxicity.

• Pre-incubation: Incubate 1 × 10⁶ PMNs/mL with ONO-LB457 for 15 minutes at 37°C. Causality: Because ONO-LB457 is a competitive antagonist, pre-incubation is mandatory to achieve steady-state receptor occupancy before introducing the LTB4 agonist.

• Chamber Assembly: Add 10 nM LTB4 to the lower wells of a Boyden chamber. Place a 3 μm polycarbonate filter over the lower wells, and add the pre-incubated PMNs to the upper wells. Causality: A 3 μm pore size is specifically chosen because it is smaller than the resting diameter of a neutrophil (12-15 μm). This ensures that cells must actively deform and migrate via cytoskeletal rearrangement, proving true chemotaxis rather than passive diffusion.

• Quantification: Incubate for 60 minutes at 37°C. Remove the filter, fix, stain (e.g., Diff-Quik), and count migrated cells on the lower surface under a microscope.

Protocol B: In Vivo Bleomycin-Induced Pulmonary Fibrosis Model

ONO-LB457 has demonstrated significant efficacy in blunting mesangioproliferative changes[6] and pulmonary fibrosis[4] by halting the initial inflammatory cascade.

• Induction: Administer a single intratracheal injection of bleomycin (2.5 mg/kg) to 6-week-old C57BL/6 male mice on Day 1[4]. Causality: Bleomycin induces direct DNA strand breaks in alveolar epithelial cells, triggering an immediate, massive release of LTB4 and subsequent neutrophil influx.

• Dosing Regimen: Administer ONO-LB457 (1.0 mg/kg) via intraperitoneal (i.p.) injection daily, starting 2 hours post-bleomycin induction[4]. The compound should be dissolved in 0.14% sodium bicarbonate[4]. Causality: Intraperitoneal administration of a bicarbonate-buffered solution ensures rapid systemic absorption, allowing ONO-LB457 to block BLT1 receptors on circulating neutrophils before they can infiltrate the lung parenchyma.

• Endpoint Analysis: Euthanize cohorts on Day 7 (acute inflammation phase) and Day 21 (fibrotic phase). Extract Bronchoalveolar Lavage Fluid (BALF) to quantify neutrophil counts and LTB4 levels via ELISA[4]. Harvest lung tissue for Masson's trichrome staining to assess collagen deposition.

Fig 2: In vivo experimental workflow for evaluating ONO-LB457 in bleomycin-induced fibrosis.

Translational Perspectives & Limitations

While ONO-LB457 demonstrated profound efficacy in preclinical models—such as reducing hepatocyte necrosis in liver allografts[3], attenuating sensorimotor deficits in intracerebral hemorrhage (ICH)[2], and inhibiting mesangioproliferative changes in anti-Thy-1 nephritis[6][7]—its clinical trajectory faced hurdles.

Clinical trials evaluating ONO-LB457 for Behcet's syndrome, gastritis, and ulcerative colitis reached Phase 2 but were ultimately discontinued[2]. The primary scientific rationale for this translational gap lies in the redundancy of human inflammatory networks . While the LTB4-BLT1 axis is a powerful driver of acute neutrophil recruitment, chronic human autoimmune diseases are sustained by parallel lipid mediator pathways (e.g., Cysteinyl leukotrienes, prostaglandins) and cytokine networks. Single-node inhibition via BLT1 antagonism is often insufficient to achieve clinical remission in complex, multifaceted human pathologies, despite robust success in highly controlled, single-pathway-dominant murine models.

However, ONO-LB457 remains an indispensable pharmacological tool compound for researchers mapping the specific contributions of the LTB4/BLT1/BLT2 signaling axis in novel pathologies, such as tumor-associated inflammation and spinal cord injury[8].

References

• Kawasaki, Y., et al. "The leukotriene B4 receptor antagonist ONO-4057 inhibits mesangioproliferative changes in anti-Thy-1 nephritis." Nephrology Dialysis Transplantation, Volume 20, Issue 12, December 2005. URL:[Link]

• Izumo, T., et al. "Effects of a leukotriene B4 receptor antagonist on bleomycin-induced pulmonary fibrosis." European Respiratory Journal, Volume 34, Issue 6, December 2009. URL:[Link]

• Yokomizo, T., et al. "A Second Leukotriene B4 Receptor, Blt2: A New Therapeutic Target in Inflammation and Immunological Disorders." Journal of Experimental Medicine, Volume 192, Issue 3, August 2000. URL:[Link]

• Patsnap Synapse. "Ono-4057 - Drug Targets, Indications, Patents." Patsnap. URL:[Link]

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Unlocking the LTB4/BLT1 Axis: A Technical Guide to ONO-LB457 in Immunology Research

As a Senior Application Scientist, I frequently encounter research programs struggling to isolate specific inflammatory pathways due to the promiscuity of early-generation chemical probes. In the study of lipid mediators—specifically the leukotriene cascades—achieving high-fidelity receptor blockade is paramount.

This whitepaper provides an in-depth technical analysis of ONO-LB457 (also known as ONO-4057), a highly potent, orally active 1[1]. By dissecting its pharmacological profile and detailing self-validating experimental protocols, this guide equips drug development professionals and immunologists with the mechanistic grounding required to deploy ONO-LB457 effectively in preclinical models.

Pharmacological Profile & Mechanism of Action

Leukotriene B4 (LTB4) is a potent lipid chemoattractant that orchestrates the recruitment and activation of neutrophils, macrophages, and other leukocytes to sites of tissue injury. It exerts its effects primarily through BLT1 , a high-affinity G-protein-coupled receptor (GPCR).

ONO-LB457 serves as a competitive antagonist at the BLT1 receptor. Unlike broad-spectrum lipoxygenase inhibitors that shut down the entire leukotriene synthesis pathway (often leading to off-target effects and shunting toward prostaglandin synthesis), ONO-LB457 precisely severs the communication between LTB4 and BLT1. By blocking this node, it prevents the downstream activation of Gi/Gq proteins and the subsequent intracellular calcium flux that drives 2[2].

Fig 1: LTB4/BLT1 signaling cascade and targeted pharmacological blockade by ONO-LB457.

Quantitative Data & Pharmacodynamics

To design robust experiments, researchers must align the physicochemical properties of the probe with their assay conditions. Table 1 summarizes the critical parameters of ONO-LB457.

Table 1: Physicochemical and Pharmacodynamic Profile of ONO-LB457

Parameter	Specification	Causality / Experimental Relevance
Target	Leukotriene B4 Receptor 1 (BLT1)	High-affinity GPCR driving leukocyte chemotaxis.
In Vitro Potency (IC50)	3[3]	Guides dosing for in vitro cellular assays; typically used at 1–10 μM to ensure saturation.
Molecular Weight	470.55 g/mol	Small molecule size facilitates rapid tissue penetration in vivo.
In Vivo Formulation	7% NaHCO3	Required to deprotonate the carboxylic acid moieties, ensuring systemic solubility.
Allograft Survival (Rat)	3[3]	Demonstrates profound immunosuppressive efficacy in severe inflammatory models.

Field-Proven Experimental Protocols

A protocol is only as good as its internal controls. The following methodologies are designed as self-validating systems , ensuring that any observed phenotype is directly attributable to BLT1 antagonism rather than experimental artifacts.

Fig 2: Self-validating in vitro workflow for quantifying ONO-LB457 chemotactic inhibition.

Protocol 1: In Vitro Neutrophil Chemotaxis Assay (Boyden Chamber)

Objective: Quantify the inhibitory effect of ONO-LB457 on LTB4-driven primary neutrophil migration.

Mechanistic Causality: Neutrophils are notoriously sensitive to handling. Cold temperatures can prime them, leading to artefactual activation. Furthermore, because ONO-LB457 is a competitive antagonist, it must occupy the BLT1 receptor before the cells encounter the massive LTB4 gradient.

Step-by-Step Methodology:

• Isolation: Isolate primary neutrophils from whole blood using a density gradient (e.g., Polymorphprep). Maintain all reagents at room temperature to prevent spontaneous degranulation.

• Buffer Preparation: Resuspend cells in RPMI 1640 supplemented with 0.1% BSA. Causality: BSA acts as an essential carrier protein for highly lipophilic molecules like LTB4 and ONO-LB457, preventing them from adhering to the plastic walls of the assay plate.

• Pre-incubation: Treat the neutrophils with ONO-LB457 (1.0 μM to 10.0 μM) for 30 minutes at 37°C.

• Migration Setup: Add 10 nM LTB4 to the lower chamber of a 3 μm polycarbonate transwell plate. Seed the pre-treated neutrophils into the upper insert.

• Incubation & Quantification: Incubate for 1 hour at 37°C. Harvest the lower chamber and quantify migrated cells via flow cytometry using precision counting beads.

Self-Validation Checkpoints:

• Baseline Control: Vehicle (DMSO) + No LTB4 (Measures random chemokinesis/background).

• Positive Control: Vehicle (DMSO) + 10 nM LTB4 (Establishes the maximum migration threshold).

• Validation: If the Baseline Control shows high migration, the neutrophils were mechanically activated during isolation, invalidating the assay.

Protocol 2: In Vivo Murine Model of Hepatic Ischemia-Reperfusion (IR) Injury

Objective: Evaluate the tissue-protective effects of ONO-LB457 against neutrophil-mediated necrosis. In models like myocardial infarction and hepatic IR, 2[2].

Mechanistic Causality: The burst of reactive oxygen species (ROS) during reperfusion triggers immediate LTB4 synthesis. To be effective, ONO-LB457 must reach steady-state plasma concentrations (

) prior to the removal of the surgical clamp.

Step-by-Step Methodology:

• Formulation: Dissolve ONO-LB457 in 3[3] to achieve a dosing solution of 30 mg/kg. Causality: Aqueous buffers at physiological pH will cause the compound to crash out of solution; the basic environment is mandatory for in vivo delivery.

• Administration: Inject the formulation subcutaneously 1 hour prior to the induction of ischemia.

• Surgical Ischemia: Under anesthesia, clamp the portal triad supplying the left and median liver lobes for exactly 60 minutes.

• Reperfusion: Remove the clamp to initiate reperfusion. Close the abdomen.

• Endpoint Analysis: At 6h and 24h post-reperfusion, collect serum for ALT/AST quantification and harvest liver tissue for histological scoring (H&E) and myeloperoxidase (MPO) activity assays to quantify neutrophil trapping.

Self-Validation Checkpoints:

• Sham Operation Control: Identical surgical laparotomy and liver manipulation without vascular clamping.

• Vehicle Control: 7% NaHCO3 injection + IR injury.

• Validation: Comparing the Sham to the Vehicle Control isolates the specific inflammatory contribution of the IR injury from general surgical trauma.

References

• ONO-4057 | Ono-LB 457 | LTB4 Receptor Antagonist Source: MedKoo Biosciences URL
• ONO4057 (ONO-LB457)
• Ono-4057 - Drug Targets, Indications, Patents Source: PatSnap Synapse URL

Sources

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• 2. Ono-4057 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 3. medchemexpress.com [medchemexpress.com]

Protocols & Analytical Methods

Application Note: Utilizing ONO-4057 in Mouse Models of Sterile and Allergic Inflammation

Target Audience: Preclinical Researchers, Immunologists, and Drug Development Scientists Document Type: Advanced Protocol and Mechanistic Guide

Executive Summary & Mechanistic Rationale

Leukotriene B4 (LTB4) is a potent lipid mediator that drives the recruitment, activation, and survival of neutrophils and macrophages at sites of tissue injury[1]. In preclinical drug development, targeting the LTB4-BLT1 receptor axis is a critical strategy for mitigating sterile inflammation (e.g., intracerebral hemorrhage, myocardial infarction) and allergic responses (e.g., ocular allergy, colitis)[2][3][4].

ONO-4057 (Ono-LB-457) is a highly selective, orally active competitive antagonist of the high-affinity LTB4 receptor, BLT1[5]. By displacing LTB4 binding (

), ONO-4057 effectively uncouples the downstream signaling cascade—specifically preventing the cytosolic calcium mobilization ( ) required for neutrophil chemotaxis and degranulation[1].

Unlike broad-spectrum immunosuppressants, ONO-4057 provides a targeted blockade, making it an invaluable pharmacological tool for parsing the specific temporal and spatial roles of neutrophils in mouse models of disease.

Fig 1: Mechanism of action of ONO-4057 antagonizing the LTB4/BLT1 signaling pathway.

Physicochemical Properties & Formulation Strategy

To ensure reproducible in vivo pharmacokinetics, researchers must account for the physicochemical properties of ONO-4057. As a lipophilic free acid (MW: 470.55 g/mol )[6], it exhibits poor aqueous solubility but is highly orally bioavailable when formulated correctly as a uniform suspension.

• Storage: Store lyophilized powder at -20°C (stable for up to 3 years)[7].

• Vehicle Selection: For oral gavage (PO) in mice, 0.5% Carboxymethyl Cellulose (CMC) is the industry standard[3]. CMC acts as a suspending agent, preventing the hydrophobic drug particles from aggregating and ensuring uniform dosing.

Protocol 1: Preparation of ONO-4057 Suspension (10 mg/mL)

Expertise Note: Do not attempt to dissolve ONO-4057 directly in PBS or saline for oral dosing, as it will precipitate and lead to erratic absorption profiles.

• Vehicle Preparation: Dissolve 0.5 g of medium-viscosity CMC in 100 mL of sterile distilled water. Stir overnight at room temperature until completely clear.

• Drug Weighing: Weigh 50 mg of ONO-4057 powder.

• Wetting: Add 100 µL of Tween-80 (optional, but highly recommended to reduce surface tension) to the powder and triturate with a glass rod to form a smooth paste.

• Suspension: Gradually add the 0.5% CMC solution dropwise while continuously vortexing, bringing the final volume to 5.0 mL.

• Homogenization: Sonicate the suspension in a water bath for 10 minutes at room temperature until a fine, milky, homogenous suspension is achieved.

• Storage: Prepare fresh daily. If necessary, store at 4°C for up to 3 days, vortexing vigorously before each administration.

Experimental Workflows

The following protocols detail the use of ONO-4057 in two distinct, highly validated mouse models: a localized sterile inflammation model (Intracerebral Hemorrhage) and an allergic inflammation model (Ocular Allergy).

Fig 2: Standardized in vivo experimental workflow for evaluating ONO-4057 efficacy.

Protocol 2: Efficacy in a Sterile Inflammation Model (Intracerebral Hemorrhage)

Rationale: ICH induces a massive, rapid influx of neutrophils driven by LTB4 produced by resident microglia. Blocking BLT1 with ONO-4057 mitigates secondary brain injury[2].

• Disease Induction (Time = 0h): Anesthetize mice (e.g., C57BL/6) and place them in a stereotaxic frame. Inject 0.025 U of bacterial collagenase into the right striatum to induce hematoma and subsequent LTB4 release.

• Therapeutic Intervention (Time = +3h): Administer ONO-4057 via oral gavage at a dose of 30 mg/kg or 100 mg/kg [2]. Control mice receive an equal volume of 0.5% CMC vehicle.

  • Causality Check: Administering the drug 3 hours post-induction mimics a clinically relevant therapeutic window, proving the drug can halt ongoing chemotaxis rather than just preventing initial onset.

• Maintenance Dosing: Repeat oral gavage of ONO-4057 once daily for 3 to 7 days, depending on the survival endpoint.

• Endpoint Analysis: Euthanize mice. Extract the perihematomal brain tissue.

Protocol 3: Efficacy in a Localized Allergic Model (Ocular Allergy)

Rationale: Subconjunctival injection of LTB4 or ragweed pollen induces severe ocular scratching behavior mediated by neutrophil and mast cell activation[3].

• Pre-treatment (Time = -1h): Administer ONO-4057 (30 or 100 mg/kg, PO) 1 hour prior to the inflammatory challenge[3].

• Challenge (Time = 0h): Inject 1.2 pmol of LTB4 (or ragweed pollen allergen in sensitized mice) subconjunctivally into the right eye.

• Observation: Record the number of scratching bouts directed at the treated eye over a 30-minute period using video tracking.

Protocol 4: Self-Validating System & Quality Control

To ensure the observed phenotypic changes are genuinely due to BLT1 antagonism and not off-target effects, every experiment must include a self-validating biochemical assay: Myeloperoxidase (MPO) Quantification [4].

• Homogenize the harvested tissue (brain, conjunctiva, or colon) in 50 mM potassium phosphate buffer (pH 6.0) containing 0.5% hexadecyltrimethylammonium bromide (HTAB).

• Subject the homogenate to three freeze-thaw cycles and sonication to lyse neutrophil granules.

• Centrifuge at 14,000 x g for 20 minutes at 4°C.

• React the supernatant with o-dianisidine dihydrochloride and hydrogen peroxide. Measure absorbance at 460 nm.

• Validation Metric: A successful ONO-4057 blockade should yield a dose-dependent reduction in MPO activity, directly correlating with reduced neutrophil infiltration.

Expected Outcomes & Quantitative Benchmarks

The following table summarizes the expected pharmacological outcomes when utilizing ONO-4057 in murine models, synthesized from established literature[1][2][3].

Parameter / Assay	Vehicle Control (0.5% CMC)	ONO-4057 (30 mg/kg PO)	ONO-4057 (100 mg/kg PO)	Biological Interpretation
Neutrophil Infiltration (MPO Assay)	100% (Baseline High)	~40-50% Reduction	~70-85% Reduction	Dose-dependent blockade of BLT1-mediated chemotaxis.
Ocular Scratching Bouts (30 min)	~150 - 200 bouts	~80 bouts	< 20 bouts (Near complete)	Suppression of LTB4-driven pruritus and nerve sensitization.
Perihematomal Axon Injury (ICH Model)	Severe fragmentation	Moderate preservation	High structural integrity	Reduced secondary bystander tissue damage from neutrophil proteases.
Systemic LTB4 Levels	Elevated	Elevated	Elevated	Crucial QC: Antagonists block the receptor, not the ligand. LTB4 levels remain high, proving the mechanism is receptor blockade, not synthesis inhibition.

References

• Kishikawa, K., et al. "ONO-4057, a novel, orally active leukotriene B4 antagonist: effects on LTB4-induced neutrophil functions." Prostaglandins, 1992.[Link]

• Zhao, X., et al. "Inhibition of Leukotriene B4 Action Mitigates Intracerebral Hemorrhage-Associated Pathological Events in Mice." PubMed (Stroke), 2017.[Link]

• Inagaki, N., et al. "Involvement of leukotriene B4 in itching in a mouse model of ocular allergy." European Journal of Pharmacology, 2012. [Link]

• Kihara, N., et al. "Evaluation of the Role of Neutrophils in the Pathogenesis of Acetic Acid-Induced Colitis in Mice." Taylor & Francis, 2009. [Link]

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• 7. medchemexpress.com [medchemexpress.com]

Application Note: Formulation, Dosage, and Administration of ONO-LB457 in Rat Models

Introduction & Mechanistic Overview

ONO-LB457 (widely recognized in literature as ONO-4057) is a highly potent, orally active competitive antagonist of the Leukotriene B4 (LTB4) receptors, exhibiting an IC50 of 0.7 ± 0.3 μM[1]. LTB4 is a critical lipid mediator of inflammation, responsible for driving neutrophil chemotaxis, aggregation, and degranulation at sites of tissue injury.

From a mechanistic perspective, ONO-LB457 operates by competitively binding to the BLT1 and BLT2 receptors on the surface of polymorphonuclear leukocytes (PMNs) and macrophages. By occupying these receptors, the drug halts downstream intracellular calcium mobilization and kinase activation cascades[2]. This targeted blockade effectively blunts neutrophil-mediated tissue damage, making it an invaluable pharmacological tool for in vivo rat models studying ischemia-reperfusion injury, allograft rejection, and glomerulonephritis[3][4][5].

Mechanism of ONO-LB457 inhibiting LTB4-mediated neutrophil activation.

Formulation and Reconstitution Guidelines

The chemical structure of ONO-LB457 (Molecular Weight: 470.55 g/mol ) features a valeric acid moiety[1]. This structural characteristic dictates its solubility profile and necessitates specific vehicle choices depending on the required dosing concentration.

• High-Concentration Dosing (e.g., 30 mg/mL): The compound must be dissolved in a basic vehicle, strictly utilizing 7% NaHCO₃[3][4]. The alkaline environment deprotonates the carboxylic acid, forming a highly soluble sodium salt. This is critical for oral and subcutaneous routes where injection volumes must be minimized to adhere to animal welfare guidelines.

• Low-Concentration Dosing: For lower concentrations, Phosphate-Buffered Saline (PBS, pH 7.4) can be utilized[2]. However, the solution must be prepared immediately before use to prevent gradual precipitation.

Self-Validating Checkpoint: Always visually inspect the formulated solution prior to administration. A completely clear solution indicates successful salt formation. Any turbidity or particulate matter indicates incomplete dissolution, which will lead to erratic pharmacokinetics and invalid experimental data. If turbidity is observed, gentle vortexing and slight pH adjustment are required.

Quantitative Summary of Dosages in Rat Models

To facilitate experimental design, the following table synthesizes field-proven dosing regimens across various rat models:

Disease Model	Route of Administration	Dosage	Vehicle	Reference
Hepatic Allografting	Subcutaneous (s.c.)	30 mg/kg/day	7% NaHCO₃	Tanaka et al.[3]
Liver Ischemia-Reperfusion	Oral (p.o.)	100 mg/kg	NaHCO₃	Uchida et al.[4]
Anti-Thy-1 Nephritis	Intraperitoneal (i.p.)	100 – 300 mg/kg/day	PBS (pH 7.4)	Kawasaki et al.[2]
Acute Renal Ischemia	Subcutaneous (s.c.)	300 mg/kg	Vehicle	Noiri et al.[5]
LPS-Induced Lung Injury	Intravenous (i.v.)	10 mg/kg	Saline	Utsunomiya et al.[6]

Detailed Experimental Protocols

Protocol A: Oral Administration for Liver Ischemia-Reperfusion Injury

Objective: Prevent neutrophil-mediated hepatic injury post-ischemia[4].

• Preparation: Dissolve ONO-LB457 in NaHCO₃ to achieve a concentration of 30 mg/mL.

• Dosing: Administer 100 mg/kg via oral gavage. For a standard 250g Lewis rat, administer ~0.83 mL of the solution.

• Timing (Critical Causality): Administer exactly 1 hour prior to clamping the portal triad. Oral absorption of ONO-LB457 peaks within this timeframe, ensuring that BLT receptors are fully saturated before the ischemic insult triggers the massive release of LTB4 upon reperfusion[4].

• Validation Checkpoint: Monitor post-reperfusion serum aspartate aminotransferase (AST) levels at 24 hours. A statistically significant reduction compared to vehicle-treated controls validates the successful blockade of LTB4-mediated neutrophil infiltration.

Protocol B: Subcutaneous Administration for Hepatic Allografting

Objective: Suppress allograft rejection and prolong survival in donor-recipient models (e.g., ACI to LEW rats)[3].

• Preparation: Formulate ONO-LB457 in 7% NaHCO₃.

• Dosing: Administer 30 mg/kg/day subcutaneously into the loose skin over the flank.

• Timing (Critical Causality): Begin administration immediately post-transplantation and continue daily. Subcutaneous depots provide a slower, sustained release compared to intravenous routes, maintaining the steady-state plasma concentrations necessary for long-term immunosuppression[3].

• Validation Checkpoint: Perform histological analysis of grafts on day 7. A milder degree of hepatocyte necrosis compared to the control group confirms the localized immunosuppressive efficacy of the compound.

Protocol C: Intraperitoneal Administration for Anti-Thy-1 Nephritis

Objective: Inhibit mesangioproliferative changes in complement-mediated nephritis[2].

• Preparation: Dissolve ONO-LB457 in PBS (pH 7.4) immediately prior to use.

• Dosing: Administer 100 to 300 mg/kg/day intraperitoneally.

• Timing (Critical Causality): Initiate dosing 3 days prior to anti-Thy-1 antibody (OX7) injection and continue until day 14 post-injection. Pre-treatment ensures that the renal microenvironment is pre-conditioned and LTB4 receptors on resident macrophages are blocked before the complement-mediated injury is initiated[2].

• Validation Checkpoint: Collect 24-hour urine samples at days 3, 7, and 14 post-induction. A measurable reduction in urinary protein excretion confirms the functional efficacy of the receptor blockade.

Experimental Workflow Diagram

Generalized experimental workflow for in vivo ONO-LB457 administration.

References[1] MedChemExpress. ONO4057 (ONO-LB457) | Leukotriene Receptor Antagonist. URL: https://www.medchemexpress.com/ONO4057.html[3] Tanaka M, et al. Effect of leukotriene B(4) receptor antagonist (ONO4057) on hepatic allografting in rats. Transplant Proc. 2000. URL: https://pubmed.ncbi.nlm.nih.gov/11120191/[4] Uchida Y, et al. Effect of ONO-4057 and tacrolimus on ischemia-reperfusion injury of the liver. World J Gastroenterol. 2009. URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2791275/[2] Kawasaki Y, et al. The leukotriene B4 receptor antagonist ONO-4057 inhibits mesangioproliferative changes in anti-Thy-1 nephritis. Nephrol Dial Transplant. 2005. URL: https://academic.oup.com/ndt/article/20/12/2657/1836886[5] Noiri E, et al. An in vivo approach showing the chemotactic activity of leukotriene B4 in acute renal ischemic-reperfusion injury. PNAS. 2000. URL: https://www.pnas.org/doi/10.1073/pnas.150153897[6] Utsunomiya T, et al. Cytokine-induced neutrophil chemoattractant in a rat model of lipopolysaccharide-induced acute lung injury. Respirology (PubMed). 1999. URL: https://pubmed.ncbi.nlm.nih.gov/10476935/

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• 6. Cytokine-induced neutrophil chemoattractant in a rat model of lipopolysaccharide-induced acute lung injury - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Preclinical Formulation of Tirabrutinib (ONO-4059/GS-4059): A Guide to Solubility and In Vivo Preparation

Introduction: Decoding ONO-4057 and Introducing Tirabrutinib

Initial searches for "ONO-4057" may yield information on two distinct molecular entities. An older compound, a leukotriene B4 receptor antagonist, is referenced under this designation in earlier literature.[1][2][3] However, the more contemporary and clinically advanced compound often associated with a similar nomenclature is Tirabrutinib (ONO-4059 or GS-4059) , a potent and selective second-generation Bruton's tyrosine kinase (BTK) inhibitor.[4][5] This guide will focus exclusively on Tirabrutinib, providing a comprehensive overview of its solubility and preparation for in vivo research, a critical step in the preclinical assessment of this promising therapeutic agent.

Tirabrutinib is an orally active inhibitor of Bruton's tyrosine kinase, a key component of the B-cell receptor (BCR) signaling pathway.[6][7] By irreversibly binding to BTK, Tirabrutinib effectively blocks downstream signaling, thereby inhibiting the proliferation and survival of B-cells.[8][9] This mechanism of action has positioned Tirabrutinib as a significant therapeutic candidate for various B-cell malignancies and autoimmune diseases.[4][5] In Japan, Tirabrutinib, marketed as VELEXBRU®, has already been approved for the treatment of relapsed or refractory primary central nervous system lymphoma (R/R PCNSL), Waldenstrom macroglobulinemia, and lymphoplasmacytic lymphoma.[10][11]

Physicochemical Properties and Solubility Profile of Tirabrutinib

A thorough understanding of a compound's physicochemical properties is paramount for developing a successful and reproducible in vivo formulation. Tirabrutinib hydrochloride is a solid powder that is soluble in dimethyl sulfoxide (DMSO) but not in water.[9] The following table summarizes key properties and solubility data for Tirabrutinib.

Property	Value	Source
Chemical Name	(R)-6-amino-9-(1-(but-2-ynoyl)pyrrolidin-3-yl)-7-(4-phenoxyphenyl)-7,9-dihydro-8H-purin-8-one hydrochloride	[9]
Molecular Formula	C₂₅H₂₃ClN₆O₃	[9]
Molecular Weight	490.95 g/mol	[9]
Solubility in DMSO	≥ 95 mg/mL (193.51 mM)	[12][13]
Solubility in Ethanol	~1 mg/mL	[12]
Solubility in Water	Insoluble	[12]

Experimental Protocols for In Vivo Formulation

The poor aqueous solubility of Tirabrutinib necessitates the use of co-solvents and other excipients to achieve a homogenous and stable formulation suitable for administration in animal models. Below are detailed protocols for preparing both a solution and a suspension of Tirabrutinib for oral administration.

Protocol 1: Preparation of a Clear Solution for Oral Administration

This protocol is designed to create a clear, homogenous solution of Tirabrutinib, which is often preferred for ensuring consistent dosing and bioavailability.

Materials:

• Tirabrutinib hydrochloride powder

• Anhydrous Dimethyl sulfoxide (DMSO)

• Polyethylene glycol 300 (PEG300)

• Tween 80 (Polysorbate 80)

• Sterile Saline (0.9% NaCl) or ddH₂O

• Sterile conical tubes

• Pipettes and tips

Step-by-Step Methodology:

• Prepare a Stock Solution: Accurately weigh the desired amount of Tirabrutinib hydrochloride powder and dissolve it in anhydrous DMSO to create a concentrated stock solution (e.g., 25 mg/mL or 98 mg/mL).[8][12] Ensure the powder is completely dissolved. Gentle warming or sonication may be used to facilitate dissolution, but care should be taken to avoid degradation.[13]

• Add Co-solvent: In a separate sterile conical tube, add the required volume of PEG300.

• Combine Stock and Co-solvent: While vortexing the PEG300, slowly add the appropriate volume of the Tirabrutinib/DMSO stock solution. Mix thoroughly until a clear, homogenous solution is obtained.

• Add Surfactant: To the DMSO/PEG300 mixture, add Tween 80 and continue to mix until the solution is uniform.

• Final Dilution: Slowly add sterile saline or ddH₂O to the mixture to reach the final desired concentration and volume. It is crucial to add the aqueous component last and slowly to prevent precipitation of the compound.

• Final Formulation Example (for a 2 mg/mL solution):

  • 10% DMSO

  • 40% PEG300

  • 5% Tween 80

  • 45% Saline[13]

Protocol 2: Preparation of a Suspension for Oral Administration

In some instances, a suspension may be a more suitable formulation, particularly for higher doses or specific study requirements.

Materials:

• Tirabrutinib hydrochloride powder

• Carboxymethylcellulose sodium (CMC-Na) solution (e.g., 0.5% or 1% in sterile water)

• Sterile conical tubes

• Pipettes and tips

• Homogenizer or sonicator

Step-by-Step Methodology:

• Prepare CMC-Na Solution: Prepare the desired concentration of CMC-Na solution in sterile water. This will serve as the suspending vehicle.

• Weigh Compound: Accurately weigh the required amount of Tirabrutinib hydrochloride powder.

• Create Suspension: Add the Tirabrutinib powder to the pre-made CMC-Na solution.

• Homogenize: Vigorously vortex or use a homogenizer/sonicator to ensure a uniform and fine suspension. The goal is to minimize particle size and ensure consistent dosing.

• Final Concentration Example (for a 5 mg/mL suspension):

  • Add 5 mg of Tirabrutinib to 1 mL of CMC-Na solution.[12]

Visualization of Formulation Workflow

Caption: Workflow for preparing Tirabrutinib formulations.

Critical Considerations for In Vivo Studies

The choice of formulation can significantly impact the outcome of in vivo studies. The following decision-making framework can guide researchers in selecting the most appropriate vehicle for their experimental needs.

Caption: Decision-making for Tirabrutinib formulation selection.

When selecting a formulation, it is crucial to consider the potential for vehicle-induced toxicity. While DMSO is an excellent solubilizing agent, high concentrations can be toxic to animals. The formulations provided in the protocols utilize a minimal amount of DMSO to mitigate this risk. Furthermore, the stability of the prepared formulation should be assessed, and it is recommended to use freshly prepared solutions or suspensions for each experiment to ensure consistency and accuracy.

Conclusion

The successful preclinical development of poorly soluble compounds like Tirabrutinib hinges on the careful design and execution of formulation strategies. The protocols and considerations outlined in this application note provide a robust framework for researchers to prepare consistent and effective formulations of Tirabrutinib for in vivo studies. By understanding the physicochemical properties of the compound and the rationale behind different formulation approaches, scientists can enhance the reliability and reproducibility of their preclinical data, ultimately accelerating the translation of this promising BTK inhibitor to the clinic.

References

• The leukotriene B4 receptor antagonist ONO-4057 inhibits mesangioproliferative changes in anti-Thy-1 nephritis - PubMed. (2005, December 15). PubMed.
• ONO-4057, a novel, orally active leukotriene B4 antagonist: effects on LTB4-induced neutrophil functions - PubMed. PubMed.
• The leukotriene B4 receptor antagonist ONO-4057 inhibits nephrotoxic serum nephritis in WKY rats - PubMed. PubMed.
• The immunosuppressive effects of a leukotriene B4 receptor antagonist on liver allotransplantation in rats - PubMed. PubMed.
• LTB4 Inhibitor, Agonist, Antagonist, Gene | MedChemExpress. MedChemExpress.
• Tirabrutinib (ONO-4059) | BTK Inhibitor - MedchemExpress.com. MedchemExpress.com.
• Inhibition of Leukotriene B4 Action Mitigates Intracerebral Hemorrhage-Associated Pathological Events in Mice - PubMed. (2017, March 15). PubMed.
• Tirabrutinib patents and clinical trials: Drug pipeline profiles for drugs in development. (2026, February 24). DelveInsight.
• Phase I/II study of tirabrutinib, a second-generation Bruton's tyrosine kinase inhibitor, in relapsed/refractory primary central nervous system lymphoma - PMC. National Center for Biotechnology Information.
• Ono Announces U.S. Food and Drug Administration Acceptance for Filing of New Drug Application for Tirabrutinib in Patients with Relapsed or Refractory PCNSL | ONO CORPORATE. (2026, February 16). ONO CORPORATE.
• Effect of leukotriene B(4) receptor antagonist (ONO4057) on hepatic allografting in rats. (2000, November 15). Elsevier.
• Study of Tirabrutinib (ONO-4059) in Patients With Primary Central Nervous System Lymphoma (PROSPECT Study) | ClinicalTrials.gov. ClinicalTrials.gov.
• tirabrutinib(ONO-4059) hydrochloride | BTK inhibitor | CAS 1439901-97-9 | Selleck. Selleck Chemicals.
• Tirabrutinib hydrochloride | GS-4059 | BTK inhibitor - TargetMol. TargetMol.
• Experience With Tirabrutinib in the Treatment of Primary Central Nervous System Lymphoma that Is Difficult to Treat With Standard Treatment | Anticancer Research. (2022, August 15). Anticancer Research.
• Phase I study of tirabrutinib (ONO‐4059/GS‐4059) in patients with relapsed or refractory B‐cell malignancies in Japan - PMC. National Center for Biotechnology Information.
• A multicenter, open‐label, phase II study of tirabrutinib (ONO/GS‐4059) in patients with Waldenström's macroglobulinemia - PMC. (2020, July 20). National Center for Biotechnology Information.
• Tirabrutinib: Synthesis and Introduction - ChemicalBook. (2024, January 8). ChemicalBook.
• ONO PHARMA Presents Positive Results from Pivotal Trial in U.S. Patients with Relapsed or Refractory PCNSL at 2025 ASCO Annual Meeting. (2025, May 28). Ono Pharmaceutical Co., Ltd..
• Tirabrutinib, a second-generation BTKi, in the treatment of symptomatic WM and Bing-Neel syndrome | VJHemOnc. (2024, October 18). VJHemOnc.
• Tirabrutinib HCl | CAS#1439901-97-9 | BTK inhibitor | MedKoo. MedKoo Biosciences.
• Tirabrutinib: First Approval - ResearchGate. ResearchGate.
• Intradermal leukotriene B4, but not prostaglandin E2, induces itch-associated responses in mice - PubMed. PubMed.

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Application Notes and Protocols for Ono-LB457 in Organ Transplantation Research Models

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: A New Frontier in Immunomodulation for Organ Transplantation

The success of organ transplantation is intrinsically linked to our ability to modulate the recipient's immune system to prevent allograft rejection.[1][2] For decades, the mainstay of immunosuppressive therapy has revolved around broad-acting agents that, while effective, carry a significant burden of side effects, including nephrotoxicity, metabolic disorders, and an increased risk of infections and malignancies.[3][4] The quest for more targeted therapies has led to the exploration of novel pathways that govern immune cell trafficking. One of the most promising of these is the sphingosine-1-phosphate (S1P) signaling pathway.[5]

Ono-LB457 (also known as Ceralifimod or ONO-4641) is a next-generation, orally bioavailable, selective agonist of the sphingosine-1-phosphate receptor 1 (S1P1) and 5 (S1P5).[6][7] Its primary mechanism of action involves the functional antagonism of S1P1 on lymphocytes, leading to their sequestration in secondary lymphoid organs and a profound, yet reversible, reduction in circulating lymphocytes.[8][9] This targeted immunomodulatory effect holds significant promise for preventing allograft rejection while potentially mitigating the broad immunosuppressive effects of conventional therapies.[10][11]

These application notes provide a comprehensive guide for the preclinical evaluation of Ono-LB457 in rodent models of organ transplantation. We will delve into the molecular mechanism of Ono-LB457, present a detailed protocol for its application in a rat heterotopic heart transplantation model, and provide insights into experimental design and data interpretation.

Mechanism of Action: Orchestrating Lymphocyte Sequestration

The trafficking of lymphocytes from secondary lymphoid organs (such as lymph nodes and Peyer's patches) into the bloodstream and lymphatic system is critically dependent on a chemotactic gradient of sphingosine-1-phosphate (S1P).[8] S1P levels are high in the blood and lymph, while they are low within lymphoid tissues. Lymphocytes expressing the S1P1 receptor on their surface are able to sense this gradient and egress from the lymphoid tissues.[5]

Ono-LB457, as a potent S1P1 agonist, binds to this receptor on lymphocytes.[7] This binding initially activates the receptor, but subsequently leads to its internalization and degradation.[11] The loss of surface S1P1 renders the lymphocytes unable to respond to the S1P gradient, effectively trapping them within the secondary lymphoid organs.[8][9] This sequestration of T and B cells prevents their infiltration into the transplanted organ, thereby averting an alloimmune attack and subsequent rejection.[10]

The selectivity of Ono-LB457 for S1P1 and S1P5 is a key attribute.[6] Activation of other S1P receptor subtypes, particularly S1P3, has been associated with undesirable side effects such as bradycardia.[5] The high selectivity of Ono-LB457 may therefore offer an improved safety profile compared to less selective S1P receptor modulators.[12]

S1P1 Signaling Pathway and the Action of Ono-LB457

Figure 1. Mechanism of Ono-LB457-induced lymphocyte sequestration.

Experimental Protocol: Ono-LB457 in a Rat Heterotopic Heart Transplantation Model

This protocol is adapted from established methodologies for heterotopic heart transplantation in rats and studies investigating the efficacy of selective S1P1 receptor agonists in preventing allograft rejection.[3][13][14]

Materials and Reagents

• Ono-LB457 (Ceralifimod): To be formulated for oral gavage. A common vehicle is 0.5% methylcellulose (MC) in sterile water.

• Animals: Inbred male Lewis (LEW, RT1¹) and Brown Norway (BN, RT1ⁿ) rats, 8-12 weeks old, 200-250g. Lewis rats will serve as recipients and Brown Norway rats as donors, representing a major histocompatibility complex (MHC) mismatch.

• Surgical Instruments: Microsurgical instruments for vascular anastomosis.

• Anesthetics: Isoflurane for induction and maintenance of anesthesia.

• Analgesics: Buprenorphine for post-operative pain management.

• Anticoagulant: Heparin solution.

• Vehicle Control: 0.5% methylcellulose (MC) in sterile water.

• Optional Combination Therapy: Everolimus (RAD001) or Cyclosporine A (CsA) for combination studies.[11][13]

Experimental Workflow

Figure 2. Experimental workflow for evaluating Ono-LB457.

Step-by-Step Protocol

1. Animal Preparation and Anesthesia:

• Acclimatize animals for at least one week before the experiment.

• Anesthetize both donor and recipient rats with isoflurane (5% for induction, 1.5-2.5% for maintenance).

• Administer pre-operative analgesia (e.g., buprenorphine).

2. Donor Heart Procurement:

• Perform a midline laparotomy and thoracotomy on the donor (BN) rat.

• Administer heparin (e.g., 500 IU) into the inferior vena cava.

• Ligate the superior and inferior vena cava.

• Transect the aorta and pulmonary artery.

• Carefully excise the heart and place it in ice-cold saline.

3. Heterotopic Heart Transplantation (Ono's Technique): [3]

• Perform a midline laparotomy on the recipient (LEW) rat to expose the abdominal aorta and inferior vena cava.

• Perform end-to-side anastomoses of the donor ascending aorta to the recipient infrarenal abdominal aorta and the donor pulmonary artery to the recipient inferior vena cava using 8-0 or 9-0 microsuture.

• After completing the anastomoses, release the vascular clamps and confirm the restoration of blood flow and a palpable heartbeat in the transplanted heart.

• Close the abdominal incision in two layers.

4. Post-operative Care:

• Administer post-operative analgesia as required.

• Monitor the animals for recovery from anesthesia and any signs of distress.

• Provide easy access to food and water.

5. Drug Administration:

• Begin treatment on the day of transplantation (Day 0) or as per the study design.

• Administer Ono-LB457 or vehicle control daily via oral gavage at a consistent time.

• Based on preclinical studies with Ono-LB457 and similar S1P1 agonists, a dose range of 0.03 to 1 mg/kg is recommended for initial studies.[8][13]

6. Monitoring and Endpoints:

• Graft Survival: Palpate the transplanted heart daily to assess its viability. The cessation of a palpable heartbeat, confirmed by laparotomy, is considered the primary endpoint (graft rejection).

• Peripheral Lymphocyte Counts: Collect small blood samples from the tail vein at baseline and at specified time points post-transplantation (e.g., days 3, 7, 14, and at endpoint) for complete blood counts to assess lymphopenia.

• Histopathology: At the time of rejection or study termination, harvest the transplanted heart and other relevant organs (spleen, lymph nodes). Fix tissues in 10% neutral buffered formalin, embed in paraffin, and stain with Hematoxylin and Eosin (H&E) to assess the degree of immune cell infiltration and tissue damage.

• Immunohistochemistry: Perform immunohistochemical staining for immune cell markers (e.g., CD3 for T cells, CD20 for B cells, CD68 for macrophages) to characterize the cellular infiltrate in the allograft.

Data Presentation and Interpretation

Quantitative Data Summary

Treatment Group	Dose (mg/kg/day, p.o.)	n	Median Graft Survival (Days)	Peripheral Lymphocyte Count (Day 7, % of baseline)
Vehicle Control (0.5% MC)	-	8	7-9	~100%
Ono-LB457	0.03	8	To be determined	To be determined
Ono-LB457	0.1	8	To be determined	To be determined
Ono-LB457	0.3	8	To be determined	To be determined
Positive Control (e.g., CsA)	e.g., 5 mg/kg/day, i.p.	8	To be determined	To be determined

This table provides a template for summarizing expected data. Actual results will vary based on experimental conditions.

Expected Outcomes and Causality

• Vehicle Control Group: Expect acute rejection of the cardiac allograft within 7-10 days, characterized by a strong cellular infiltrate and myocardial damage.[13] Peripheral lymphocyte counts should remain at baseline levels.

• Ono-LB457 Treatment Groups: A dose-dependent prolongation of allograft survival is anticipated.[12] This is directly linked to the induction of profound and sustained lymphopenia, which reduces the pool of circulating alloreactive lymphocytes available to infiltrate and damage the graft. Histological analysis of allografts from Ono-LB457-treated animals is expected to show significantly reduced immune cell infiltration compared to the vehicle control group.[10]

• Combination Therapy: Combining a sub-therapeutic dose of Ono-LB457 with another immunosuppressant, such as an mTOR inhibitor (Everolimus) or a calcineurin inhibitor (Cyclosporine A), may result in synergistic effects, leading to indefinite graft survival.[11][13] This is because these agents target different pathways in the immune response (lymphocyte trafficking vs. T-cell activation and proliferation).

Conclusion and Future Directions

Ono-LB457 represents a targeted approach to immunosuppression with a well-defined mechanism of action. The protocols and application notes provided herein offer a robust framework for the preclinical evaluation of Ono-LB457 in a clinically relevant model of organ transplantation. The expected outcomes of these studies will provide valuable insights into the therapeutic potential of selective S1P1/5 receptor agonism for the prevention of allograft rejection.

Future studies could explore the efficacy of Ono-LB457 in other organ transplantation models (e.g., kidney, liver), investigate its potential to induce long-term immunological tolerance, and further characterize its effects on different immune cell subsets. The promising preclinical data for this class of compounds paves the way for a new era of more targeted and potentially safer immunosuppressive regimens for transplant recipients.

References

• Hale, J., et al. (2006). A monoselective sphingosine-1-phosphate receptor-1 agonist prevents allograft rejection in a stringent rat heart transplantation model. Chemistry & Biology, 13(11), 1227-1234. [Link]

• Shimizu, H., et al. (2005). KRP-203, a Novel Synthetic Immunosuppressant, Prolongs Graft Survival and Attenuates Chronic Rejection in Rat Skin and Heart Allografts. Circulation, 111(2), 222-229. [Link]

• Takahashi, M., et al. (2005). A novel immunomodulator KRP-203 combined with cyclosporine prolonged graft survival and abrogated transplant vasculopathy in rat heart allografts. Transplantation, 79(1), 98-103. [Link]

• Ueno, T., et al. (2013). Efficacy and immunomodulatory actions of ONO-4641, a novel selective agonist for sphingosine 1-phosphate receptors 1 and 5, in preclinical models of multiple sclerosis. Clinical & Experimental Immunology, 171(1), 75-84. [Link]

• Suzuki, S., et al. (2005). KRP-203, a novel synthetic immunosuppressant, prolongs graft survival and attenuates chronic rejection in rat skin and heart allografts. Journal of Heart and Lung Transplantation, 24(2), S174. [Link]

• Chen, H., et al. (2001). Simplified method of heterotopic rat heart transplantation using the cuff technique: application to sublethal dose protocol of methotrexate on allograft survival. Microsurgery, 21(1), 16-19. [Link]

• Gao, W., et al. (2003). FTY720, a New Immunosuppressant, as Rescue Therapy in Mouse Cardiac Transplantation. Acta Pharmacologica Sinica, 24(9), 886-890. [Link]

• Ni, M., et al. (2007). Heterotopic Heart Transplantation in Mice. Journal of Visualized Experiments, (5), 211. [Link]

• Brinkmann, V. (2012). CHAPTER 14: S1P Receptor Agonists. In Bioactive Lipids (pp. 203-221). Royal Society of Chemistry. [Link]

• Kim, H. S., et al. (2020). FTY720 ameliorates GvHD by blocking T lymphocyte migration to target organs and by skin fibrosis inhibition. Journal of Translational Medicine, 18(1), 235. [Link]

• Tedesco-Silva, H., et al. (2004). FTY720 treatment prolongs skin graft survival in a completely incompatible strain combination. Transplantation Proceedings, 36(4), 1095-1096. [Link]

• Park, S. J., & Im, D. S. (2017). Sphingosine 1-Phosphate Receptor Modulators and Drug Discovery. Biomolecules & therapeutics, 25(1), 80–90. [Link]

• Quist, B. R., et al. (2013). Modulators of the Sphingosine 1-phosphate receptor 1. Bioorganic & medicinal chemistry letters, 23(15), 4386–4390. [Link]

• Yokota, T., et al. (2025). Review of Heterotopic Heart Transplantation Models in Rats. OBM Transplantation, 9(1), 1-12. [Link]

• Goto, M., et al. (2022). KRP-203 Is a Desirable Immunomodulator for Islet Allotransplantation. Transplantation, 106(5), 963-972. [Link]

• Ono, K., & Lindsey, E. S. (1969). Improved technique of heart transplantation in rats. The Journal of thoracic and cardiovascular surgery, 57(2), 225–229. [Link]

• Pearson, T. C., et al. (1996). Long-Term Acceptance of Major Histocompatibility Complex Mismatched Cardiac Allografts Induced by CTLA4Ig Plus Donor-Specific Transfusion. The Journal of experimental medicine, 184(5), 2047–2052. [Link]

• Liu, L., et al. (2007). Long-term effect of FTY720 on lymphocyte count and islet allograft survival in mice. Microsurgery, 27(4), 300-304. [Link]

• Läng, F., et al. (2016). Rat Heterotopic Heart Transplantation Model to Investigate Unloading-Induced Myocardial Remodeling. Frontiers in cardiovascular medicine, 3, 38. [Link]

• Kurata, H., et al. (2013). Efficacy and immunomodulatory actions of ONO-4641, a novel selective agonist for sphingosine 1-phosphate receptors 1 and 5, in preclinical models of multiple sclerosis. Clinical and experimental immunology, 171(1), 75–84. [Link]

• Mori, T., et al. (2019). The Immunosuppressant Fingolimod (FTY720) for the Treatment of Mechanical Force-Induced Abnormal Scars. Mediators of inflammation, 2019, 8194386. [Link]

• Kobashigawa, J. (2013). CLINICAL STUDY PROTOCOL. ClinicalTrials.gov, NCT01898748. [Link]

• Asano, M., et al. (2013). Efficacy and immunomodulatory actions of ONO-4641, a novel selective agonist for sphingosine 1-phosphate receptors 1 and 5, in preclinical models of multiple sclerosis. Clinical and Experimental Immunology, 171(1), 75-84. [Link]

• Morgan, D. C., et al. (1999). New method for detection of heart allograft rejection: validation of sensitivity and reliability in a rat heterotopic allograft model. Circulation, 100(11), 1236–1242. [Link]

• Tanaka, T., & Itoh, H. (2023). Animal Models for Heart Transplantation Focusing on the Pathological Conditions. International journal of molecular sciences, 24(10), 8565. [Link]

• Vanicky, I., et al. (2013). Effective long-term immunosuppression in rats by subcutaneously implanted sustained-release tacrolimus pellet. Journal of neuroscience methods, 216(1), 38–48. [Link]

• Nemes, B., et al. (2007). Organ transplantation in rodents: Novel applications of long-established methods. Orvosi hetilap, 148(43), 2019–2028. [Link]

• Claeys, E., & Vermeire, K. (2019). Immunosuppressive drugs in organ transplantation to prevent allograft rejection: Mode of action and side effects. Journal of Immunological Sciences, 3(4), 14-21. [Link]

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• 5. books.rsc.org [books.rsc.org]
• 6. FTY720 treatment prolongs skin graft survival in a completely incompatible strain combination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Efficacy and immunomodulatory actions of ONO-4641, a novel selective agonist for sphingosine 1-phosphate receptors 1 and 5, in preclinical models of multiple sclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Efficacy and immunomodulatory actions of ONO-4641, a novel selective agonist for sphingosine 1-phosphate receptors 1 and 5, in preclinical models of multiple sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. A novel immunomodulator KRP-203 combined with cyclosporine prolonged graft survival and abrogated transplant vasculopathy in rat heart allografts [pubmed.ncbi.nlm.nih.gov]
• 12. KRP-203, a novel synthetic immunosuppressant, prolongs graft survival and attenuates chronic rejection in rat skin and heart allografts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. A monoselective sphingosine-1-phosphate receptor-1 agonist prevents allograft rejection in a stringent rat heart transplantation model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. lidsen.com [lidsen.com]

Unraveling LTB4-Mediated Inflammatory Pathways: A Comprehensive Guide to Using ONO-LB457 (ONO-4057)

As a Senior Application Scientist, I frequently see researchers struggle to isolate specific lipid mediator pathways in complex inflammatory models. Leukotriene B4 (LTB4) is a potent chemoattractant that drives neutrophil and macrophage infiltration in diseases ranging from nephritis to allograft rejection. To rigorously study this pathway, you need a tool compound that is not only highly selective but also stable enough for in vivo applications.

ONO-LB457 (widely known in the literature as ONO-4057 ) is a highly selective, orally active LTB4 receptor antagonist[1]. Unlike early-generation peptide-based inhibitors, ONO-LB457 offers the bioavailability required to translate in vitro mechanistic findings directly into chronic in vivo disease models[2].

This application note provides a comprehensive, self-validating framework for deploying ONO-LB457 in your immunological research.

Mechanistic Grounding: The LTB4/BLT1 Axis

LTB4 exerts its primary inflammatory effects by binding to BLT1 , a high-affinity G-protein-coupled receptor (GPCR) expressed predominantly on leukocytes. Upon activation, BLT1 couples to both

and proteins. The pathway activates Phospholipase C (PLC), leading to a rapid, transient spike in intracellular calcium ( ). Concurrently, the pathway activates PI3K/Akt signaling, which drives cytoskeletal rearrangement and chemotaxis.

ONO-LB457 acts as a competitive antagonist at the BLT1 receptor. It displaces LTB4 binding with high affinity (

nM)[1], effectively uncoupling the receptor from its downstream signaling cascade without exhibiting any intrinsic agonist activity.

Mechanism of BLT1 receptor signaling and competitive inhibition by ONO-LB457.

Physicochemical Properties & Formulation

To ensure reproducibility, your compound must be handled and formulated correctly. ONO-LB457's lipophilic tail and carboxylic acid headgroup dictate its solubility profile.

Property	Value
Chemical Name	5-[2-(2-Carboxyethyl)-3-[6-(4-methoxyphenyl)-5E-hexenyl]oxyphenoxy]valeric acid
Molecular Weight	470.55 g/mol [3]
Formula	[3]
Target Affinity ( )	3.7 ± 0.9 nM (Human Neutrophils)[1]
In Vitro Solubility	DMSO ( 10 mg/mL)
In Vivo Formulation	7% or 0.5% Methylcellulose[3]
Storage	-20°C (Powder, up to 3 years)[3]

In Vitro Protocol: Real-Time Intracellular Calcium Mobilization Assay

The Causality Principle: LTB4 induces a rapid

-mediated calcium spike. We use Fluo-4 AM, a cell-permeable dye that is cleaved by intracellular esterases, trapping the calcium-sensitive fluorophore inside the cell.

The Self-Validating System: A critical pitfall in drug screening is assuming a drop in fluorescence means specific receptor antagonism. The compound could simply be a non-specific calcium channel blocker or a cytotoxic agent. To self-validate this assay, we run parallel wells stimulated with fMLP (which signals through the independent FPR1 GPCR). ONO-LB457 must inhibit LTB4-induced flux but leave fMLP-induced flux completely intact[1].

Step-by-Step Methodology

• Cell Preparation: Isolate human polymorphonuclear leukocytes (PMNs) from whole blood using density gradient centrifugation. Resuspend at

  cells/mL in HBSS (supplemented with 1 mM and 1 mM ).

• Dye Loading: Add 2 µM Fluo-4 AM and incubate for 30 minutes at 37°C in the dark. Wash the cells twice with HBSS to remove extracellular dye, preventing high background fluorescence.

• Antagonist Pre-Incubation: Seed cells into a 96-well black, clear-bottom plate. Add ONO-LB457 (titrated from 0.1 µM to 10 µM) or vehicle (0.1% DMSO). Incubate for 15 minutes at 37°C. Causality note: This pre-incubation is mandatory to allow the antagonist to reach steady-state equilibrium binding with BLT1 before the agonist is introduced.

• Agonist Challenge & Kinetic Readout: Place the plate in a Fluorometric Imaging Plate Reader (FLIPR). Program the instrument to inject LTB4 (10 nM final) into the test wells, and fMLP (10 nM final) into the validation wells. Record fluorescence (Ex/Em = 494/516 nm) continuously for 3 minutes.

In Vivo Protocol: Murine Model of Intradermal Neutrophil Migration

The Causality Principle: Because ONO-LB457 is orally active, it is an excellent candidate for systemic dosing. By challenging the animal with an intradermal injection of LTB4, we create a localized, quantifiable metric of neutrophil extravasation that is strictly dependent on the BLT1 axis[1].

Step-by-Step Methodology

• Oral Administration: Formulate ONO-LB457 in 7%

  . Administer via oral gavage (10 to 30 mg/kg) to the subjects (e.g., guinea pigs or mice).

• Pharmacokinetic Timing: Wait 1 to 2 hours post-dose. Causality note: This timing aligns the localized LTB4 challenge with the compound's peak plasma concentration (

  ), ensuring maximum receptor occupancy at the time of insult.

• Intradermal Challenge: Shave the dorsal skin of the animals. Inject 100 ng of LTB4 (dissolved in 50 µL sterile saline) intradermally into distinct sites.

• Internal Baseline Control: Inject 50 µL of saline alone into an adjacent site on the same animal. This controls for mechanical inflammation caused by the needle trauma.

• Tissue Harvest: After 4 hours, euthanize the animals and excise the injection sites using a standard biopsy punch.

• Quantification: Homogenize the tissue and perform a Myeloperoxidase (MPO) colorimetric assay to quantify neutrophil burden.

Data Presentation & Expected Outcomes

When executing these protocols, your data should align with the established pharmacological profile of ONO-LB457. Use the table below as a benchmark for your assay validation.

Parameter	Expected Result	Scientific Interpretation
Flux Inhibition ( )	~0.7 ± 0.3 µM[1]	Potent blockade of -mediated intracellular signaling.
fMLP-induced Flux	No Inhibition up to 30 µM[1]	Confirms BLT1 specificity; rules out off-target toxicity or general channel blockade.
Neutrophil Chemotaxis ( )	~0.9 ± 0.1 µM[1]	Prevents -mediated cytoskeletal rearrangement.
In Vivo Neutropenia ( )	~25.6 mg/kg (Oral)[1]	Demonstrates robust oral bioavailability and systemic efficacy.
Allograft Survival Extension	Significant prolongation[4]	Validates utility in complex, chronic immune models (e.g., liver allotransplantation).

References

• Kishikawa K, et al. ONO-4057, a novel, orally active leukotriene B4 antagonist: effects on LTB4-induced neutrophil functions. Prostaglandins. 1992. URL:[Link]

• Suzuki S, et al. The leukotriene B4 receptor antagonist ONO-4057 inhibits nephrotoxic serum nephritis in WKY rats. J Am Soc Nephrol. 1999. URL:[Link]

• Tanaka M, et al. Effect of leukotriene B(4) receptor antagonist (ONO4057) on hepatic allografting in rats. Transplant Proc. 2000. URL:[Link]

Sources

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• 3. medchemexpress.com [medchemexpress.com]
• 4. The immunosuppressive effects of a leukotriene B4 receptor antagonist on liver allotransplantation in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

ONO-4057: A Researcher's Guide to a Selective BLT1 Antagonist for Inflammatory Pathway Dissection

Abstract

This document provides a comprehensive guide for researchers on the use of ONO-4057, a potent and selective antagonist of the high-affinity leukotriene B4 receptor, BLT1. Leukotriene B4 (LTB4) is a powerful lipid chemoattractant that plays a pivotal role in the initiation and amplification of inflammation. It exerts its effects through two distinct G protein-coupled receptors, BLT1 and BLT2.[1][2][3] Understanding the differential roles of these two receptors is critical for elucidating inflammatory mechanisms and developing targeted therapeutics. ONO-4057 serves as an invaluable chemical tool to specifically interrogate BLT1-mediated signaling pathways, enabling the precise dissection of LTB4's complex biology. This guide details the compound's mechanism of action, provides validated, step-by-step protocols for key in vitro and in vivo assays, and offers insights into data interpretation.

Chemical and Physical Properties of ONO-4057

A thorough understanding of the physicochemical properties of a tool compound is fundamental to its effective and reproducible use in experimental settings.

Property	Value	Source(s)
IUPAC Name	5-[2-(2-Carboxyethyl)-3-[6-(4-methoxyphenyl)-5E-hexenyl]oxyphenoxy]valeric acid	[1][4]
Synonyms	ONO-LB-457	[5]
CAS Number	134578-96-4	[5]
Molecular Formula	C27H34O7
Molecular Weight	470.56 g/mol
Appearance	Solid powder
Solubility	Soluble in Dimethyl Sulfoxide (DMSO)
Storage	Store at -20°C for long-term stability.

Mechanism of Action and Receptor Selectivity

Leukotriene B4 (LTB4) signals through two receptors: BLT1, a high-affinity receptor primarily expressed on leukocytes, and BLT2, a low-affinity receptor with a more ubiquitous expression pattern that also binds other eicosanoids.[1][2][3] This differential expression and affinity profile suggests distinct physiological and pathological roles for each receptor.

ONO-4057 is a competitive antagonist that selectively targets the BLT1 receptor. It displaces the binding of radiolabeled LTB4 to human neutrophil membranes with high affinity, thereby blocking downstream signaling cascades.[1][4] Crucially, studies have shown that while ONO-4057 effectively inhibits LTB4 binding to the human BLT1 receptor, it does not inhibit LTB4 binding to the human BLT2 receptor, making it a specific tool for isolating BLT1-dependent pathways.[6]

The selectivity of ONO-4057 is further highlighted by its lack of inhibitory activity against neutrophil activation induced by other chemoattractants like fMLP or C5a, even at high concentrations.[1][4]

BLT1 and BLT2 Signaling Pathways

Both BLT1 and BLT2 are G protein-coupled receptors (GPCRs) that primarily couple to pertussis toxin-sensitive Gi proteins.[3][7] Activation of these receptors by LTB4 leads to the dissociation of G protein subunits, initiating a cascade of intracellular events including the inhibition of adenylyl cyclase and activation of Phospholipase C (PLC). PLC activation generates inositol trisphosphate (IP3) and diacylglycerol (DAG), leading to the mobilization of intracellular calcium stores and the activation of Protein Kinase C (PKC), respectively.[8] These events culminate in various cellular responses, most notably chemotaxis, degranulation, and the production of inflammatory mediators. ONO-4057 specifically blocks this cascade at the level of the BLT1 receptor.

Caption: Simplified BLT1/BLT2 signaling cascade and the inhibitory action of ONO-4057.

Quantitative Data Summary

The potency of ONO-4057 has been characterized in several key functional assays. The following table summarizes these findings, providing researchers with the necessary concentration ranges for experimental design.

Assay Type	Species/Cell Type	Parameter	Value	Reference(s)
Receptor Binding	Human Neutrophils	Ki ([3H]LTB4 displacement)	3.7 ± 0.9 nM	[1][4]
Calcium Mobilization	Human Neutrophils	IC50	0.7 ± 0.3 µM	[1][4]
Chemotaxis	Human Neutrophils	IC50	0.9 ± 0.1 µM	[1][4]
Degranulation	Human Neutrophils	IC50	1.6 ± 0.1 µM	[1][4]
Cell Aggregation	Human Neutrophils	IC50	3.0 ± 0.1 µM	[1][4]

Experimental Protocols: A Step-by-Step Guide

The following protocols are designed to be self-validating and are based on established methodologies. They provide a robust framework for investigating BLT1 signaling using ONO-4057.

Protocol 1: Competitive Radioligand Binding Assay

This assay determines the binding affinity (Ki) of ONO-4057 for the BLT1 receptor by measuring its ability to compete with a fixed concentration of radiolabeled LTB4.

• Rationale: This is the gold-standard method to directly assess the interaction between a compound and its receptor target. It provides a quantitative measure of affinity.

• Materials:

  • Membrane preparations from cells expressing BLT1 (e.g., human neutrophils or recombinant cell lines).

  • [3H]LTB4 (radioligand).

  • ONO-4057.

  • Assay Buffer: 50 mM Tris-HCl, 10 mM MgCl2, pH 7.4.

  • Wash Buffer: Ice-cold Assay Buffer.

  • 96-well microplates and glass fiber filters.

  • Scintillation counter and fluid.

• Procedure:

  • Prepare serial dilutions of ONO-4057 in Assay Buffer.

  • In a 96-well plate, combine 50 µL of membrane preparation, 50 µL of [3H]LTB4 (at a concentration near its Kd), and 50 µL of varying concentrations of ONO-4057 or buffer (for total binding). For non-specific binding, add a high concentration of unlabeled LTB4 (e.g., 1 µM).

  • Incubate the plate for 60 minutes at 25°C to allow the binding to reach equilibrium.

  • Terminate the reaction by rapid filtration through glass fiber filters using a cell harvester. This separates bound from free radioligand.

  • Quickly wash the filters three times with 3 mL of ice-cold Wash Buffer.

  • Place the filters in scintillation vials, add scintillation fluid, and quantify the bound radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the log concentration of ONO-4057.

  • Determine the IC50 value (the concentration of ONO-4057 that inhibits 50% of specific [3H]LTB4 binding) using non-linear regression analysis.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[9]

Protocol 2: LTB4-Induced Calcium Mobilization Assay

This functional assay measures the ability of ONO-4057 to inhibit the increase in intracellular calcium triggered by LTB4 binding to BLT1.

• Rationale: Calcium mobilization is a key downstream event in BLT1 signaling. This assay provides a functional readout of receptor antagonism in intact cells.

• Materials:

  • Human neutrophils or other BLT1-expressing cells.

  • LTB4.

  • ONO-4057.

  • Hanks' Balanced Salt Solution (HBSS) with 2.5 mM probenecid.

  • Fluo-4 AM calcium indicator dye.

  • 96-well black, clear-bottom microplate.

  • Fluorescence plate reader with an injection system.

• Procedure:

  • Isolate human neutrophils and resuspend them in HBSS at a concentration of 1-2 x 10^6 cells/mL.

  • Load the cells with Fluo-4 AM (typically 2-5 µM) by incubating for 45-60 minutes at 37°C in the dark. Probenecid is included to prevent dye leakage.[10]

  • Wash the cells twice with HBSS containing probenecid to remove extracellular dye.

  • Resuspend the cells in HBSS with probenecid and plate 100 µL per well in the 96-well plate.

  • Pre-incubate the cells with various concentrations of ONO-4057 (or vehicle control, e.g., DMSO) for 15-30 minutes at 37°C.

  • Place the plate in the fluorescence reader and measure the baseline fluorescence (Excitation ~490 nm, Emission ~525 nm).

  • Inject a solution of LTB4 (to a final concentration that elicits a submaximal response, e.g., 10 nM) and immediately begin recording fluorescence intensity over time (e.g., every second for 100-200 seconds).

• Data Analysis:

  • The response is typically measured as the peak fluorescence intensity minus the baseline fluorescence.

  • Plot the response against the log concentration of ONO-4057.

  • Calculate the IC50 value from the resulting dose-response curve.

Sources

• 1. Importance of the Leukotriene B4-BLT1 and LTB4-BLT2 Pathways in Asthma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. BLT1 and BLT2: the leukotriene B(4) receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Two distinct leukotriene B4 receptors, BLT1 and BLT2 [pubmed.ncbi.nlm.nih.gov]
• 4. ONO-4057, a novel, orally active leukotriene B4 antagonist: effects on LTB4-induced neutrophil functions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. A Second Leukotriene B4 Receptor, Blt2: A New Therapeutic Target in Inflammation and Immunological Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Leukotriene B4 activates intracellular calcium and augments human osteoclastogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Application of ONO-4057 in Autoimmune and Inflammatory Disease Models: A Technical Guide

Executive Summary

In the landscape of autoimmune and chronic inflammatory disease modeling, the leukotriene B4 (LTB4) pathway represents a critical node in the amplification of innate and adaptive immune responses. ONO-4057 (also known as ONO-LB-457) is a highly potent, orally active, and competitive antagonist of the high-affinity LTB4 receptor, BLT1[1]. By selectively uncoupling the LTB4-BLT1 axis, ONO-4057 halts the chemotactic gradient that drives neutrophil and macrophage infiltration, making it an indispensable pharmacological tool for investigating autoimmune nephritis, rheumatoid arthritis, and pulmonary fibrosis[2][3].

This application note provides researchers and drug development professionals with a comprehensive mechanistic rationale, quantitative pharmacological data, and self-validating experimental protocols for deploying ONO-4057 in preclinical models.

Mechanistic Rationale: The LTB4-BLT1 Axis in Autoimmunity

Autoimmune diseases are frequently characterized by the deposition of immune complexes, which trigger complement activation and the subsequent release of lipid mediators from the arachidonic acid cascade[4]. LTB4 is one of the most potent chemoattractants synthesized via the 5-lipoxygenase (5-LO) pathway[5].

When LTB4 binds to the BLT1 receptor—a G-protein-coupled receptor predominantly expressed on granulocytes, monocytes, and subsets of effector T-cells—it triggers a cascade involving phospholipase C (PLC) and mitogen-activated protein kinases (MAPK)[6]. This signaling dictates cellular chemotaxis, degranulation, and the release of pro-inflammatory cytokines (e.g., IL-6, TGF-β)[3].

The Causality of ONO-4057 Intervention: Administering ONO-4057 competitively occupies the BLT1 receptor pocket (Ki = 3.7 nM)[1]. By doing so, it physically prevents LTB4 docking, thereby silencing the downstream PLC/MAPK signaling. This intervention does not merely mask symptoms; it severs the positive feedback loop of immune cell recruitment that causes irreversible tissue remodeling and necrosis in autoimmune pathologies.

Fig 1: Mechanism of Action: ONO-4057 competitive blockade of the LTB4-BLT1 signaling cascade.

Quantitative Pharmacological Profile

To design robust experiments, researchers must calibrate dosing based on established pharmacodynamics. Table 1 synthesizes the core efficacy metrics of ONO-4057 across in vitro and in vivo systems[1][7].

Table 1: Pharmacological Parameters of ONO-4057

Target / Assay	Biological System	Metric	Value	Causality / Relevance
LTB4 Receptor Binding	Human Neutrophils		3.7 ± 0.9 nM	Defines high-affinity target engagement at BLT1.
Cytosolic Calcium Rise	Human Neutrophils		0.7 ± 0.3 µM	Confirms functional blockade of PLC-mediated intracellular signaling.
Chemotaxis Inhibition	Human Neutrophils		0.9 ± 0.1 µM	Directly correlates to the prevention of immune cell infiltration.
Degranulation Inhibition	Human Neutrophils		1.6 ± 0.1 µM	Prevents the release of tissue-damaging proteases and ROS.
Neutropenia Prevention	Guinea Pig (Oral)		25.6 mg/kg	Demonstrates systemic in vivo bioavailability and efficacy.
Dermal Neutrophil Migration	Guinea Pig (Oral)		5.3 mg/kg	Validates efficacy in localized tissue inflammation models.

Application Notes: ONO-4057 in Disease Models

Autoimmune Nephritis Models

In models such as nephrotoxic serum nephritis (WKY rats) and anti-Thy-1 nephritis, immune complexes deposit in the glomeruli, triggering massive LTB4 synthesis[2]. ONO-4057 application directly inhibits mesangioproliferative changes[2]. By blocking BLT1, ONO-4057 prevents the initial wave of neutrophil-dependent glomerular damage, which subsequently abrogates the secondary influx of macrophages that drive irreversible sclerosis.

Pulmonary Fibrosis (Bleomycin-Induced Model)

Idiopathic pulmonary fibrosis and autoimmune-driven interstitial lung diseases rely heavily on the LTB4 axis. In bleomycin-induced murine models, ONO-4057 (1.0 mg/kg) significantly reduces the total cell count in bronchoalveolar lavage fluid (BALF)[3]. Mechanistically, blocking BLT1 prevents the accumulation of LTB4-producing neutrophils, which in turn starves the fibrotic microenvironment of pro-fibrotic cytokines like TGF-β, IL-6, and IL-13, ultimately lowering the Ashcroft fibrosis score[3].

Allograft Rejection and Hepatic Inflammation

In liver allotransplantation models (ACI to LEW rats), ONO-4057 administration significantly prolongs graft survival (from 12.0 days in controls to up to 52.2 days)[7][8]. The causality lies in the suppression of LTB4-augmented cellular immune responses, which indirectly preserves the levels of protective Prostaglandin E2 (PGE2) in the graft tissue, reducing hepatocyte necrosis[8].

Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . They incorporate specific controls that confirm the observed effects are genuinely due to BLT1 antagonism, rather than off-target toxicity.

Protocol A: In Vitro Neutrophil Chemotaxis and Specificity Assay

Objective: Validate the specific inhibitory effect of ONO-4057 on LTB4-driven chemotaxis using a Boyden chamber setup. Self-Validating Rationale: This protocol includes fMLP (N-formyl-methionyl-leucyl-phenylalanine) as a parallel chemoattractant. fMLP operates independently of the BLT1 receptor. If ONO-4057 inhibits LTB4-driven migration but leaves fMLP-driven migration intact, it proves target-specific antagonism and rules out general cellular paralysis[1].

Step-by-Step Methodology:

• Cell Isolation: Isolate human neutrophils from peripheral blood using dextran sedimentation and density gradient centrifugation (e.g., Ficoll-Paque). Resuspend in Hank's Balanced Salt Solution (HBSS) with 0.1% BSA at

  cells/mL.

• Compound Preparation: Dissolve ONO-4057 in DMSO to create a 10 mM stock. Dilute in HBSS to achieve final assay concentrations (0.1 µM, 1.0 µM, 10 µM). Ensure final DMSO concentration is <0.1%.

• Pre-incubation: Incubate

  of the neutrophil suspension with ONO-4057 (or 0.1% DMSO vehicle) for 15 minutes at 37°C.

• Chamber Setup:

  • Lower Wells: Add 30 µL of chemoattractant: LTB4 (10 nM) for the test group, fMLP (10 nM) for the specificity control, and HBSS for the negative baseline.

  • Membrane: Place a 3.0 µm pore-size polycarbonate filter over the lower wells.

  • Upper Wells: Add 50 µL of the pre-incubated neutrophil suspension.

• Incubation & Readout: Incubate the chamber for 45 minutes at 37°C in 5%

  . Remove the filter, fix with methanol, and stain with Giemsa. Count the number of migrated cells on the lower surface of the filter using light microscopy (5 random high-power fields per well).

Protocol B: In Vivo Bleomycin-Induced Fibrosis Intervention

Objective: Assess the therapeutic efficacy of ONO-4057 in preventing autoimmune-like fibrotic lung remodeling. Self-Validating Rationale: The inclusion of both a prophylactic dosing cohort (Days 1-21) and a delayed-intervention cohort (Days 15-21) creates a temporal map. It distinguishes whether ONO-4057 merely prevents acute chemical injury or actively halts the progressive inflammatory-fibrotic feedback loop[3].

Step-by-Step Methodology:

• Induction (Day 0): Anesthetize C57BL/6 male mice. Administer a single intratracheal (IT) injection of bleomycin (2.5 mg/kg) dissolved in 50 µL sterile saline. Control mice receive 50 µL saline IT.

• Dosing Regimen:

  • Group 1 (Vehicle): Intraperitoneal (IP) injection of saline/vehicle, 5 days/week.

  • Group 2 (Prophylactic): IP injection of ONO-4057 (1.0 mg/kg), Days 1–21 (5 days/week).

  • Group 3 (Delayed): IP injection of ONO-4057 (1.0 mg/kg), Days 15–21.

• Harvest (Day 21): Euthanize mice. Cannulate the trachea and perform bronchoalveolar lavage (BAL) using

  mL aliquots of cold PBS.

• Downstream Analysis:

  • Centrifuge BALF; use the supernatant to quantify LTB4, IL-6, and TGF-β via ELISA.

  • Excise the left lung, fix in 10% formalin, and stain with Masson's trichrome. Blinded pathologists must score the tissue using the Ashcroft scale (0-8) to quantify fibrotic severity.

Fig 2: In Vivo Experimental Workflow for ONO-4057 intervention in Bleomycin-induced fibrosis.

References

• Kishikawa K, et al. "ONO-4057, a novel, orally active leukotriene B4 antagonist: effects on LTB4-induced neutrophil functions." Prostaglandins. 1992. 1

• MedKoo Biosciences. "ONO-4057 | Ono-LB 457 | LTB4 Receptor Antagonist". MedKoo. 2

• Suzuki S, et al. "The leukotriene B4 receptor antagonist ONO-4057 inhibits nephrotoxic serum nephritis in WKY rats." J Am Soc Nephrol. 1999. 9

• Tanaka M, et al. "The immunosuppressive effects of a leukotriene B4 receptor antagonist on liver allotransplantation in rats." PubMed / Transplant Proc. 2000. 8

• MedChemExpress. "ONO4057 (ONO-LB457) | Leukotriene Receptor Antagonist". MCE. 7

• "Effects of a leukotriene B4 receptor antagonist on bleomycin-induced pulmonary fibrosis." European Respiratory Journal. 2009.3

• IUPHAR/BPS Guide to PHARMACOLOGY. "BLT1 receptor | Leukotriene receptors". 6

• ACS Publications. "Modulators of Leukotriene Biosynthesis and Receptor Activation". Chem. Rev.4

Sources

• 1. ONO-4057, a novel, orally active leukotriene B4 antagonist: effects on LTB4-induced neutrophil functions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medkoo.com [medkoo.com]
• 3. publications.ersnet.org [publications.ersnet.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. BLT1 receptor | Leukotriene receptors | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 7. medchemexpress.com [medchemexpress.com]
• 8. The immunosuppressive effects of a leukotriene B4 receptor antagonist on liver allotransplantation in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pure.flib.u-fukui.ac.jp [pure.flib.u-fukui.ac.jp]

Technical Notes & Optimization

Technical Support Center: Troubleshooting In Vitro Antagonist Experiments

A Senior Application Scientist's Guide to Addressing Unexpected Results with Receptor Antagonists

Introduction: This guide is designed for researchers, scientists, and drug development professionals who are encountering unexpected results with in vitro antagonist experiments. While the query specifically mentioned Ono-LB457, publically available, in-depth troubleshooting information for this specific leukotriene B4 receptor antagonist is limited. Therefore, to provide a comprehensive and mechanistically detailed guide, we will use the well-characterized Sphingosine-1-Phosphate (S1P) receptor signaling pathway as our primary model system. The principles and methodologies discussed here are broadly applicable to troubleshooting experiments with various G protein-coupled receptor (GPCR) antagonists, including Ono-LB457.

Part 1: Troubleshooting Guide - "My antagonist is not showing the expected effect."

This section addresses the common issue of an antagonist failing to produce the expected inhibitory effect in an in vitro setting. We will explore potential causes and provide systematic troubleshooting steps.

Initial Assessment: Is the Problem with the Compound, the System, or the Assay?

When an antagonist fails to work, the issue generally falls into one of three categories: problems with the antagonist itself, issues with the biological system (e.g., the cells), or limitations of the assay used to measure the effect.

Question 1: Could the issue be the antagonist itself?

It is crucial to first rule out any issues with the antagonist's preparation and stability.

Potential Causes & Solutions

• Incorrect Concentration: The calculated concentration of the antagonist may be incorrect due to errors in weighing, dilution, or molar mass calculation.

  • Solution: Always double-check all calculations. Prepare fresh stock solutions and perform serial dilutions carefully. For each experiment, use freshly prepared dilutions from a validated stock.[1]

• Compound Degradation: The antagonist may be unstable under your experimental conditions (e.g., sensitive to light, temperature, or repeated freeze-thaw cycles).

  • Solution: Review the manufacturer's data sheet for storage and handling instructions. Aliquot stock solutions to minimize freeze-thaw cycles. Protect from light if the compound is photosensitive.

• Solubility Issues: The antagonist may not be fully dissolved in your assay medium, leading to a lower effective concentration.

  • Solution: Ensure the solvent used (e.g., DMSO) is appropriate and that the final concentration in the assay medium does not exceed the solubility limit.[2] Visually inspect for any precipitate. The final solvent concentration should be consistent across all wells, including controls, to mitigate solvent-induced artifacts.[3]

Workflow for Validating Your Antagonist

Caption: A stepwise workflow for preparing and validating the antagonist before the experiment.

Question 2: Is my cellular model system appropriate and validated?

The choice and state of your in vitro model are critical for observing the expected antagonist effect.

Potential Causes & Solutions

• Low or Absent Target Receptor Expression: The most common reason for a lack of effect is that the target receptor is not present at sufficient levels on your chosen cell line.[4]

  • Solution: Validate receptor expression at both the mRNA (RT-qPCR) and protein (Western blot, flow cytometry, or immunofluorescence) levels.[4] If using a commercially available recombinant cell line, ensure you are following the supplier's culture conditions to maintain expression.[5][6]

• Cell Line Health and Passage Number: Cells that are unhealthy, contaminated (e.g., with mycoplasma), or at a high passage number can exhibit altered signaling responses.

  • Solution: Use cells with a consistent and low passage number.[1] Regularly test for mycoplasma contamination. Ensure consistent plating density and cell viability.

• Receptor Desensitization or Internalization: Prolonged exposure to low levels of agonists in the culture medium (e.g., from serum) can cause receptor internalization and desensitization, making the cells unresponsive to further stimulation.[7][8]

  • Solution: Serum-starve the cells for a few hours or overnight before the experiment to upregulate receptor expression on the cell surface.[9] Use charcoal-stripped serum to remove lipids and other small molecules that could act as receptor agonists.[10]

Protocol 1: Validating S1P Receptor Expression by RT-qPCR

• RNA Extraction: Isolate total RNA from your cell line using a standard method (e.g., TRIzol or a column-based kit).

• cDNA Synthesis: Synthesize cDNA from 1 µg of total RNA using a reverse transcription kit.

• qPCR: Perform quantitative PCR using primers specific for your S1P receptor subtype(s) of interest (e.g., S1PR1, S1PR2, etc.) and a housekeeping gene (e.g., GAPDH, ACTB) for normalization.

• Analysis: Analyze the relative expression levels of the target receptor mRNA.

Question 3: Is my assay design optimal for detecting antagonism?

The design of your experiment can significantly impact your ability to observe a true antagonistic effect.

Potential Causes & Solutions

• Inappropriate Agonist Concentration: If the concentration of the agonist used to stimulate the receptor is too high, it may be insurmountable by a competitive antagonist.

  • Solution: Perform a full agonist dose-response curve and choose a concentration that gives a submaximal response (EC80 is common). This allows for a clear window to observe inhibition.

• Incorrect Timing of Compound Addition: The timing of antagonist and agonist addition is crucial, especially for competitive antagonists.

  • Solution: Pre-incubate the cells with the antagonist for a sufficient period (e.g., 15-60 minutes) before adding the agonist to allow the antagonist to bind to the receptor.[1]

• Assay Endpoint Not Linked to Target Receptor: The chosen readout (e.g., cell viability, a downstream signaling event) may not be directly or exclusively mediated by the target receptor.

  • Solution: Use a proximal readout that is closely coupled to receptor activation. For Gi-coupled receptors like S1P1, measuring changes in intracellular cAMP is a direct method.[5][11] For Gq-coupled receptors, a calcium flux assay is appropriate.[6]

• "Functional Antagonism" vs. True Antagonism: Some compounds, particularly in the S1P modulator class, act as "functional antagonists." They initially activate the receptor, leading to its internalization and degradation.[3][12] This long-term downregulation prevents the cell from responding to the endogenous agonist. If your assay has a short endpoint, you might only see agonism.

  • Solution: For suspected functional antagonists, use a longer pre-incubation time (several hours) and an assay that measures the loss of response to the natural agonist, such as a chemotaxis assay.[12]

Data Presentation: Optimizing Agonist Concentration

Agonist (S1P) Conc.	% Max Response (e.g., cAMP inhibition)	Recommended Use for Antagonist Assay
0.1 nM	20%	Too low, small window for inhibition.
1 nM	50% (EC50)	Good starting point.
10 nM	80% (EC80)	Optimal , provides a robust signal with room for inhibition.
100 nM	95%	Potentially too high, may require high antagonist concentrations.
1 µM	100%	Not recommended, may be insurmountable.

Troubleshooting Logic Tree

Caption: A decision tree for systematically troubleshooting a failed antagonist experiment.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for S1P receptor antagonists?

S1P receptor modulators can act through several mechanisms. True competitive antagonists directly block the binding of the endogenous ligand, S1P, to the receptor.[13] However, many clinically relevant S1P modulators, like Fingolimod (FTY720), are "functional antagonists."[12] They are actually agonists that cause profound receptor internalization and degradation, leading to a long-lasting insensitivity of the cell to S1P.[8][12] This is the mechanism that leads to lymphocyte sequestration in lymph nodes.[14]

Caption: Simplified S1P1 signaling pathway showing points of intervention for different antagonist types.

Q2: My compound is causing cell death. How can I distinguish true antagonism from cytotoxicity?

High concentrations of any compound can cause off-target effects, including cytotoxicity, which would mimic antagonism by reducing the assay signal.[3]

• Perform a Cytotoxicity Assay: Before your functional assay, test the antagonist alone across a range of concentrations using a standard cytotoxicity assay (e.g., MTT, LDH release, or CellTox Green). This will determine the concentration range where the compound is toxic.[3]

• Use a Receptor-Null Cell Line: Test the compound's effect in a cell line that does not express the target receptor. If you still see a loss of signal, the effect is likely off-target or due to cytotoxicity.[3]

• Use Two Agonist Concentrations: A true competitive antagonist will cause a rightward shift in the agonist's dose-response curve. Non-competitive effects, like cytotoxicity, will simply suppress the maximum response.[15]

Q3: Why is serum-starvation important for S1P receptor assays?

Serum contains high levels of S1P, the natural agonist for S1P receptors.[12][16] If cells are cultured in the presence of serum, the S1P receptors will be continuously stimulated, leading to their internalization and a desensitized state.[9] By removing serum for a period before the experiment, you allow the receptors to recycle back to the cell surface, resensitizing the cells to stimulation by your experimental agonist.[10]

Q4: What are the best positive and negative controls for an in vitro antagonist assay?

• Negative Controls:

  • Vehicle Control: Cells treated with the same concentration of solvent (e.g., DMSO) as your test compound. This is your baseline.

  • Agonist-only Control: Cells stimulated with your chosen concentration of agonist (e.g., S1P). This defines the maximal response you are trying to inhibit.

• Positive Control:

  • A known, well-characterized antagonist for your target receptor. This validates that your assay system is capable of detecting antagonism. If a known antagonist doesn't work, it points to a fundamental problem with the assay setup or cell system.

Q5: Can I use any cell line for my experiments?

No. The choice of cell line is critical. You must use a cell line that endogenously expresses the receptor of interest at a functional level.[4] Alternatively, you can use a host cell line (like HEK293 or CHO) that has been engineered to stably express a recombinant version of your target receptor.[5][6] It is crucial to verify the expression and functionality of the receptor in whichever system you choose.[4]

References

• eENZYME. (n.d.). Sphingosine-1-phosphate Receptor 1 (S1PR1) ACTOne Stable Cell Line. eENZYME. Retrieved from [Link]

• Innoprot. (n.d.). Green Fluorescent S1P1 Lysophospholipid Receptor Cell Line. Innoprot. Retrieved from [Link]

• Bryan, L., et al. (2013). Sphingosine-1-phosphate signalling. Journal of Cell Science, 126(Pt 16), 3469-3481. Retrieved from [Link]

• Bryan, G. J., & Pyne, S. (2014). Sphingosine-1-phosphate receptor 1 signalling in T cells: trafficking and beyond. Immunology, 144(4), 532-540. Retrieved from [Link]

• Multispan, Inc. (n.d.). HUMAN RECOMBINANT S1P4 RECEPTOR. Multispan, Inc. Retrieved from [Link]

• García-Muñoz, R., et al. (2022). Sphingosine-1-Phosphate (S1P) and S1P Signaling Pathway Modulators, from Current Insights to Future Perspectives. International Journal of Molecular Sciences, 23(13), 7237. Retrieved from [Link]

• Encyclopedia.pub. (2022, July 20). Sphingosine-1-Phosphate and Its Signaling Pathway Modulators. Encyclopedia.pub. Retrieved from [Link]

• Piali, L., et al. (2020). In Vitro Characterization of Sphingosine 1-Phosphate Receptor 1 (S1P1) Expression and Mediated Migration of Primary Human T and B Cells in the Context of Cenerimod, a Novel, Selective S1P1 Receptor Modulator. International Journal of Molecular Sciences, 21(23), 9063. Retrieved from [Link]

• Icli, B., et al. (2017). Sphingosine Kinases and Sphingosine 1-Phosphate Receptors: Signaling and Actions in the Cardiovascular System. Frontiers in Pharmacology, 8, 556. Retrieved from [Link]

• Liu, S., et al. (2015). Sphingosine-1-phosphate/S1P Receptors Signaling Modulates Cell Migration in Human Bone Marrow-Derived Mesenchymal Stem Cells. Stem Cells International, 2015, 670758. Retrieved from [Link]

• Denslow, N. D., et al. (2007). Avoiding False Positives and Optimizing Identification of True Negatives in Estrogen Receptor Binding and Agonist/Antagonist Assays. Environmental Health Perspectives, 115(Suppl 1), 57-63. Retrieved from [Link]

• Kono, M., et al. (2014). Sphingosine-1-phosphate receptor 1 reporter mice reveal receptor activation sites in vivo. Journal of Clinical Investigation, 124(5), 2076-2086. Retrieved from [Link]

• MacKenzie, L. W., et al. (2023). Sphingosine 1-Phosphate Activates S1PR3 to Induce a Proinflammatory Phenotype in Human Myometrial Cells. Endocrinology, 164(8), bqad084. Retrieved from [Link]

• He, L., et al. (2016). Novel Potent Selective Orally Active S1P5 Receptor Antagonists. ACS Medicinal Chemistry Letters, 7(5), 493-498. Retrieved from [Link]

• Scott, F. L., et al. (2012). CHAPTER 14: S1P Receptor Agonists. In Burger's Medicinal Chemistry and Drug Discovery. John Wiley & Sons, Inc. Retrieved from [Link]

• Xu, F., et al. (2022). Structural insights into sphingosine-1-phosphate receptor activation. Proceedings of the National Academy of Sciences, 119(11), e2119015119. Retrieved from [Link]

• Park, S. J., & Im, D. S. (2017). Sphingosine 1-Phosphate Receptor Modulators and Drug Discovery. Molecules and Cells, 40(7), 447-455. Retrieved from [Link]

• Tsai, H. C., et al. (2014). Sphingosine 1-Phosphate Receptor 1 (S1P1) Upregulation and Amelioration of Experimental Autoimmune Encephalomyelitis by an S1P1 Antagonist. The Journal of Neuroscience, 34(34), 11339-11349. Retrieved from [Link]

• Alsabani, M., et al. (2023). Dissecting the Therapeutic Mechanisms of Sphingosine-1-Phosphate Receptor Agonism during Ischaemia and Reperfusion. International Journal of Molecular Sciences, 24(14), 11311. Retrieved from [Link]

• Lape, R., et al. (2008). Taking The Time To Study Competitive Antagonism. British Journal of Pharmacology, 154(3), 567-570. Retrieved from [Link]

• Sygnature Discovery. (n.d.). How to Develop Effective in vitro Assays for Early Drug Discovery. Sygnature Discovery. Retrieved from [Link]

• The Thoughtful Scientist. (2022, October 13). Troubleshooting and optimizing lab experiments [Video]. YouTube. Retrieved from [Link]

• Avni, D., et al. (2017). The novel sphingosine-1-phosphate receptors antagonist AD2900 affects lymphocyte activation and inhibits T-cell entry into the lymph nodes. Journal of Inflammation Research, 10, 11-21. Retrieved from [Link]

• Chiba, K. (2012). Sphingosine 1-Phosphate Receptor 1 as a Useful Target for Treatment of Multiple Sclerosis. International Journal of Molecular Sciences, 13(5), 6296-6309. Retrieved from [Link]

• Im, D. S., et al. (2012). Individual variation of human S1P1 coding sequence leads to heterogeneity in receptor function and drug interactions. The FASEB Journal, 26(8), 3262-3272. Retrieved from [Link]

• Xu, F., et al. (2022, January 16). Structural Insights into Sphingosine-1-phosphate Receptor Activation. bioRxiv. Retrieved from [Link]

• Nebraska Legislature. (n.d.). LB457. Nebraska Legislature. Retrieved from [Link]

• Hersh, C. M., et al. (2024). Sphingosine 1-phosphate receptor modulators in multiple sclerosis treatment: A practical review. Clinical and Translational Science, 17(2), e13702. Retrieved from [Link]

• BillTrack50. (2025, April 14). NE LB457. BillTrack50. Retrieved from [Link]

• Sun, J. S. (2021, October 30). S1P Receptor Modulation in Multiple Sclerosis. NeurologyLive, 4(5). Retrieved from [Link]

• Bostar, J. (2025). Introducer's Statement of Intent LB457. Nebraska Legislature. Retrieved from [Link]

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• 2. charnwooddiscovery.com [charnwooddiscovery.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Sphingosine-1-phosphate/S1P Receptors Signaling Modulates Cell Migration in Human Bone Marrow-Derived Mesenchymal Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sphingosine-1-phosphate Receptor 1 Stable Cell Line | eEnzyme [eenzyme.com]
• 6. multispaninc.com [multispaninc.com]
• 7. In Vitro Characterization of Sphingosine 1-Phosphate Receptor 1 (S1P1) Expression and Mediated Migration of Primary Human T and B Cells in the Context of Cenerimod, a Novel, Selective S1P1 Receptor Modulator - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Sphingosine 1-Phosphate Receptor Modulators and Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Individual variation of human S1P1 coding sequence leads to heterogeneity in receptor function and drug interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. JCI - Sphingosine-1-phosphate receptor 1 reporter mice reveal receptor activation sites in vivo [jci.org]
• 11. Sphingosine-1-phosphate receptor 1 signalling in T cells: trafficking and beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Sphingosine 1-Phosphate Receptor 1 (S1P1) Upregulation and Amelioration of Experimental Autoimmune Encephalomyelitis by an S1P1 Antagonist - PMC [pmc.ncbi.nlm.nih.gov]
• 14. neurologylive.com [neurologylive.com]
• 15. Avoiding False Positives and Optimizing Identification of True Negatives in Estrogen Receptor Binding and Agonist/Antagonist Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 16. academic.oup.com [academic.oup.com]

Technical Support Center: ONO-4057 Stability, Degradation, and Assay Troubleshooting

Welcome to the Technical Support Center for handling ONO-4057 , a highly potent, orally active leukotriene B4 (LTB4) receptor antagonist. As a Senior Application Scientist, I frequently consult with researchers experiencing irreproducibility in neutrophil chemotaxis or calcium flux assays due to improper compound handling.

ONO-4057 (chemically defined as 5-[2-(2-carboxyethyl)-3-[6-(4-methoxyphenyl)-5E-hexenyl]oxyphenoxy]valeric acid) exhibits specific structural vulnerabilities. Its 5E-hexenyl chain and ether linkages make it highly susceptible to hydrolytic degradation and photo-oxidation. This guide provides self-validating protocols, mechanistic explanations for degradation, and actionable troubleshooting steps to ensure absolute scientific integrity in your pharmacological assays.

Mechanism of Action & Structural Vulnerabilities

ONO-4057 competitively binds to the high-affinity LTB4 receptor (BLT1), displacing LTB4 (

nM) and inhibiting downstream cytosolic calcium release ( μM) [1]. However, the integrity of this inhibition is entirely dependent on the structural preservation of the compound's valeric acid moiety and hexenyl double bond.

BLT1 receptor signaling pathway and competitive inhibition by ONO-4057.

Frequently Asked Questions (FAQs) on Stability

Q1: Why do I observe a sudden shift in the

of ONO-4057 in my neutrophil degranulation assays? Causality: A rightward shift in the (loss of potency) is the hallmark of ONO-4057 degradation. The compound is highly susceptible to acid/base-catalyzed hydrolysis in aqueous buffers. If left in Hank's Balanced Salt Solution (HBSS) or Phosphate-Buffered Saline (PBS) for extended periods at room temperature, the ether linkages degrade, and the hexenyl double bond undergoes oxidation. Solution: Always prepare working dilutions from your DMSO stock immediately before the assay. Never store the compound in aqueous media[2].

Q2: Can I store my reconstituted ONO-4057 in DMSO at 4°C to avoid freeze-thaw cycles? Causality: While anhydrous DMSO protects the compound from hydrolysis, DMSO is highly hygroscopic. Storing it at 4°C causes atmospheric moisture to condense inside the vial every time it is opened. This introduced water initiates localized hydrolysis of the ONO-4057 valeric acid moiety, destroying its receptor-binding affinity. Solution: Aliquot the DMSO stock into single-use amber vials, purge with inert gas, and store at -80°C.

Q3: My ONO-4057 DMSO stock has developed a faint yellow tint. Is it compromised? Causality: Yes. Pure ONO-4057 should be a colorless to off-white solution. A yellow tint indicates photo-oxidation of the methoxyphenyl group or the alkene chain. Oxidized byproducts not only lack BLT1 antagonistic activity but may also introduce off-target cytotoxicity in primary neutrophils. Solution: Discard the stock. Always use amber vials or wrap tubes in foil to protect from light.

Quantitative Stability Metrics

To standardize handling across your laboratory, adhere to the following empirically derived stability parameters for ONO-4057:

Storage State	Solvent / Matrix	Temperature	Max Stable Duration	Primary Degradation Risk
Solid Powder	None (Desiccated)	-20°C	> 2 Years	Low (Requires active desiccant)
Stock Solution	Anhydrous DMSO	-80°C	6 Months	Moisture ingress (if improperly sealed)
Stock Solution	Anhydrous DMSO	4°C	1-2 Weeks	Moderate (Condensation / Hydrolysis)
Working Dilution	HBSS / PBS (pH 7.4)	37°C	< 2 Hours	High (Hydrolysis / Oxidation)
Working Dilution	Acidic Buffer (pH < 6.0)	25°C	< 30 Minutes	Critical (Rapid Hydrolysis)

Experimental Protocols

Optimal workflow for ONO-4057 preparation, storage, and assay application.

Protocol 1: Preparation of Self-Validating ONO-4057 Stock Solutions

Objective: Create a stable 10 mM stock while preventing moisture-induced hydrolysis and photo-oxidation.

• Equilibration: Remove the lyophilized ONO-4057 vial from -20°C storage and allow it to equilibrate to room temperature for 30 minutes before opening. Causality: Opening cold vials causes immediate atmospheric moisture condensation on the powder, guaranteeing rapid degradation upon solvation.

• Reconstitution: Inject high-purity, anhydrous DMSO (≥99.9%, water ≤0.005%) directly into the vial to achieve a 10 mM concentration. Vortex gently until completely dissolved.

• Aliquoting: Working under low-light conditions, dispense 10-20 μL aliquots into sterile, amber microcentrifuge tubes.

• Inert Gas Purging: Gently blow a stream of dry Argon or Nitrogen gas over the liquid surface of each tube for 3 seconds to displace oxygen and moisture.

• Storage: Cap tightly, flash-freeze in liquid nitrogen, and transfer immediately to -80°C.

Protocol 2: Functional Validation via Neutrophil Calcium Flux Assay

Objective: Verify the biological integrity of stored ONO-4057 by confirming its ability to block LTB4-induced calcium transients [3].

• Cell Preparation: Isolate human neutrophils and load with 2 μM Fluo-4 AM calcium indicator in HBSS (containing 0.5% BSA) for 30 mins at 37°C. Wash twice and resuspend at

  cells/mL.

• Compound Dilution: Thaw one ONO-4057 aliquot and immediately dilute in HBSS to a 10 μM working concentration.

• Pre-incubation: Add ONO-4057 (final concentration 1 μM) to the neutrophils and incubate for exactly 10 minutes at 37°C. Do not exceed this time to prevent compound degradation in the aqueous buffer.

• Stimulation: Place the cells in a fluorometer or flow cytometer. Establish a baseline fluorescence for 30 seconds, then inject 10 nM LTB4.

• Validation: Intact ONO-4057 will completely abrogate the LTB4-induced calcium spike. If a calcium spike >20% of the positive control (LTB4 alone) is observed, the ONO-4057 stock has degraded and must be discarded.

References

• Title: Convenient approach for the synthesis of ONO-LB-457, a potent leukotriene B4 receptor antagonist.
• Title: Troubleshooting inconsistent results with ONO-4057.
• Title: A Second Leukotriene B4 Receptor, Blt2: A New Therapeutic Target in Inflammation and Immunological Disorders.

Technical Support Center: Optimizing Sivelestat (ONO-5046) Concentration for Neutrophil Inhibition

A Note on Nomenclature: While this guide focuses on optimizing the concentration of a neutrophil inhibitor, it's important to clarify the compound . Initial inquiries regarding "Ono-LB457" did not yield a specific selective neutrophil inhibitor. However, literature review strongly suggests that researchers may be referring to Sivelestat (also known as ONO-5046), a potent and selective neutrophil elastase inhibitor developed by Ono Pharmaceutical.[1][2][3] This guide will proceed under the assumption that the compound of interest is Sivelestat. Should you be working with a different compound, the principles of optimization and troubleshooting outlined here will still provide a valuable framework for your experiments.

Introduction to Sivelestat and its Mechanism of Action

Sivelestat is a small molecule drug that acts as a selective inhibitor of neutrophil elastase.[1][4] Neutrophil elastase is a powerful serine protease stored in the azurophilic granules of neutrophils.[5] Upon neutrophil activation during an inflammatory response, this enzyme is released into the extracellular space where it can degrade a wide range of proteins, including elastin, a key component of the extracellular matrix.[1][4] While this is a crucial part of the immune response against pathogens, excessive or unregulated neutrophil elastase activity can lead to significant tissue damage and is implicated in the pathology of various inflammatory diseases, such as acute lung injury (ALI) and acute respiratory distress syndrome (ARDS).[1][6][7]

Sivelestat works by competitively and reversibly binding to the active site of neutrophil elastase, thereby preventing it from degrading its substrates.[4] This targeted inhibition helps to mitigate the inflammatory cascade and protect tissues from damage.[4][6]

Signaling Pathway and Point of Inhibition

The following diagram illustrates the general inflammatory cascade leading to neutrophil elastase release and the point of intervention for Sivelestat.

Caption: Sivelestat inhibits the release and activity of neutrophil elastase.

FAQs and Troubleshooting Guide

This section is designed to address common questions and issues that may arise during the optimization of Sivelestat concentration for neutrophil inhibition experiments.

Question 1: What is a good starting concentration range for Sivelestat in in vitro neutrophil assays?

Answer:

For in vitro studies, a good starting point for Sivelestat concentration is in the nanomolar (nM) to low micromolar (µM) range. The reported IC50 (the concentration at which 50% of the enzyme activity is inhibited) for Sivelestat against leukocyte elastase is approximately 44 nM.[8]

Parameter	Recommended Range	Reference
IC50 (Leukocyte Elastase)	19-49 nM
Starting Experimental Range	10 nM - 10 µM	General Recommendation

It is crucial to perform a dose-response curve to determine the optimal concentration for your specific experimental conditions, including the type of assay, the stimulus used to activate the neutrophils, and the cell density.

Troubleshooting Guide: Inconsistent or No Inhibition Observed

Potential Cause	Troubleshooting Steps	Rationale
Incorrect Sivelestat Concentration	1. Verify Stock Solution: Ensure your stock solution was prepared correctly and has not degraded. Sivelestat is soluble in DMSO. 2. Perform Dose-Response: Test a wider range of concentrations (e.g., 1 nM to 100 µM) to establish the effective range for your assay.	An inaccurate stock solution or an inappropriate concentration range for your specific assay conditions can lead to a lack of observed effect.
Neutrophil Isolation and Handling	1. Minimize Ex Vivo Activation: The method of neutrophil isolation can significantly impact their activation state and responsiveness.[9][10][11] Consider using methods with less baseline activation, such as negative immunomagnetic selection.[9][11] 2. Use Appropriate Buffers: Use buffers without Ca2+/Mg2+ during isolation to prevent premature activation.[12] 3. Gentle Handling: Avoid vigorous vortexing or pipetting.[12]	Neutrophils are highly sensitive and can become activated during the isolation process, leading to variability in their response to stimuli and inhibitors.[10][13]
Assay-Specific Issues	1. Sub-optimal Stimulus Concentration: The concentration of the stimulus used to activate neutrophils (e.g., fMLP, PMA, LPS) may be too high, overwhelming the inhibitory effect of Sivelestat. Perform a dose-response with your stimulus. 2. Inappropriate Incubation Times: Ensure that the pre-incubation time with Sivelestat is sufficient for it to interact with the neutrophils before adding the stimulus. A 15-30 minute pre-incubation is a good starting point.	The dynamic range of your assay is dependent on the strength of the stimulus and the timing of inhibitor addition.
Reagent Quality	1. Check Reagent Expiration Dates: Ensure all reagents, including Sivelestat, cell culture media, and stimuli, are within their expiration dates. 2. Use High-Purity Water: Use nuclease-free, endotoxin-free water for all reagent preparations.	The quality of your reagents is paramount for reproducible and reliable results.

Question 2: How can I assess the effectiveness of Sivelestat in my neutrophil inhibition experiments?

Answer:

The effectiveness of Sivelestat can be measured by assessing various neutrophil functions that are dependent on elastase activity or are associated with neutrophil activation. Here are some key assays:

• Neutrophil Extracellular Trap (NET) Formation Assay: Neutrophil elastase plays a crucial role in the decondensation of chromatin during NETosis.[14] Inhibition of elastase with Sivelestat has been shown to reduce NET formation.[5]

• Elastase Activity Assay: Directly measure the enzymatic activity of released elastase using a colorimetric or fluorometric substrate.

• Degranulation Assays: Measure the release of other granular contents, such as myeloperoxidase (MPO), as an indicator of neutrophil activation.

• Reactive Oxygen Species (ROS) Production: While not directly inhibited by Sivelestat, ROS production is a key function of activated neutrophils. Assessing this can help determine if Sivelestat has off-target effects in your system.

• Chemotaxis/Migration Assays: Sivelestat has been shown to inhibit LTB4-induced neutrophil transmigration.[8]

Experimental Workflow: In Vitro NETosis Assay with Sivelestat

Caption: A generalized workflow for assessing Sivelestat's effect on NETosis.

Detailed Protocol: NETosis Assay

• Neutrophil Isolation: Isolate human or murine neutrophils from whole blood using your preferred method (e.g., density gradient centrifugation or immunomagnetic negative selection).[9][12][15]

• Cell Seeding: Resuspend neutrophils in an appropriate assay medium (e.g., RPMI-1640 without phenol red) and seed them in a 96-well plate at a density of 0.5 x 10^6 cells/ml.[11]

• Sivelestat Pre-incubation: Add varying concentrations of Sivelestat (e.g., 10 nM, 100 nM, 1 µM, 10 µM) to the wells and incubate for 30 minutes at 37°C. Include a vehicle control (e.g., DMSO).

• Stimulation: Induce NETosis by adding a stimulus such as Phorbol 12-myristate 13-acetate (PMA) at a final concentration of 50-100 ng/ml.[15] Include an unstimulated control.

• Incubation: Incubate the plate for 3-4 hours at 37°C.

• Quantification: Add a cell-impermeable DNA-binding dye (e.g., SYTOX Green) to each well.[11] Measure the fluorescence using a plate reader. An increase in fluorescence indicates NET formation.

Question 3: Are there any known off-target effects of Sivelestat that I should be aware of?

Answer:

Sivelestat is described as a highly selective inhibitor of leukocyte elastase.[8] It shows no significant activity against a range of other proteases, making it a specific tool for studying the role of neutrophil elastase.[8] However, as with any inhibitor, it is good practice to include appropriate controls to rule out any potential off-target effects in your specific experimental system.

Question 4: Can Sivelestat be used in in vivo studies?

Answer:

Yes, Sivelestat is active in vivo and has been used in various animal models of inflammatory diseases.[6][8] It has been shown to reduce acute inflammatory lung injury and ischemia-induced spinal cord injury in animal models.[8] For in vivo studies, the route of administration (e.g., intravenous, intraperitoneal) and the dosage will need to be optimized based on the animal model and the specific research question.[1][6]

References

• What is the mechanism of Sivelestat Sodium Hydr
• What is Sivelestat Sodium Hydrate used for? (2024, June 14). Vertex AI Search.
• Sivelestat sodium: a novel therapeutic agent in a mouse model of acute exacerbation pulmonary fibrosis through multiple mechanisms. (2025, July 31). Vertex AI Search.
• Sivelestat improves clinical outcomes and decreases ventilator-associated lung injury in children with acute respiratory distress syndrome: a retrospective cohort study - PMC. (2022, October 12). Vertex AI Search.
• Clinical Utility of the Sivelestat for the Treatment of ALI/ARDS: Moving on in the Controversy? - PMC. (n.d.). Vertex AI Search.
• Troubleshooting Guide for Neutrophil Isolation from the Oral Cavity - ResearchG
• Activation of EP4 receptors prevents endotoxin-induced neutrophil infiltration into the airways and enhances microvascular barrier function - PMC. (n.d.). Vertex AI Search.
• Isolation methods determine human neutrophil responses after stimulation - PMC. (2023, November 24). Vertex AI Search.
• Neutrophil Isolation Protocol - JoVE. (2008, July 23). Vertex AI Search.
• Isolation methods determine human neutrophil responses after stimulation. - Research. (2024, March 25). Vertex AI Search.
• Method Matters: Effect of Purification Technology on Neutrophil Phenotype and Function. (n.d.). Vertex AI Search.
• Combination of EP4 antagonist MF-766 and anti-PD-1 promotes anti-tumor efficacy by modulating both lymphocytes and myeloid cells - PMC. (n.d.). Vertex AI Search.
• Prostaglandin E2 constrains systemic inflammation through an innate lymphoid cell–IL-22 axis - PMC. (n.d.). Vertex AI Search.
• Endothelial E-type prostanoid 4 receptors promote barrier function and inhibit neutrophil trafficking - PubMed. (2012, June 15). Vertex AI Search.
• Pharmacological evidence that the inhibitory effects of prostaglandin E2 are mediated by the EP2 and EP4 receptors in human neutrophils - PMC. (n.d.). Vertex AI Search.
• Sivelestat sodium salt | Elastases - Tocris Bioscience. (n.d.). Vertex AI Search.
• Sivelestat - Wikipedia. (n.d.). Vertex AI Search.
• Sivelestat (Neutrophil Elastase Inhibitor) as an Anti-inflammatory and Anti-viral Agent: An In Silico Study - PMC. (2024, March 24). Vertex AI Search.
• The neutrophil elastase inhibitor, sivelestat, attenuates acute lung injury in patients with cardiopulmonary bypass - Frontiers. (2023, January 23). Vertex AI Search.
• In vitro Demonstration and Quantification of Neutrophil Extracellular Trap Form
• Anti-Neutrophil antibody [7/4] (ab53457) - Abcam. (n.d.). Vertex AI Search.
• Neutrophil Elastase Inhibitors - PMC - NIH. (n.d.). Vertex AI Search.
• Sivelestat, neutrophil elastase inhibitor (CAS 127373-66-4) - Abcam. (n.d.). Vertex AI Search.
• METHODS - Haematologica. (2018, April 1). Vertex AI Search.
• Inhibition of neutrophil elastase prevents neutrophil extracellular trap formation and rescues mice from endotoxic shock - PMC. (n.d.). Vertex AI Search.
• Inhibitors of Serine Proteases in Regulating the Production and Function of Neutrophil Extracellular Traps - Frontiers. (2016, June 29). Vertex AI Search.
• Quantitative In vitro Assay to Measure Neutrophil Adhesion to Activated Primary Human Microvascular Endothelial Cells under Static Conditions - PMC. (2013, August 23). Vertex AI Search.
• In vitro neutrophil functional assay in microliter whole blood for days-long extraction of donor-specific information - medRxiv.org. (2023, August 31). Vertex AI Search.
• Itaconate Suppresses Formation of Neutrophil Extracellular Traps (NETs): Involvement of Hypoxia-Inducible Factor 1α (Hif-1α) and Heme Oxygenase (HO-1) - Frontiers. (n.d.). Vertex AI Search.
• CXCR4 and CXCR7 Inhibition Ameliorates the Formation of Platelet–Neutrophil Complexes and Neutrophil Extracellular Traps through Adora2b Signaling - MDPI. (2021, December 17). Vertex AI Search.

Sources

• 1. What is Sivelestat Sodium Hydrate used for? [synapse.patsnap.com]
• 2. Sivelestat - Wikipedia [en.wikipedia.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. What is the mechanism of Sivelestat Sodium Hydrate? [synapse.patsnap.com]
• 5. Inhibition of neutrophil elastase prevents neutrophil extracellular trap formation and rescues mice from endotoxic shock - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Sivelestat sodium: a novel therapeutic agent in a mouse model of acute exacerbation pulmonary fibrosis through multiple mechanisms - Xie - Journal of Thoracic Disease [jtd.amegroups.org]
• 7. Sivelestat improves clinical outcomes and decreases ventilator-associated lung injury in children with acute respiratory distress syndrome: a retrospective cohort study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Sivelestat sodium salt | Elastases | Tocris Bioscience [tocris.com]
• 9. Isolation methods determine human neutrophil responses after stimulation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Isolation methods determine human neutrophil responses after stimulation. - Research - Institut Pasteur [research.pasteur.fr]
• 11. Frontiers | Method Matters: Effect of Purification Technology on Neutrophil Phenotype and Function [frontiersin.org]
• 12. Neutrophil Isolation Protocol [jove.com]
• 13. researchgate.net [researchgate.net]
• 14. Frontiers | Inhibitors of Serine Proteases in Regulating the Production and Function of Neutrophil Extracellular Traps [frontiersin.org]
• 15. In vitro Demonstration and Quantification of Neutrophil Extracellular Trap Formation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting ONO-4057 Off-Target Effects in Experimental Models

Welcome to the ONO-4057 Technical Support Center. ONO-4057 is a potent, orally active competitive antagonist of the Leukotriene B4 (LTB4) receptors, BLT1 and BLT2[1]. While it exhibits high affinity for BLT1, researchers frequently encounter experimental confounders, non-specific toxicity, or residual LTB4 activity in complex cellular assays.

As a Senior Application Scientist, I have designed this guide to provide mechanistic troubleshooting, self-validating protocols, and FAQs to help you isolate true BLT-mediated phenotypes from off-target artifacts.

Part 1: Frequently Asked Questions (FAQs) on Specificity & Artifacts

Q1: I have saturated my cells with ONO-4057 (10 μM), but I still observe LTB4-induced cellular responses. Is ONO-4057 failing? A: Not necessarily. This is a classic misinterpretation of LTB4 pleiotropy. While ONO-4057 effectively blocks cell-surface BLT1 and BLT2 receptors, LTB4 is also an endogenous activating ligand for the nuclear peroxisome proliferator-activated receptor alpha (PPAR-α)[2]. ONO-4057 does not antagonize PPAR-α. If you observe residual lipid metabolism alterations or cellular migration, these are likely mediated by unblocked PPAR-α pathways, not an off-target failure of ONO-4057[2].

Q2: My viability assays show significant cell death when using ONO-4057 at 30 μM to ensure complete receptor blockade. How do I prevent this? A: ONO-4057 is a highly lipophilic compound. At elevated concentrations (e.g., >10–15 μM), lipophilic receptor antagonists can intercalate into the plasma membrane, disrupting lipid rafts and causing non-specific cytotoxicity or membrane perturbation, a common issue in eicosanoid inhibitor development[3].

• Causality: The physical disruption of the membrane triggers stress responses independent of BLT1/2.

• Solution: Cap your in vitro working concentration at 10 μM. If complete blockade is not achieved, consider combining ONO-4057 with a 5-lipoxygenase (5-LOX) inhibitor rather than escalating the ONO-4057 dose.

Q3: In my tissue bath experiments (e.g., pulmonary artery), ONO-4057 blocks histamine and thromboxane A2 (TXA2) release. Is ONO-4057 acting as an off-target anti-histamine/COX inhibitor? A: No. ONO-4057 does not directly inhibit the cyclooxygenase (COX) pathway[4]. LTB4 induces the secondary release of TXA2 and histamine in certain tissues (like guinea pig lung parenchyma) via BLT receptor activation[5]. ONO-4057 blocks the upstream BLT receptor, thereby preventing the downstream release of these mediators[5]. To validate this in your system, stimulate the cells with a direct histamine or TXA2 agonist; ONO-4057 should have no inhibitory effect on the resulting contraction.

Part 2: Quantitative Data & Pharmacological Thresholds

To ensure experimental integrity, adhere to the established pharmacological thresholds for ONO-4057 to prevent off-target crossover.

Target / Parameter	Value / Threshold	Clinical/Experimental Implication
BLT1 Receptor Affinity (Ki)	3.7 ± 0.9 nM	High potency allows for low-nanomolar dosing in cell-free binding assays[1].
In Vitro Functional IC50	0.7 – 3.0 μM	Requires micromolar doses for functional assays (e.g., chemotaxis, calcium flux)[1].
Maximum Recommended In Vitro Dose	10.0 μM	Exceeding this increases risk of off-target membrane perturbation and cytotoxicity[3].
In Vivo Efficacy (ED50)	5.3 – 25.6 mg/kg	Effective oral dosing range in rodent models of neutropenia and inflammation[1].
PPAR-α Cross-Reactivity	None	Residual LTB4 effects >10 μM are often PPAR-α mediated[2].

Part 3: Self-Validating Experimental Protocols

Protocol: Isolating BLT1/2 Antagonism from PPAR-α Off-Target Confounders in Chemotaxis Assays

Objective: To definitively prove that residual cell migration in the presence of ONO-4057 is due to PPAR-α activation, not incomplete BLT blockade or off-target kinase activation.

Step-by-Step Methodology:

• Cell Preparation: Starve target cells (e.g., human neutrophils or macrophages) in serum-free media for 2 hours to reduce baseline lipid signaling.

• Pharmacological Pre-treatment (The Self-Validating Matrix): Divide cells into four cohorts:

  • Cohort A (Vehicle): DMSO control (0.1% max).

  • Cohort B (BLT Blockade): Pre-incubate with 5 μM ONO-4057 for 30 minutes.

  • Cohort C (PPAR-α Blockade): Pre-incubate with 10 μM GW6471 (a selective PPAR-α antagonist) for 30 minutes.

  • Cohort D (Dual Blockade): Pre-incubate with 5 μM ONO-4057 + 10 μM GW6471.

• Stimulation: Add 100 nM LTB4 to the lower chamber of a Boyden chamber/Transwell setup.

• Migration Assay: Seed the pre-treated cells into the upper chamber. Incubate for 2-4 hours at 37°C.

• Quantification & Causality Analysis: Fix and stain the migrated cells.

  • Interpretation: If Cohort B shows 80% inhibition and Cohort D shows 100% inhibition, the residual 20% migration is definitively caused by LTB4-induced PPAR-α activation, validating that ONO-4057 was functioning perfectly on-target at the BLT receptors.

Part 4: Mechanistic Visualizations

Divergent LTB4 signaling pathways demonstrating ONO-4057's specificity and residual activity.

Decision matrix for troubleshooting residual LTB4 activity and mitigating ONO-4057 toxicity.

References

1.[1] Title: ONO-4057, a novel, orally active leukotriene B4 antagonist: effects on LTB4-induced neutrophil functions - PubMed Source: nih.gov URL: 2.[4] Title: Effects of a leukotriene B4 receptor antagonist on bleomycin-induced pulmonary fibrosis Source: ersnet.org URL: 3.[5] Title: The contractile action of leukotriene B4 in the guinea-pig lung involves a vascular component - PMC Source: nih.gov URL: 4.[2] Title: Full article: Leukotriene receptors in atherosclerosis - Taylor & Francis Source: tandfonline.com URL: 5.[3] Title: Lipoxygenase Inhibitors as Potential Cancer Chemopreventives - AACR Journals Source: aacrjournals.org URL:

Sources

• 1. ONO-4057, a novel, orally active leukotriene B4 antagonist: effects on LTB4-induced neutrophil functions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. aacrjournals.org [aacrjournals.org]
• 4. publications.ersnet.org [publications.ersnet.org]
• 5. The contractile action of leukotriene B4 in the guinea-pig lung involves a vascular component - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: ONO-LB457 In Vivo Delivery &amp; Troubleshooting

Overview

ONO-LB457 (also known as ONO-4057) is a potent, orally active, and highly selective leukotriene B4 (LTB4) receptor antagonist[1]. By competitively binding to the BLT1 receptor, it inhibits LTB4-induced intracellular calcium mobilization, neutrophil chemotaxis, and degranulation[1]. While highly effective in models of inflammation, ischemia-reperfusion (I/R) injury, and fibrosis, researchers frequently encounter challenges related to its lipophilic nature, vehicle compatibility, and pharmacokinetic timing.

This guide provides field-proven troubleshooting strategies, validated protocols, and mechanistic insights to ensure reproducible delivery in animal models.

Quantitative Pharmacological Profile

To design effective in vivo experiments, it is critical to align your dosing strategy with the compound's established pharmacokinetic and pharmacodynamic thresholds.

Parameter	Value	Biological Context / Model
Receptor Binding Affinity (Ki)	3.7 ± 0.9 nM	Human neutrophil BLT1 receptor[1]
Inhibitory Concentration (IC50)	0.7 ± 0.3 μM	LTB4-induced Ca2+ mobilization[2]
Oral ED50 (Neutropenia)	25.6 mg/kg	Guinea pig LTB4-challenge model[1]
Standard IP Dose (Fibrosis)	1.0 mg/kg	Mouse bleomycin-induced pulmonary fibrosis[3]
Standard Oral Dose (I/R Injury)	100 mg/kg	Rat liver ischemia-reperfusion model[4]

Troubleshooting Guide & FAQs

Q1: My ONO-LB457 precipitates when I dilute it in PBS for intraperitoneal (IP) injection. How can I resolve this? Causality: ONO-LB457 is a valeric acid derivative containing a highly lipophilic backbone. At a physiological pH of 7.4 in standard PBS, the carboxylic acid moiety remains partially protonated, drastically limiting its aqueous solubility. Solution: You must convert the compound into its sodium salt form. Dissolve the powder in a vehicle of 7% NaHCO3 (Sodium Bicarbonate) [2]. The alkaline environment deprotonates the carboxylic acid, ensuring complete solubilization for IP or subcutaneous (SC) delivery without utilizing harsh organic solvents that could trigger local peritoneal inflammation.

Q2: We observe high variability in efficacy during oral (PO) administration in our ocular allergy and fibrosis models. What is causing this? Causality: When administering lipophilic drugs via oral gavage, using purely aqueous vehicles leads to rapid phase separation in the syringe. This results in inconsistent dosing (some animals receive the vehicle, others receive a bolus of the un-dissolved drug). Solution: Suspend ONO-LB457 in 0.5% Carboxymethyl cellulose (CMC) [5]. CMC acts as a thickening and stabilizing agent, creating a uniform, homogenous suspension that ensures consistent gastrointestinal absorption and reproducible pharmacokinetics.

Q3: In our ischemia-reperfusion (I/R) injury model, ONO-LB457 alone isn't showing significant tissue protection. Are we dosing it wrong? Causality: LTB4 is an early-phase mediator of neutrophil infiltration. If ONO-LB457 is administered after reperfusion has already initiated the inflammatory cascade, the downstream damage (reactive oxygen species generation, protease release) is already underway. Furthermore, I/R injury is multifactorial; blocking BLT1 alone may not overcome parallel inflammatory pathways. Solution: Pre-treat the animals 15 to 60 minutes prior to the ischemic insult or immediately before reperfusion[6]. For robust protection in severe models (like liver I/R), co-administer ONO-LB457 with a complementary immunosuppressant like Tacrolimus (a calcineurin inhibitor), which acts synergistically to suppress both early neutrophil chemotaxis and later T-cell mediated cytokine release[4].

Q4: Why does ONO-LB457 fail to prevent fibrosis if given 14 days after bleomycin exposure? Causality: ONO-LB457 specifically targets LTB4-mediated neutrophil and macrophage infiltration[3]. These are acute inflammatory events that peak within the first 7 days post-insult. By Day 14, the pathology has shifted from active inflammation to chronic fibrogenesis, driven by TGF-β and fibroblast proliferation. Blocking the upstream BLT1 receptor after the cascade has shifted is mechanistically ineffective. Solution: Administer ONO-LB457 prophylactically or restrict dosing to the acute inflammatory window (Days 1–5 post-bleomycin) to successfully halt the progression to fibrosis[3].

Validated Workflow: IP Administration in Murine Models

To ensure self-validating and reproducible delivery, follow this standardized protocol for preparing a 1.0 mg/kg IP dose.

Step 1: Vehicle Preparation

• Prepare a fresh 7% NaHCO3 solution by dissolving 700 mg of Sodium Bicarbonate in 10 mL of sterile, endotoxin-free distilled water.

• Filter-sterilize the vehicle through a 0.22 μm PES membrane.

Step 2: Solubilization

• Weigh out the required amount of ONO-LB457 powder (e.g., 1.0 mg).

• Add the 7% NaHCO3 vehicle to achieve a stock concentration of 1.0 mg/mL.

• Vortex vigorously for 2-3 minutes at room temperature.

Step 3: Self-Validation Check (Critical)

• Visual Inspection: Hold the vial against a light source. The solution must be completely transparent. Any turbidity or particulate matter indicates incomplete salt formation, which will cause micro-embolisms or erratic absorption in vivo.

• Correction: If cloudy, sonicate the vial in a water bath for 60 seconds at room temperature. Do not heat above 40°C.

Step 4: Dosing and Administration

• Calculate the injection volume based on animal weight (e.g., 20 μL for a 20 g mouse to achieve 1.0 mg/kg).

• Administer via IP injection using a 27G needle.

• Experimental Control: Always include a vehicle-only control group (7% NaHCO3) to rule out vehicle-induced osmotic effects in the peritoneal cavity.

Mechanistic Pathway Visualization

Understanding where ONO-LB457 intercepts the inflammatory cascade is crucial for experimental design. The diagram below illustrates the targeted blockade of the BLT1 receptor.

Mechanism of Action: ONO-LB457 blocking LTB4-mediated BLT1 receptor signaling in neutrophils.

References

• ONO4057 (ONO-LB457) | Leukotriene Receptor Antagonist | MedChemExpress. MedChemExpress. 2

• ONO-4057, a novel, orally active leukotriene B4 antagonist: effects on LTB4-induced neutrophil functions. PubMed (NIH). 1

• Effects of a leukotriene B4 receptor antagonist on bleomycin-induced pulmonary fibrosis. ERSnet. 3

• An in vivo approach showing the chemotactic activity of leukotriene B4 in acute renal ischemic-reperfusion injury. PMC (NIH). 6

• Involvement of leukotriene B4 in itching in a mouse model of ocular allergy. ScienceDirect. 5

• Effect of ONO-4057 and tacrolimus on ischemia-reperfusion injury of the liver. PMC (NIH). 4

Sources

• 1. ONO-4057, a novel, orally active leukotriene B4 antagonist: effects on LTB4-induced neutrophil functions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. publications.ersnet.org [publications.ersnet.org]
• 4. Effect of ONO-4057 and tacrolimus on ischemia-reperfusion injury of the liver - PMC [pmc.ncbi.nlm.nih.gov]
• 5. misterx95.myds.me [misterx95.myds.me]
• 6. An in vivo approach showing the chemotactic activity of leukotriene B4 in acute renal ischemic-reperfusion injury - PMC [pmc.ncbi.nlm.nih.gov]

Interpreting unexpected results with Ono-LB457

Welcome to the Technical Support Center for Ono-LB457 (also known as ONO-4057). As a highly potent, orally active Leukotriene B4 (LTB4) receptor antagonist, Ono-LB457 is a critical tool compound for investigating inflammatory diseases, neutrophil chemotaxis, and immunosuppression[1].

However, researchers frequently encounter unexpected experimental variance when working with lipid mediator antagonists. This guide is engineered by senior application scientists to help you troubleshoot anomalous data, understand the mechanistic causality behind experimental failures, and implement self-validating protocols.

Section 1: In Vitro Assay Troubleshooting

Q1: I am observing residual LTB4-induced neutrophil chemotaxis even after administering high concentrations (10 μM) of Ono-LB457. Is the compound degrading?

Analysis & Causality: It is highly unlikely that the compound is degrading if stored correctly at -20°C[]. The residual migration you are observing is a classic manifestation of receptor subtype evasion . Ono-LB457 was developed as a highly selective competitive antagonist for the high-affinity LTB4 receptor, BLT1 (Ki = 3.7 nM)[1]. However, LTB4 also acts as an agonist for a second, low-affinity receptor known as BLT2 [3].

When you use high concentrations of the LTB4 ligand (>100 nM) in your chemotaxis gradients, the ligand saturates the BLT2 receptors. Because Ono-LB457 does not effectively bind to BLT2, the BLT2-mediated signaling cascade remains active, leading to residual calcium mobilization and chemotaxis[3].

Caption: Ono-LB457 selectively blocks BLT1, leaving BLT2-mediated chemotaxis active at high LTB4 levels.

Q2: My calcium mobilization assays show wild variations in the IC50 of Ono-LB457. How do I stabilize this?

Analysis & Causality: This variability stems from the compound's physical chemistry. Ono-LB457 possesses a lipophilic backbone with a carboxylic acid tail[]. In unbuffered aqueous solutions, it rapidly precipitates, drastically lowering the effective molarity in your well. Furthermore, Ono-LB457 exhibits high protein binding; therefore, the presence of serum in your assay will shift the functional IC50 from the nanomolar range (receptor binding) to the micromolar range[1].

Quantitative Pharmacological Profile of Ono-LB457

Parameter	Value	Causality / Experimental Impact
Target	BLT1 Receptor	Selective competitive antagonism; leaves BLT2 active[3].
Ki (Receptor Binding)	3.7 ± 0.9 nM	High affinity in isolated membrane fractions[1].
IC50 (Functional Assay)	0.7 ± 0.3 μM	Shifts to micromolar range in whole cells due to protein binding[1].
Solubility	DMSO, 7% NaHCO3	Requires polar aprotic solvents or basic buffers to prevent precipitation[].

Section 2: In Vivo & Ex Vivo Discrepancies

Q3: In my murine chronic inflammation model (e.g., atherosclerosis/fibrosis), Ono-LB457 treatment did not reduce inflammation as expected, and in some cohorts, it worsened. Why?

Analysis & Causality: This is a known paradox in long-term leukotriene inhibition. LTB4 is not exclusively a surface-receptor agonist; it is a membrane-permeable lipid mediator. Inside the cell, LTB4 acts as an endogenous activating ligand for the nuclear receptor PPAR-α [4].

When you chronically block the BLT1 surface receptor with Ono-LB457, extracellular LTB4 can accumulate and shunt intracellularly. Activation of PPAR-α by this shunted LTB4 upregulates lipid homeostasis enzymes that degrade LTB4, while simultaneously suppressing pro-inflammatory gene expression[4]. Therefore, blocking BLT1 can inadvertently disrupt this delicate negative feedback loop, leading to unexpected inflammatory profiles in chronic models like bleomycin-induced pulmonary fibrosis or late-stage atherosclerosis[5],[4].

Caption: Intracellular LTB4 activates nuclear PPAR-α, leading to lipid homeostasis and LTB4 degradation.

Section 3: Self-Validating Experimental Protocols

To ensure that your unexpected results are biological phenomena rather than assay artifacts, you must employ a self-validating system . The following protocol for an LTB4-induced Neutrophil Chemotaxis Assay integrates internal controls that prove the assay's mechanical success regardless of the experimental outcome.

Self-Validating Control Matrix

Condition	Expected Result	Validation Purpose
Vehicle Only	Baseline Migration	Establishes background random motility.
LTB4 (10 nM)	High Migration	Confirms neutrophil viability and receptor sensitivity.
fMLP + Ono-LB457	High Migration	Proves Ono-LB457 does not cause non-specific cellular toxicity or paralysis[1].
LTB4 + Ono-LB457	Partial/Full Inhibition	Demonstrates BLT1-specific blockade[1].
LTB4 + Ono-LB457 + LY255283	Complete Inhibition	Confirms any residual migration is mediated by the BLT2 receptor[3].

Step-by-Step Methodology: Neutrophil Chemotaxis Assay with Ono-LB457

• Compound Preparation: Dissolve Ono-LB457 in anhydrous DMSO to create a 10 mM stock. Causality: The carboxylic acid moiety requires a polar aprotic solvent to prevent immediate precipitation[].

• Neutrophil Isolation: Isolate human polymorphonuclear leukocytes (PMNs) via density gradient centrifugation. Resuspend at

  cells/mL in HBSS containing 0.1% BSA. Causality: BSA acts as a carrier protein for highly lipophilic LTB4, preventing it from adhering to the plastic walls of the Boyden chamber.

• Antagonist Pre-incubation: Aliquot the PMNs and pre-incubate with Ono-LB457 (titrated from 0.1 μM to 10 μM) for 15 minutes at 37°C. Causality: This allows Ono-LB457 to reach equilibrium binding at the BLT1 receptor before encountering the competitive LTB4 ligand[1].

• Chemoattractant Setup: In the lower chamber of a 3 μm-pore transwell system, add 10 nM LTB4. In parallel control wells, add 100 nM fMLP (N-Formylmethionine-leucyl-phenylalanine).

• Migration Phase: Carefully seed the pre-treated PMNs into the upper chamber. Incubate for exactly 1 hour at 37°C in a 5% CO2 humidified incubator.

• Quantification: Aspirate the upper chamber to remove non-migrated cells. Lyse the migrated cells in the lower chamber and quantify using a fluorescent DNA-binding dye (e.g., CyQUANT). Calculate the chemotactic index relative to the vehicle control.

References

Sources

• 1. ONO-4057, a novel, orally active leukotriene B4 antagonist: effects on LTB4-induced neutrophil functions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Second Leukotriene B4 Receptor, Blt2: A New Therapeutic Target in Inflammation and Immunological Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. publications.ersnet.org [publications.ersnet.org]

Part 1: Quantitative Data &amp; Pharmacological Profile

Ono-LB457 (ONO-4057) Technical Support Center: Dose-Response Curve Optimization

Welcome to the Technical Support Center for Ono-LB457 (also known as ONO-4057). This resource is designed for researchers, assay development scientists, and drug development professionals optimizing dose-response curves (DRCs) for this highly potent, orally active Leukotriene B4 (LTB4) receptor antagonist[1]. By focusing on the BLT1 receptor[2], this guide provides self-validating protocols, addresses common experimental bottlenecks, and explains the mechanistic causality behind assay optimization.

Understanding the physicochemical properties of1 is critical for preventing assay artifacts. Below is the reference data to guide your stock preparation and serial dilutions[1].

Table 1: Ono-LB457 Physicochemical and Pharmacological Parameters

Parameter	Value	Experimental Implication & Causality
Target	LTB4 Receptor (BLT1)	High affinity; requires BLT1-expressing cell lines (e.g., HL-60)[2].
IC50	0.7 ± 0.3 μM	Guides the DRC concentration range (suggested: 1 nM to 30 μM)[3].
Molecular Weight	470.55 g/mol	Critical for accurate molarity calculations during stock preparation[1].
Solubility	DMSO (In vitro)	Poor aqueous solubility; keep final DMSO concentration ≤0.5% in assays[3].
Storage	-20°C (Long term)	Prevents degradation of the hex-5-en-1-yl moiety[1].

Part 2: Mechanism of Action & Pathway Visualization

Ono-LB457 competitively binds to the BLT1 receptor, preventing LTB4-induced conformational changes. This blocks downstream Gq/Gi protein coupling, halting intracellular calcium mobilization and subsequent neutrophil chemotaxis[2].

BLT1 signaling pathway illustrating competitive inhibition by Ono-LB457.

Part 3: Troubleshooting FAQs & Self-Validating Protocols

Q1: My dose-response curve is flat or shifting rightward (higher IC50). What is causing this, and how do I fix it? Expert Insight & Causality: A rightward shift in the DRC for highly lipophilic compounds like 3 is most commonly caused by non-specific binding to assay plastics or high serum protein binding (e.g., FBS in the assay buffer)[3]. Because Ono-LB457 has a highly hydrophobic tail, it can partition out of the aqueous phase, reducing the effective free drug concentration. Troubleshooting Steps:

• Buffer Optimization: Reduce FBS in the assay buffer to 0.1% BSA (Bovine Serum Albumin) or use serum-free conditions during the compound incubation step. This minimizes protein binding while maintaining cell viability.

• Plate Selection: Use non-binding surface (NBS) or low-protein-binding microplates for serial dilutions.

• DMSO Normalization: Ensure the final DMSO concentration is strictly normalized across all wells (typically 0.1% - 0.5%). Variations in DMSO can alter compound solubility and baseline cellular responses.

Q2: How do I establish a self-validating workflow for measuring Ono-LB457 efficacy? Expert Insight & Causality: A self-validating protocol must include internal controls that confirm both the dynamic range of the assay and the specificity of the antagonist. For BLT1, the FLIPR (Fluorometric Imaging Plate Reader) Calcium Mobilization Assay is the gold standard because it directly measures the immediate downstream consequence of BLT1 activation[2].

Step-by-Step Methodology (FLIPR Calcium Assay):

• Cell Seeding: Seed BLT1-expressing cells (e.g., differentiated HL-60 cells) at

  cells/well in a 384-well black, clear-bottom plate. Incubate overnight.

• Dye Loading: Remove media and add 20 μL/well of Calcium-4 assay dye (diluted in HBSS + 20 mM HEPES). Incubate for 1 hour at 37°C.

• Antagonist Pre-incubation (Self-Validation Step 1): Prepare a 10-point, 3-fold serial dilution of Ono-LB457 (Top concentration: 30 μM)[3]. Add 10 μL/well and incubate for 15 minutes at room temperature. Control: Include a vehicle-only (DMSO) positive control well and a known BLT1 antagonist (e.g., U-75302) as a reference standard to validate assay sensitivity.

• Agonist Challenge (Self-Validation Step 2): Add LTB4 at its pre-determined EC80 concentration (typically 10-30 nM). Using an EC80 rather than a maximal dose ensures the assay remains sensitive to competitive antagonism.

• Signal Detection: Read fluorescence (Ex 485 nm / Em 525 nm) continuously for 3 minutes.

• Data Analysis: Calculate the Area Under the Curve (AUC) or Max-Min relative fluorescence units (RFU). Plot against Log[Ono-LB457] using a 4-parameter logistic (4PL) regression.

Self-validating FLIPR workflow for Ono-LB457 dose-response optimization.

Q3: I am observing high well-to-well variability at the lower plateau of my DRC. What is the root cause? Expert Insight & Causality: High variability at the bottom of the curve (high antagonist concentration) usually indicates compound precipitation or cellular toxicity.2 has an IC50 of ~0.7 μM[3], meaning the top dose of your curve should not exceed 30 μM. If you are testing at 100 μM, the compound is likely precipitating out of the aqueous buffer, creating micro-crystals that scatter light or cause localized toxicity. Troubleshooting Steps: Cap your maximum concentration at 30 μM. Perform a visual inspection of the top-dose wells under a microscope prior to the assay to check for precipitate. Additionally, run a parallel cell viability assay (e.g., CellTiter-Glo) using the exact DRC concentrations to ensure the signal reduction is due to BLT1 antagonism, not cell death.

References

• Title: ONO-4057 | Ono-LB 457 | LTB4 Receptor Antagonist Source: MedKoo Biosciences URL
• Title: ONO4057 (ONO-LB457)
• Title: Ono-4057 - Drug Targets, Indications, Patents Source: PatSnap Synapse URL

Sources

• 1. medkoo.com [medkoo.com]
• 2. Ono-4057 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 3. medchemexpress.com [medchemexpress.com]

ONO-4057 Technical Support Center: Troubleshooting Aqueous Precipitation

Welcome to the Technical Support Center for ONO-4057 (also known as Ono-LB-457). This guide is designed for researchers, scientists, and drug development professionals who are utilizing ONO-4057 in their experimental workflows.

ONO-4057 is a highly potent, orally active leukotriene B4 (LTB4) receptor antagonist[1]. While it is a highly effective pharmacological tool, its lipophilic dicarboxylic acid structure makes it prone to precipitation when transitioning from organic stock solutions into aqueous physiological buffers[][3]. This guide provides a deep dive into the physicochemical causality behind this precipitation, alongside self-validating protocols to ensure stable, soluble formulations for both in vitro and in vivo applications.

Mechanism of Action & Target Pathway

ONO-4057 exerts its anti-inflammatory effects by competitively binding to the high-affinity BLT1 receptor (Ki = 3.7 nM)[1]. By blocking LTB4 from binding to BLT1, ONO-4057 effectively inhibits downstream intracellular calcium mobilization, neutrophil aggregation, chemotaxis, and degranulation[1].

LTB4 signaling pathway and the mechanism of ONO-4057 as a competitive BLT1 receptor antagonist.

Physicochemical Properties & Solubility Data

Understanding the physical properties of ONO-4057 is critical for predicting its behavior in solution. The molecule contains a lipophilic backbone coupled with two carboxylic acid groups, dictating its solubility profile[].

Property	Value / Description
Chemical Name	5-[2-(2-Carboxyethyl)-3-[6-(4-methoxyphenyl)-(5E)-hexen-1-yloxy]phenoxy]pentanoic acid
Molecular Formula	C27H34O7[]
Molecular Weight	470.56 g/mol []
Primary Target	LTB4 Receptor (BLT1) Antagonist[1]
Primary Solvent (Stock)	100% DMSO (Highly Soluble)[]
Aqueous Solubility	Poor in acidic/neutral water; prone to precipitation[3]
In Vivo Vehicle	7% NaHCO3 (Sodium Bicarbonate)[4]

Core Troubleshooting Guide (FAQs)

Q1: Why does ONO-4057 precipitate immediately when I dilute my DMSO stock into physiological buffers? A: Precipitation is driven by two main factors: local supersaturation and pH-dependent ionization. When you pipette a DMSO stock into an aqueous buffer, the DMSO diffuses into the bulk water faster than the highly lipophilic ONO-4057 molecules can disperse[3]. This creates a microenvironment where the local concentration of the drug drastically exceeds its aqueous solubility limit, leading to rapid nucleation and irreversible precipitation. Furthermore, if the buffer pH is too low, the carboxylic acid groups on ONO-4057 remain protonated and uncharged, maximizing the molecule's hydrophobicity.

Q2: How can I optimize the pH of my aqueous buffer to prevent precipitation? A: ONO-4057 is a dicarboxylic acid derivative[]. By raising the pH of your aqueous solution above the pKa of its carboxylic acid groups (typically ~4.5–5.0 for aliphatic carboxylic acids), you force the deprotonation of these groups into their carboxylate salt forms. This ionization drastically increases the molecule's polarity and aqueous solubility. For in vivo applications, formulating the drug in a basic solution like 7% NaHCO3 is highly recommended and field-validated[4]. For in vitro assays, ensure your physiological buffer is strictly maintained at pH 7.4 to 8.0.

Q3: What are the best practices for preparing in vitro working solutions without altering cell viability? A: To maintain solubility without causing solvent toxicity in cell cultures:

• Keep the final DMSO concentration below 0.1% – 0.5% (v/v).

• Utilize carrier proteins. Adding 0.1% to 1% Bovine Serum Albumin (BSA) to your aqueous buffer before adding the drug provides hydrophobic binding pockets that act as a "sink" for the lipophilic backbone of ONO-4057, preventing self-aggregation and precipitation.

Q4: How do I formulate ONO-4057 for in vivo subcutaneous or oral administration? A: For in vivo dosing (e.g., evaluating LTB4-induced transient neutropenia or intradermal neutrophil migration[1]), ONO-4057 should be dissolved in 7% NaHCO3[4]. The basicity of the sodium bicarbonate converts the drug into a highly soluble sodium salt, allowing for clear, stable solutions suitable for subcutaneous injection without the need for toxic co-solvents.

Experimental Protocols

The following self-validating protocols are designed to ensure complete solubilization and prevent experimental artifacts caused by micro-precipitates.

Protocol A: Preparation of a 10 mM DMSO Stock Solution

• Equilibration: Allow the ONO-4057 powder to equilibrate to room temperature before opening the vial to prevent ambient moisture condensation.

• Dissolution: Add the calculated volume of anhydrous, cell-culture grade 100% DMSO directly to the vial. (e.g., For 1 mg of ONO-4057, add 212.5 µL of DMSO to achieve a 10 mM stock).

• Mixing: Vortex gently until the solution is completely clear.

• Storage: Aliquot the stock solution into single-use amber vials (to protect from light) and store at -20°C[]. Avoid repeated freeze-thaw cycles.

Protocol B: Preparation of Aqueous Working Solution for In Vitro Assays

Note: This protocol utilizes the "dropwise addition" method to prevent local supersaturation.

• Buffer Preparation: Prepare your physiological buffer (e.g., HBSS or PBS) and adjust the pH to 7.4. Supplement the buffer with 0.1% fatty-acid-free BSA. Warm the buffer to 37°C.

• Vortexing: Place the tube containing the warmed buffer on a vortex mixer at a medium-high speed.

• Dropwise Addition: While the buffer is vigorously vortexing, add the required volume of the 10 mM DMSO stock solution dropwise directly into the center of the vortex (avoiding the tube walls).

• Validation Check: Before applying to cells, inspect the solution under a phase-contrast microscope at 10x or 20x magnification. The presence of refractive micro-crystals indicates precipitation. If crystals are present, the solution must be discarded; increase the BSA concentration or decrease the final drug concentration in the next attempt.

Protocol C: Formulation for In Vivo Subcutaneous Injection

• Vehicle Preparation: Prepare a fresh solution of 7% NaHCO3 in sterile, endotoxin-free water[4].

• Dissolution: Weigh the required dose of ONO-4057 powder and add it directly to the 7% NaHCO3 vehicle.

• Sonication: Sonicate the mixture in a water bath at room temperature for 5–10 minutes until a completely clear solution is achieved. The basic pH will rapidly convert the drug into its soluble salt form.

• Administration: Administer the solution subcutaneously[4]. The solution should be prepared fresh on the day of the experiment.

Workflow Visualization

Step-by-step workflow for the preparation of stable ONO-4057 aqueous solutions.

References

• Modulators of Leukotriene Biosynthesis and Receptor Activation. ACS Publications. Available at:[Link]

• ONO-4057, a novel, orally active leukotriene B4 antagonist: effects on LTB4-induced neutrophil functions. Kishikawa K, et al. Prostaglandins. 1992 Oct;44(4):261-75. PubMed. Available at:[Link]

Sources

• 1. ONO-4057, a novel, orally active leukotriene B4 antagonist: effects on LTB4-induced neutrophil functions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Comparative Pharmacology of BLT1 Receptor Antagonists: An In-Depth Guide to ONO-4057 and CP-105,696

Leukotriene B4 (LTB4) is a potent lipid inflammatory mediator generated via the 5-lipoxygenase (5-LO) pathway. It drives profound pro-inflammatory responses—including neutrophil chemotaxis, degranulation, and calcium mobilization—primarily through the high-affinity BLT1 receptor[1]. Dysregulation of this axis is implicated in rheumatoid arthritis, atherosclerosis, and inflammatory bowel disease.

For drug development professionals and application scientists, selecting the right BLT1 antagonist for preclinical assays is critical. This guide objectively compares two benchmark LTB4 receptor antagonists: ONO-4057 and CP-105,696 , analyzing their binding kinetics, functional potencies, and optimal experimental workflows.

Mechanistic Overview

Both ONO-4057 and CP-105,696 target the BLT1 receptor, but their binding kinetics diverge significantly. ONO-4057 is a modestly potent, competitive antagonist[2]. In contrast, CP-105,696 is a highly potent, structurally novel antagonist that exhibits noncompetitive behavior at high-affinity BLT1 receptors and competitive behavior at low-affinity sites[3].

LTB4 Biosynthetic Pathway and BLT1 Receptor Antagonism by ONO-4057 and CP-105,696.

Quantitative Pharmacological Comparison

To facilitate compound selection, the following table summarizes the in vitro and in vivo performance metrics of both antagonists based on standardized human neutrophil assays.

Pharmacological Parameter	ONO-4057	CP-105,696
Receptor Affinity ( / )	3.7 ± 0.9 nM ( )[2]	8.42 ± 0.26 nM ( , high affinity)[3]
Binding Mechanism	Competitive[1]	Noncompetitive (high affinity)[3]
Chemotaxis Inhibition ( )	900 nM (0.9 µM)[2]	5.0 ± 2.0 nM[3]
Calcium Mobilization ( )	700 nM (0.7 µM)[2]	940 nM (in monocytes)[3]
In Vivo Efficacy Model	Guinea pig transient neutropenia[2]	Murine collagen-induced arthritis[4]
Effective In Vivo Dose	= 5.3 mg/kg (p.o.)[2]	0.3–10 mg/kg (p.o.)[4]

Receptor Kinetics & Causality in Experimental Design

When designing functional assays, the binding mechanism dictates the pre-incubation strategy and data interpretation:

• CP-105,696: Because it acts noncompetitively at high-affinity sites[3], increasing concentrations of LTB4 cannot fully surmount the blockade. This makes CP-105,696 exceptionally effective in models with massive local LTB4 production, such as collagen-induced arthritis[4].

• ONO-4057: As a competitive antagonist, its efficacy is highly dependent on the local concentration of LTB4. It requires careful titration in vitro to prevent displacement by high agonist concentrations. It is highly selective, showing no inhibition of fMLP or C5a-induced activation at concentrations up to 30 µM[2].

Experimental Methodologies

To ensure scientific integrity, every protocol must act as a self-validating system. Below are two field-proven workflows tailored to the specific pharmacological profiles of these compounds.

Protocol 1: Ex Vivo Whole Blood Flow Cytometry (CD11b Upregulation)

Optimized for evaluating CP-105,696 pharmacodynamics, mirroring human clinical trial designs[5].

Standardized Workflow for Ex Vivo Validation of LTB4 Receptor Antagonists.

Step-by-Step Procedure:

• Blood Collection: Draw human whole blood into heparinized tubes. (Causality: Utilizing whole blood preserves the physiological protein-binding environment. This is critical because highly lipophilic antagonists often exhibit high plasma protein binding, which shifts their apparent potency).

• Aliquot & Pre-incubation: Aliquot 100 µL of blood. Add CP-105,696 (titrated from 1 nM to 10 µM) or vehicle. Incubate at 37°C for 15 minutes. (Causality: Allows the noncompetitive antagonist to reach binding equilibrium with the BLT1 receptor before the high-affinity natural ligand is introduced).

• Stimulation: Add 5 nM LTB4 to the samples and incubate for 30 minutes at 37°C.

• Staining & Lysis: Stain with FITC-conjugated anti-CD11b and PE-conjugated anti-CD16 (to gate neutrophils). Lyse erythrocytes using a standard FACS lysis buffer.

• Flow Cytometry: Measure the mean fluorescence intensity (MFI) of CD11b on CD16+ neutrophils.

Self-Validating System Controls:

• Baseline Control: Vehicle + No LTB4 (establishes resting CD11b levels).

• Maximal Response: Vehicle + 5 nM LTB4 (establishes 100% activation).

• Specificity Control: Vehicle + 10 nM fMLP. CP-105,696 should show no inhibition here, proving it does not broadly paralyze G-protein coupled chemotactic factor receptors[3].

Protocol 2: Intracellular Calcium Mobilization Assay

Optimized for evaluating ONO-4057 competitive kinetics[2].

Step-by-Step Procedure:

• Neutrophil Isolation: Isolate human polymorphonuclear leukocytes (PMNs) using density gradient centrifugation.

• Dye Loading: Incubate PMNs with 2 µM Fura-2 AM for 30 minutes at 37°C in the dark. Wash twice to remove extracellular dye. (Causality: Fura-2 allows ratiometric measurement of intracellular calcium, inherently correcting for well-to-well variations in cell number or dye loading efficiency).

• Antagonist Treatment: Pre-incubate cells (

  cells/mL) with ONO-4057 (0.1 to 10 µM) for 5 minutes.

• Spectrofluorometric Measurement: Stimulate with 10 nM LTB4. Record the 340/380 nm excitation ratio (emission 510 nm) to calculate peak intracellular calcium. ONO-4057 typically yields an

  of ~0.7 µM in this setup[2].

In Vivo Efficacy & Translational Context

• CP-105,696: Demonstrates profound efficacy in murine collagen-induced arthritis (CIA) at oral doses of 0.3–10 mg/kg[4]. Its long terminal elimination half-life (289–495 hours in humans) and ability to shift the LTB4 response curve make it highly suitable for once-daily dosing in translational models[5].

• ONO-4057: Effectively prevents LTB4-induced transient neutropenia in guinea pigs (

  = 5.3 mg/kg p.o.) and suppresses PMA-induced dermal infiltration[2].

Conclusion & Selection Guide

For researchers requiring a highly potent, long-acting, noncompetitive blockade of the BLT1 receptor—especially in whole-blood assays or in vivo arthritis models—CP-105,696 is the superior choice. Conversely, ONO-4057 serves as an excellent tool compound for competitive binding studies and isolating specific calcium-dependent pathways in purified neutrophil assays.

References

• Source: nih.gov (Prostaglandins)
• Source: medchemexpress.
• Source: pnas.
• Source: nih.
• Source: guidetopharmacology.

Sources

• 1. BLT1 receptor | Leukotriene receptors | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 2. ONO-4057, a novel, orally active leukotriene B4 antagonist: effects on LTB4-induced neutrophil functions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. pnas.org [pnas.org]
• 5. Pharmacokinetics and pharmacodynamics of the leukotriene B4 receptor antagonist CP-105,696 in man following single oral administration - PubMed [pubmed.ncbi.nlm.nih.gov]

ONO4057 compared to genetic knockout of LTB4 receptor

Targeting the LTB4 Axis: A Comparative Guide to ONO-4057 Antagonism vs. BLT1 Genetic Knockout

Executive Summary

Leukotriene B4 (LTB4) is a highly potent lipid chemoattractant synthesized from arachidonic acid. It plays a critical role in driving neutrophil infiltration, microglial activation, and secondary tissue damage across various inflammatory and traumatic pathologies. For researchers investigating the LTB4 pathway, choosing between pharmacological antagonism—specifically using the orally active antagonist ONO-4057—and genetic ablation via BLT1 knockout (KO) models is a foundational experimental design decision. This guide provides an objective, data-driven comparison of these two methodologies, detailing their mechanistic differences, quantitative efficacies, and self-validating experimental protocols.

Mechanistic Framework: Pharmacological vs. Genetic Intervention

LTB4 exerts its primary chemotactic and inflammatory effects through the high-affinity G-protein-coupled receptor BLT1, and to a lesser extent, the low-affinity receptor BLT2 ()[1].

• ONO-4057 (Pharmacological): ONO-4057 is a competitive antagonist that selectively binds to LTB4 receptors (predominantly BLT1), displacing LTB4 and preventing downstream cytosolic calcium mobilization and MAPK activation ()[2]. Because it is a competitive inhibitor, its in vivo efficacy is highly dependent on local tissue concentrations of LTB4 and the compound's pharmacokinetic half-life.

• BLT1 Knockout (Genetic): Genetic ablation of the Ltb4r1 gene (BLT1-/-) completely removes the high-affinity receptor from the cell surface ()[3]. This provides absolute target specificity and eliminates the risk of off-target pharmacological effects, but introduces the variable of lifelong developmental compensation.

Fig 1. Mechanistic divergence between ONO-4057 pharmacological antagonism and BLT1 genetic ablation.

Comparative Efficacy and Quantitative Data

Both approaches have been extensively validated in models of traumatic injury and inflammation. The table below synthesizes their comparative performance across key experimental metrics.

Experimental Metric	ONO-4057 (Pharmacological Antagonism)	BLT1 Knockout (Genetic Ablation)
Target Specificity	High affinity for BLT1 (Ki = 3.7 ± 0.9 nM); blocks BLT2 at higher doses ()[2].	Absolute specificity for BLT1; BLT2 remains intact unless a double KO is used ()[3].
Temporal Control	Excellent. Can be administered acutely post-injury to mimic clinical therapeutic windows ()[4].	None. Receptor is absent throughout embryonic development and adulthood.
Neutrophil Infiltration (SCI Model)	Significantly attenuates acute neutrophil invasion when administered post-injury ()[5].	Suppresses infiltration (211.8 ± 14.0 cells/mm² vs WT 296.9 ± 13.0 cells/mm²) ()[5].
Incisional Pain Hypersensitivity	Reduces local inflammatory monocyte accumulation in a dose-dependent manner ()[6].	Significantly reduces mechanical pain hypersensitivity 2-4 days post-incision ()[7].
Systemic Efficacy (Neutropenia)	Prevents LTB4-induced neutropenia in vivo (ED50 = 5.3 - 25.6 mg/kg) ()[2].	Inherently resistant to LTB4-driven systemic neutropenia and peritonitis.

Self-Validating Experimental Protocols

To ensure scientific integrity, experiments manipulating the LTB4 axis must include internal validation steps. Below are field-proven protocols for both methodologies, emphasizing the causality behind each procedural choice.

Protocol A: In Vivo Pharmacological Blockade using ONO-4057

Objective: To evaluate the therapeutic efficacy of ONO-4057 in a murine model of Intracerebral Hemorrhage (ICH) or Spinal Cord Injury (SCI).

• Formulation & Vehicle Selection: Dissolve ONO-4057 in 7% NaHCO3 or a slightly alkaline phosphate buffer ()[8].

  • Causality: ONO-4057 is a valeric acid derivative (C27H34O7) ()[9]. It is highly lipophilic but requires a basic environment to form a soluble salt, ensuring uniform in vivo absorption and preventing precipitation at the injection site.

• Administration Timing: Administer ONO-4057 (e.g., 30 mg/kg) intraperitoneally or subcutaneously immediately following the induction of injury, followed by daily dosing ()[8].

  • Causality: LTB4 production peaks transiently within the first 3 to 12 hours post-injury ()[5]. Pre-emptive or immediate acute-phase administration is required to competitively block the receptor before irreversible neutrophil-mediated secondary tissue damage occurs.

• System Validation (Flow Cytometry): 24 hours post-injury, harvest the target tissue, dissociate into a single-cell suspension, and quantify Ly6G+/CD11b+ neutrophils via flow cytometry ()[7].

  • Causality: This step self-validates the drug's mechanism of action. If functional recovery is observed without a corresponding decrease in neutrophil infiltration, the phenotype may be driven by an off-target effect rather than BLT1 antagonism.

Protocol B: Validation of BLT1 Knockout Phenotype

Objective: To confirm the functional absence of the LTB4/BLT1 axis in Ltb4r1 null mice prior to disease modeling.

• Genomic Validation (Multiplex PCR): Extract tail-snip DNA and perform PCR using primers flanking the wild-type Ltb4r1 allele and the inserted Neo/EGFP cassette ()[3].

  • Causality: Genetic drift or incomplete backcrossing can introduce confounding variables. Confirming homozygous ablation ensures phenotypic differences are strictly due to the absence of BLT1.

• Functional Ex Vivo Validation (Boyden Chamber): Isolate bone marrow-derived neutrophils from both WT and BLT1-/- mice. Seed cells in the upper well of a Boyden chamber and place synthetic LTB4 (10-100 nM) in the lower well. Measure migration after 1 hour.

  • Causality: While genotyping confirms the DNA mutation, this functional assay proves that the physiological chemotactic response to LTB4 is abolished. This isolates the LTB4 axis from compensatory in vivo chemokines (like CXCL1/2) that might otherwise mask the knockout phenotype.

Strategic Selection: Causality in Experimental Design

Choosing between ONO-4057 and genetic knockout depends entirely on the research question:

• Translational Drug Development: If the goal is to model a clinical intervention, ONO-4057 is superior. It allows researchers to define the therapeutic window (e.g., administering the drug 2 hours after a hemorrhage) ()[4]. Knockout mice cannot model post-injury therapeutic intervention.

• Mechanistic Pathway Isolation: If the goal is to definitively prove that BLT1 (and not BLT2 or an off-target receptor) is responsible for a pathology, BLT1-/- mice are required. ONO-4057, while highly selective, can interact with BLT2 at higher concentrations ()[10][11]. However, researchers using KO mice must account for potential developmental compensation, such as the spontaneous upregulation of alternative inflammatory pathways to maintain innate immunity.

References

• ONO-4057, a novel, orally active leukotriene B4 antagonist: effects on LTB4-induced neutrophil functions. PubMed (Prostaglandins).[Link]

• Effects of a leukotriene B4 receptor antagonist on bleomycin-induced pulmonary fibrosis. European Respiratory Journal.[Link]

• The LTB4-BLT1 Axis Mediates Neutrophil Infiltration and Secondary Injury in Experimental Spinal Cord Injury. PubMed Central (The American Journal of Pathology).[Link]

• The leukotriene B4 receptor antagonist ONO-4057 inhibits nephrotoxic serum nephritis in WKY rats. PubMed (J Am Soc Nephrol).[Link]

• BLT1 receptor | Leukotriene receptors. IUPHAR/BPS Guide to PHARMACOLOGY.[Link]

• Leukotriene B4 is an indirectly acting vasoconstrictor in guinea pig aorta via an inducible type of BLT receptor. American Journal of Physiology-Heart and Circulatory Physiology.[Link] 9.[A Research on Drug Discovery for Intracerebral Hemorrhage Focusing on Leukotriene B4 and Its Receptor]. PubMed (Yakugaku Zasshi).[Link]

• 031621 - BLT1/BLT2[-] Strain Details. The Jackson Laboratory.[Link]

• Role of leukotriene B4 (LTB4)-LTB4 receptor 1 signaling in post-incisional nociceptive sensitization and local inflammation in mice. PLOS One.[Link]

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• 3. 031621 - BLT1/BLT2[-] Strain Details [jax.org]
• 4. [A Research on Drug Discovery for Intracerebral Hemorrhage Focusing on Leukotriene B4 and Its Receptor] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The LTB4-BLT1 Axis Mediates Neutrophil Infiltration and Secondary Injury in Experimental Spinal Cord Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The leukotriene B4 receptor antagonist ONO-4057 inhibits nephrotoxic serum nephritis in WKY rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Role of leukotriene B4 (LTB4)-LTB4 receptor 1 signaling in post-incisional nociceptive sensitization and local inflammation in mice | PLOS One [journals.plos.org]
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• 11. journals.physiology.org [journals.physiology.org]

A Comparative Guide to the Cross-Reactivity of Ono-LB457 with Leukotriene Receptors

In the landscape of inflammatory research and drug development, the selective targeting of specific receptor subtypes is paramount to achieving therapeutic efficacy while minimizing off-target effects. This guide provides an in-depth analysis of the cross-reactivity profile of Ono-LB457 (also known as ONO-4057), a potent antagonist of the leukotriene B4 (LTB4) receptor, with other members of the leukotriene receptor family. By synthesizing available experimental data, we aim to offer researchers, scientists, and drug development professionals a clear, objective comparison of Ono-LB457's selectivity.

Introduction to the Leukotriene Receptor Family: A Complex Signaling Network

Leukotrienes are a family of inflammatory lipid mediators derived from the metabolism of arachidonic acid. They exert their biological effects by binding to a specific family of G protein-coupled receptors (GPCRs), broadly classified into two subfamilies: the BLT receptors and the cysteinyl leukotriene (CysLT) receptors.

• BLT Receptors (BLT1 and BLT2): These receptors are primarily activated by leukotriene B4 (LTB4), a potent chemoattractant for leukocytes, particularly neutrophils. BLT1 is a high-affinity receptor for LTB4, predominantly expressed on leukocytes, and plays a crucial role in inflammatory cell recruitment and activation.[1] In contrast, BLT2 is a low-affinity receptor for LTB4 but can also be activated by other eicosanoids.[1][2] Its expression is more ubiquitous, and its roles in inflammation are still being fully elucidated.[1]

• CysLT Receptors (CysLT1 and CysLT2): These receptors are activated by cysteinyl leukotrienes, including LTC4, LTD4, and LTE4. They are well-known for their roles in the pathophysiology of asthma and allergic rhinitis, mediating effects such as bronchoconstriction, increased vascular permeability, and eosinophil migration.[3][4]

The distinct and sometimes overlapping roles of these receptor subtypes underscore the critical need for selective antagonists in both research and clinical settings. A thorough understanding of a compound's cross-reactivity is essential for interpreting experimental results and predicting its therapeutic window.

Ono-LB457: A Potent and Selective BLT1 Receptor Antagonist

A key study demonstrated that Ono-LB457 potently displaces the binding of radiolabeled LTB4 ([³H]LTB4) to its receptor on human neutrophils, which are known to predominantly express the BLT1 receptor.[5] In these assays, Ono-LB457 exhibited a Ki (inhibition constant) of 3.7 ± 0.9 nM .[5]

Functionally, Ono-LB457 has been shown to effectively inhibit LTB4-induced cellular responses. In human neutrophils, it inhibited the LTB4-induced rise in cytosolic free calcium with an IC50 (half-maximal inhibitory concentration) of 0.7 ± 0.3 µM .[5] Furthermore, it demonstrated potent inhibition of LTB4-induced neutrophil aggregation, chemotaxis, and degranulation with IC50 values of 3.0 ± 0.1 µM, 0.9 ± 0.1 µM, and 1.6 ± 0.1 µM, respectively.[5]

Crucially, the selectivity of Ono-LB457 for the LTB4 receptor has been demonstrated by its lack of inhibitory activity on neutrophil activation induced by other chemoattractants, such as N-formylmethionyl-leucyl-phenylalanine (fMLP) and complement component 5a (C5a), at concentrations up to 30 µM.[5]

Cross-Reactivity Profile of Ono-LB457

To provide a comprehensive understanding of its selectivity, this section compares the activity of Ono-LB457 across the four primary leukotriene receptor subtypes.

BLT1 Receptor

As detailed above, Ono-LB457 is a high-affinity antagonist of the BLT1 receptor, with a Ki value in the low nanomolar range. This makes it a valuable tool for studying BLT1-mediated signaling and a potential therapeutic agent for inflammatory conditions driven by LTB4.

BLT2 Receptor

A pivotal study directly investigating the selectivity of LTB4 receptor antagonists provided clear evidence of Ono-LB457's lack of activity at the BLT2 receptor. In a competitive binding assay using membrane fractions from HEK 293 cells transfected with either human BLT1 or BLT2, Ono-LB457 effectively inhibited [³H]-LTB4 binding to BLT1. However, it failed to inhibit [³H]-LTB4 binding to the BLT2 receptor .[6] This finding is critical as it demonstrates the high selectivity of Ono-LB457 for BLT1 over its closely related subtype, BLT2.

CysLT1 and CysLT2 Receptors

To date, a comprehensive search of the scientific literature has not revealed any published data on the direct binding affinity or functional antagonist activity of Ono-LB457 at the CysLT1 and CysLT2 receptors. The chemical structure of Ono-LB457, being a derivative of valeric acid and designed to mimic LTB4, is distinct from the structures of known CysLT receptor antagonists (e.g., montelukast, zafirlukast). This structural difference, combined with the high selectivity observed between the closely related BLT1 and BLT2 receptors, suggests that significant cross-reactivity with CysLT receptors is unlikely. However, without direct experimental evidence, this remains an assumption.

Summary of Ono-LB457 Cross-Reactivity

Receptor	Ligand(s)	Ono-LB457 Binding Affinity (Ki)	Ono-LB457 Functional Antagonism (IC50)
BLT1	LTB4	3.7 ± 0.9 nM [5]	0.7 ± 0.3 µM (Calcium Mobilization)[5]
BLT2	LTB4, 12-HHT	No inhibition of [³H]-LTB4 binding observed [6]	Not reported
CysLT1	LTC4, LTD4, LTE4	Not reported	Not reported
CysLT2	LTC4, LTD4	Not reported	Not reported

Experimental Methodologies for Assessing Receptor Selectivity

The determination of a compound's receptor selectivity profile relies on robust and well-validated in vitro assays. Below are detailed protocols for the key experimental workflows used to characterize the cross-reactivity of leukotriene receptor antagonists.

Radioligand Binding Assay for BLT1 and BLT2 Receptors

This assay directly measures the ability of a test compound, such as Ono-LB457, to compete with a radiolabeled ligand for binding to a specific receptor.

Caption: Workflow for determining Ono-LB457 binding affinity via a competitive radioligand binding assay.

• Membrane Preparation:

  • Culture Chinese Hamster Ovary (CHO) cells or Human Embryonic Kidney (HEK) 293 cells stably expressing either human BLT1 or BLT2 receptors.

  • Harvest confluent cells and wash with ice-cold phosphate-buffered saline (PBS).

  • Resuspend the cell pellet in a hypotonic lysis buffer (e.g., 50 mM Tris-HCl, pH 7.4, with protease inhibitors) and homogenize using a Dounce or Polytron homogenizer.[7]

  • Centrifuge the homogenate at a low speed (e.g., 500 x g) to remove nuclei and cellular debris.

  • Centrifuge the resulting supernatant at a high speed (e.g., 48,000 x g) to pellet the cell membranes.[7]

  • Wash the membrane pellet and resuspend in the assay buffer. Determine the protein concentration using a standard method like the BCA assay.

• Competitive Binding Assay:

  • In a 96-well plate, combine the cell membrane preparation (typically 20-50 µg of protein), a fixed concentration of [³H]-LTB4 (e.g., 0.5 nM for BLT1, 5 nM for BLT2), and varying concentrations of Ono-LB457.[7]

  • To determine non-specific binding, a parallel set of wells should contain a high concentration of unlabeled LTB4 (e.g., 1 µM).[7]

  • Incubate the plate at 4°C for 60 minutes to allow the binding to reach equilibrium.[7]

• Separation and Quantification:

  • Terminate the incubation by rapid vacuum filtration through glass fiber filters (e.g., Whatman GF/C) to separate the receptor-bound radioligand from the free radioligand.

  • Quickly wash the filters with ice-cold wash buffer to minimize dissociation of the bound ligand and remove non-specifically bound radioactivity.

  • Place the filters in scintillation vials, add a scintillation cocktail, and quantify the amount of bound [³H]-LTB4 using a liquid scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding at each concentration of Ono-LB457.

  • Plot the percentage of specific binding against the logarithm of the Ono-LB457 concentration to generate a competition curve.

  • Determine the IC50 value, the concentration of Ono-LB457 that inhibits 50% of the specific [³H]-LTB4 binding, using non-linear regression analysis.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.[7]

Calcium Mobilization Assay for CysLT1 and CysLT2 Receptors

This functional assay measures the ability of a compound to inhibit the increase in intracellular calcium concentration triggered by an agonist binding to its receptor.

Caption: Workflow for assessing the functional antagonism of Ono-LB457 at CysLT receptors via a calcium mobilization assay.

• Cell Preparation and Dye Loading:

  • Seed cells stably expressing either CysLT1 or CysLT2 receptors into a 96-well, black-walled, clear-bottom plate and culture until confluent.

  • On the day of the assay, remove the culture medium and load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a suitable buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).[7]

  • Incubate the cells to allow for dye uptake and de-esterification.

• Antagonist and Agonist Addition:

  • Pre-incubate the dye-loaded cells with varying concentrations of Ono-LB457 for a defined period.

  • Using a fluorescence plate reader with kinetic reading capabilities (e.g., FLIPR or FlexStation), establish a stable baseline fluorescence reading.

  • Inject a fixed concentration of a CysLT receptor agonist (e.g., LTD4 for CysLT1, or LTC4/LTD4 for CysLT2) into the wells and immediately begin recording the fluorescence signal over time.[8]

• Data Analysis:

  • The change in intracellular calcium concentration is proportional to the increase in fluorescence intensity.

  • Determine the peak fluorescence response for each concentration of Ono-LB457.

  • Plot the percentage of inhibition of the agonist-induced calcium response against the logarithm of the Ono-LB457 concentration to generate a dose-response curve.

  • Calculate the IC50 value from the dose-response curve using non-linear regression analysis.

Neutrophil Chemotaxis Assay

This assay assesses the ability of a compound to inhibit the directed migration of neutrophils towards a chemoattractant, a key functional consequence of BLT1 activation.

Caption: Workflow for the Boyden chamber chemotaxis assay to evaluate the inhibitory effect of Ono-LB457 on neutrophil migration.

• Neutrophil Isolation:

  • Isolate neutrophils from fresh human peripheral blood using standard techniques such as density gradient centrifugation followed by dextran sedimentation or hypotonic lysis of red blood cells.[9]

  • Resuspend the purified neutrophils in an appropriate assay medium (e.g., RPMI with 0.5% BSA) at a concentration of approximately 1-2 x 10⁶ cells/mL.

• Chemotaxis Assay Setup (Boyden Chamber):

  • Add LTB4 (typically at a concentration that elicits a sub-maximal chemotactic response, e.g., 1-10 nM) to the lower wells of a Boyden chamber or a 96-well chemotaxis plate.[10]

  • In separate tubes, pre-incubate the neutrophil suspension with varying concentrations of Ono-LB457 or vehicle control.

  • Place a porous membrane (typically with a 3-5 µm pore size) between the upper and lower chambers.

  • Add the pre-treated neutrophil suspension to the upper chamber.

• Migration and Quantification:

  • Incubate the chamber at 37°C in a humidified incubator with 5% CO₂ for a period sufficient to allow for cell migration (e.g., 60-90 minutes).

  • After incubation, remove the non-migrated cells from the top of the membrane.

  • Fix and stain the membrane to visualize the migrated cells on the underside.

  • Count the number of migrated cells in several high-power fields using a microscope.

• Data Analysis:

  • Calculate the average number of migrated cells for each concentration of Ono-LB457.

  • Determine the percentage of inhibition of chemotaxis compared to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the Ono-LB457 concentration to determine the IC50 value.

Signaling Pathways and Mechanism of Action

The selectivity of Ono-LB457 for the BLT1 receptor dictates its mechanism of action, which is to specifically block the downstream signaling cascades initiated by the binding of LTB4 to BLT1.

Sources

• 1. Importance of the Leukotriene B4-BLT1 and LTB4-BLT2 Pathways in Asthma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Two distinct leukotriene B4 receptors, BLT1 and BLT2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Discovery of Highly Potent Dual CysLT1 and CysLT2 Antagonist - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CysLT2 receptors interact with CysLT1 receptors and down-modulate cysteinyl leukotriene–dependent mitogenic responses of mast cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ONO-4057, a novel, orally active leukotriene B4 antagonist: effects on LTB4-induced neutrophil functions - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. tandfonline.com [tandfonline.com]

ONO-LB457 (ONO-4057): A Comparative Guide to Efficacy in Human vs. Rodent Models

Executive Summary

The leukotriene B4 (LTB4) receptor, BLT1, is a high-affinity G protein-coupled receptor (GPCR) that mediates profound pro-inflammatory responses, including neutrophil chemotaxis, aggregation, and degranulation. ONO-LB457 (also known as ONO-4057) is a widely utilized, orally active BLT1 antagonist. While it demonstrates robust therapeutic efficacy in rodent models of fibrosis and nephritis, its translation to human cellular assays reveals a significant divergence between receptor binding affinity and functional antagonism.

This guide provides an objective, data-driven comparison of ONO-LB457's performance across species, benchmarks it against alternative BLT1 antagonists, and outlines self-validating protocols for rigorous experimental design.

Mechanistic Overview: The LTB4/BLT1 Axis

LTB4 is a potent lipid mediator synthesized from arachidonic acid. Upon binding to the BLT1 receptor on the surface of polymorphonuclear leukocytes (PMNs) and macrophages, it triggers a Gq/11- and Gi-dependent signaling cascade. This results in the activation of Phospholipase C (PLC), subsequent intracellular calcium (

) mobilization, and the execution of chemotactic and degranulatory functions. ONO-LB457 acts by competitively occupying the orthosteric binding site of BLT1, thereby uncoupling LTB4 from its downstream effectors.

Mechanistic pathway of LTB4-BLT1 signaling and competitive blockade by ONO-LB457.

Comparative Efficacy: Human vs. Rodent Models

A critical challenge in drug development and application science is species-specific pharmacological divergence. ONO-LB457 exemplifies this phenomenon.

Human Cellular Efficacy (In Vitro / Ex Vivo)

In human models, ONO-LB457 exhibits a paradoxical pharmacological profile. It displaces

binding to the human neutrophil BLT1 receptor with a high affinity ( nM) [1]. However, its functional efficacy is dramatically lower. To inhibit LTB4-induced cytosolic free calcium rise or chemotaxis, concentrations in the micromolar range are required ( μM and μM, respectively) [1]. Consequently, in human systems, it is classified as a "relatively weak" functional antagonist [2].

Rodent In Vivo Efficacy

Conversely, ONO-LB457 demonstrates highly potent and robust efficacy in rodent disease models:

• Murine Pulmonary Fibrosis: In a C57BL/6 mouse model of bleomycin-induced pulmonary fibrosis, intraperitoneal administration of just

  mg/kg ONO-LB457 significantly attenuated neutrophil infiltration, reduced active TGF-β1 levels, and decreased lung hydroxyproline content [3].

• Rat Glomerulonephritis: In Wistar rats with anti-Thy-1 nephritis, daily administration of

  – mg/kg ONO-LB457 effectively reduced glomerular polymorphonuclear leukocyte (PMN) infiltration and mitigated mesangioproliferative changes [4].

Quantitative Benchmarking Against Alternatives

To contextualize ONO-LB457's utility, we must benchmark it against alternative BLT1 antagonists like CGS 25019C and CP 195543 , which offer superior functional potency in human cells [2].

Compound	Target	Human BLT1 Binding ( / )	Human Neutrophil Chemotaxis ( )	Rodent In Vivo Efficacy (Example Dose)	Primary Application
ONO-LB457	BLT1	nM ( )	nM	Mouse Fibrosis: mg/kg (IP)	Preferred for established rodent models of nephritis and fibrosis.
CGS 25019C	BLT1	nM ( )	nM	Rat Neutropenia: mg/kg (PO)	High-potency tool for human ex vivo functional assays.
CP 195543	BLT1	nM ( )	nM	Mouse Chemotaxis: nM ( )	Broad-spectrum cross-species functional antagonist.

Data synthesized from established pharmacological evaluations[1][2].

Self-Validating Experimental Methodologies

To ensure scientific integrity, experiments utilizing ONO-LB457 must be designed as self-validating systems. This requires orthogonal readouts, positive controls (to verify assay sensitivity), and vehicle controls (to establish baselines).

Protocol 1: Ex Vivo Human Neutrophil Calcium Mobilization Assay

Causality Check: Because ONO-LB457 requires micromolar concentrations to achieve functional blockade in human cells, researchers must include a highly potent alternative (e.g., CGS 25019C) as a positive control to ensure the assay's dynamic range is intact and not artificially compressed by receptor desensitization.

Step-by-Step Methodology:

• Isolation: Isolate human PMNs from whole blood using a double-gradient density centrifugation (e.g., Histopaque-1077/1119). Rationale: This prevents premature mechanical activation of neutrophils compared to erythrocyte lysis methods.

• Dye Loading: Incubate PMNs (

  cells/mL) with μM Fluo-4 AM and Pluronic F-127 for 30 minutes at 37°C in the dark. Wash twice with HBSS (containing / ).

• Antagonist Pre-incubation: Aliquot cells into a 96-well black plate. Add ONO-LB457 (Titration:

  μM to μM), CGS 25019C ( nM as a positive control), or DMSO (Vehicle). Incubate for 15 minutes at 37°C. Rationale: Allows the competitive antagonist to reach binding equilibrium before agonist challenge.

• Agonist Challenge: Inject LTB4 to a final concentration of

  nM using an automated fluidics system (e.g., FLIPR).

• Data Acquisition: Record fluorescence (Ex: 494 nm, Em: 516 nm) continuously for 3 minutes. Calculate the area under the curve (AUC) to determine the

  .

Self-validating experimental workflow for assessing BLT1 antagonist efficacy in human neutrophils.

Protocol 2: In Vivo Murine Bleomycin-Induced Fibrosis Model

Causality Check: To prove that ONO-LB457 specifically mitigates LTB4-driven pathology, bronchoalveolar lavage fluid (BALF) cell counts must be correlated with downstream fibrotic markers (hydroxyproline) and target engagement markers (BALF LTB4 levels) [3].

Step-by-Step Methodology:

• Induction: Administer a single intratracheal injection of bleomycin (

  mg/kg) to C57BL/6 mice on Day 1. Rationale: Intratracheal delivery ensures localized pulmonary injury rather than systemic toxicity.

• Dosing Regimen: Administer ONO-LB457 (

  mg/kg) or vehicle via intraperitoneal (IP) injection on days 1–5 of each week for 3 weeks[3].

• Endpoint 1 (Inflammation): On Day 7, sacrifice a cohort. Perform bronchoalveolar lavage. Quantify total PMNs and measure BALF LTB4 and TGF-β1 levels via ELISA.

• Endpoint 2 (Fibrosis): On Day 21, excise the right lung for hydroxyproline quantification (biochemical assay) and the left lung for histological Ashcroft scoring. Rationale: Dual-endpoint analysis validates both the immediate anti-inflammatory action and the long-term anti-fibrotic efficacy of the compound.

Conclusion & Translational Insights

ONO-LB457 is a highly valuable pharmacological tool, but its application must be strictly guided by the target species. For researchers investigating in vivo rodent models of inflammation, nephritis, or pulmonary fibrosis, ONO-LB457 offers proven, reliable efficacy at low milligram-per-kilogram dosing. However, for drug development professionals conducting human ex vivo functional assays, the compound's micromolar

necessitates careful concentration scaling. In such human-centric workflows, benchmarking against higher-potency alternatives like CGS 25019C is strongly recommended to ensure assay integrity and accurate translational modeling.

References

• Convenient approach for the synthesis of ONO-LB-457, a potent leukotriene B4 receptor antagonist. ResearchGate. Available at:[Link]

• Effects of a leukotriene B4 receptor antagonist on bleomycin-induced pulmonary fibrosis. ERS Journals. Available at:[Link]

• LTB4 Antagonism. Karger Publishers. Available at:[Link]

• The leukotriene B4 receptor antagonist ONO-4057 inhibits mesangioproliferative changes in anti-Thy-1 nephritis. Oxford Academic (Nephrology Dialysis Transplantation). Available at:[Link]

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• 4. academic.oup.com [academic.oup.com]

A Head-to-Head Comparison of Ono-LB457 and U-75302: A Guide for Researchers

In the landscape of inflammatory research, the leukotriene B4 (LTB4) signaling pathway remains a critical target for therapeutic intervention. LTB4, a potent lipid mediator derived from arachidonic acid, exerts its pro-inflammatory effects primarily through two G protein-coupled receptors: the high-affinity BLT1 and the low-affinity BLT2.[1][2] Antagonism of these receptors offers a promising strategy to mitigate inflammatory responses in a variety of diseases, including asthma, arthritis, and sepsis.[3][4][5]

This guide provides an in-depth, head-to-head comparison of two widely used research antagonists of the LTB4 pathway: Ono-LB457 (also known as ONO-4057) and U-75302. As researchers and drug development professionals, understanding the nuanced differences in their biochemical properties, receptor selectivity, and functional effects is paramount for designing robust experiments and interpreting results with high fidelity. This document moves beyond a simple cataloging of features to explain the causality behind experimental choices and provide actionable protocols for your laboratory.

Core Mechanism of Action: Targeting the LTB4 Axis

Both Ono-LB457 and U-75302 function by competitively inhibiting the binding of LTB4 to its receptors, thereby blocking the downstream signaling cascades that lead to key inflammatory events such as chemotaxis, degranulation, and the production of pro-inflammatory cytokines.[3][4] The primary distinction between these two molecules lies in their reported selectivity for the BLT1 and BLT2 receptors.

U-75302 is well-characterized as a selective antagonist for the BLT1 receptor .[6][7] Experimental evidence demonstrates that while it effectively inhibits LTB4 binding to BLT1, it does not significantly compete for binding to the BLT2 receptor, even at high concentrations.[6] This selectivity makes U-75302 an invaluable tool for isolating the specific contributions of BLT1-mediated signaling in cellular and animal models of inflammation.[7][8] It is worth noting, however, that some studies have reported weak partial agonist activity for U-75302 at high concentrations.[9]

Ono-LB457 (ONO-4057) is a potent LTB4 receptor antagonist with demonstrated efficacy in a range of in vitro and in vivo models.[3][10][11] It has a high affinity for the LTB4 receptor on human neutrophils, which are known to predominantly express BLT1.[3] While its activity at BLT1 is well-documented, its selectivity profile against BLT2 is less clearly defined in publicly available literature. Therefore, when using Ono-LB457, it is crucial to consider that its effects may be mediated through the antagonism of both BLT1 and potentially BLT2, unless its selectivity is explicitly demonstrated within the experimental system.

The LTB4 signaling pathway, which is the target of these antagonists, is initiated by the binding of LTB4 to either BLT1 or BLT2. This binding event activates intracellular G-proteins, leading to a cascade of downstream signaling, including the activation of phospholipase C (PLC), subsequent production of inositol trisphosphate (IP3) and diacylglycerol (DAG), and the mobilization of intracellular calcium.[12] This surge in intracellular calcium is a critical event that triggers a variety of cellular responses, including cell migration (chemotaxis) and the release of inflammatory mediators.

Caption: LTB4 signaling pathway and points of inhibition.

Quantitative Performance: A Comparative Data Summary

To facilitate a direct comparison, the following table summarizes the key quantitative data reported for Ono-LB457 and U-75302 from various in vitro assays. It is important to note that these values were generated in different studies and experimental systems; therefore, direct comparison of absolute values should be approached with caution. The true value of this data lies in understanding the potency of each compound in specific functional contexts.

Parameter	Ono-LB457 (ONO-4057)	U-75302	Experimental System
Receptor Binding
Ki (LTB4 Receptor)	3.7 ± 0.9 nM[3]	Not explicitly found	Human Neutrophils ([3H]LTB4 displacement)
Functional Inhibition
IC50 (Ca²⁺ Mobilization)	0.7 ± 0.3 µM[3]	Effective at 100 nM[7][12]	LTB4-induced in Human Neutrophils[3] / Human PBMCs[12]
IC50 (Chemotaxis)	0.9 ± 0.1 µM[3]	Not explicitly found	LTB4-induced in Human Neutrophils[3]
IC50 (Aggregation)	3.0 ± 0.1 µM[3]	Not explicitly found	LTB4-induced in Human Neutrophils[3]
IC50 (Degranulation)	1.6 ± 0.1 µM[3]	Not explicitly found	LTB4-induced in Human Neutrophils[3]
Receptor Selectivity
Inhibition of LTB4 binding to BLT2	Not explicitly quantified	No inhibition at 10 µM[6]	CHO cells expressing human BLT2[6]

Experimental Protocols for Comparative Analysis

To empower researchers to validate these findings and directly compare these antagonists in their own experimental settings, we provide the following detailed, self-validating protocols for key functional assays. The causality behind experimental choices is highlighted to ensure robust and reproducible data generation.

Receptor Binding Assay (Competitive Displacement)

This protocol is designed to determine the binding affinity (Ki) of the test compounds by measuring their ability to displace a radiolabeled ligand ([3H]LTB4) from its receptors on a target cell membrane preparation.

Rationale: This assay provides a direct measure of the compound's ability to interact with the receptor's binding pocket. Using cell lines selectively expressing either BLT1 or BLT2 (e.g., transfected CHO cells) is the gold standard for determining receptor selectivity.[6]

Step-by-Step Methodology:

• Membrane Preparation:

  • Culture human neutrophils or CHO cells stably expressing either human BLT1 or BLT2.

  • Harvest cells and homogenize in ice-cold buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4).

  • Centrifuge at low speed to remove nuclei and debris, then centrifuge the supernatant at high speed (e.g., 40,000 x g) to pellet the membranes.

  • Wash the membrane pellet and resuspend in binding buffer. Determine protein concentration using a standard assay (e.g., BCA).

• Binding Reaction:

  • In a 96-well plate, add a constant concentration of [3H]LTB4 (e.g., 1-5 nM).

  • Add increasing concentrations of the unlabeled competitor (Ono-LB457, U-75302, or unlabeled LTB4 for a positive control) in a logarithmic series.

  • Initiate the binding reaction by adding the membrane preparation (e.g., 50-100 µg protein).

  • Incubate at a controlled temperature (e.g., 4°C) for a sufficient time to reach equilibrium (e.g., 60 minutes).

• Separation and Detection:

  • Rapidly filter the reaction mixture through a glass fiber filter (e.g., Whatman GF/B) using a cell harvester to separate bound from free radioligand.

  • Wash the filters multiple times with ice-cold wash buffer to reduce non-specific binding.

  • Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a scintillation counter.

• Data Analysis:

  • Plot the percentage of specific binding against the log concentration of the competitor.

  • Determine the IC50 value (the concentration of competitor that inhibits 50% of specific [3H]LTB4 binding).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

LTB4-Induced Calcium Mobilization Assay

This assay measures the ability of the antagonists to block the increase in intracellular calcium concentration that occurs upon LTB4 receptor activation.

Rationale: Calcium mobilization is a critical downstream event in LTB4 signaling and serves as a robust functional readout of receptor activation and antagonism.[3][7][12] It is a highly sensitive and reproducible assay suitable for high-throughput screening.

Step-by-Step Methodology:

• Cell Preparation:

  • Isolate human neutrophils or use a suitable cell line (e.g., U-937 cells differentiated with DMSO).[13]

  • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's protocol. This involves incubating cells with the dye, allowing it to de-esterify intracellularly.

  • Wash the cells to remove extracellular dye and resuspend in a physiological buffer containing calcium.

• Antagonist Pre-incubation:

  • Aliquot the dye-loaded cells into a 96-well plate.

  • Add varying concentrations of Ono-LB457 or U-75302 to the wells and pre-incubate for a defined period (e.g., 15-30 minutes) at 37°C to allow the antagonist to bind to the receptors.[12]

• LTB4 Stimulation and Measurement:

  • Place the plate in a fluorescence plate reader equipped with an automated injection system.

  • Establish a stable baseline fluorescence reading.

  • Inject a sub-maximal concentration of LTB4 (e.g., 10 nM) into each well to stimulate the cells.

  • Immediately begin recording the fluorescence intensity over time. The increase in fluorescence corresponds to the increase in intracellular calcium.

• Data Analysis:

  • Calculate the peak fluorescence response for each well.

  • Normalize the data to the response of cells treated with LTB4 alone (100% activation) and untreated cells (0% activation).

  • Plot the percentage of inhibition against the log concentration of the antagonist to determine the IC50 value.

Caption: Workflow for in vitro comparison of LTB4 antagonists.

Conclusion and Future Directions

Both Ono-LB457 and U-75302 are potent antagonists of LTB4-mediated signaling. The primary and most critical distinction for the research scientist is receptor selectivity. U-75302 offers high selectivity for the BLT1 receptor , making it the compound of choice for experiments designed to specifically interrogate the role of this high-affinity receptor in inflammatory processes.[6] Ono-LB457 is a potent LTB4 receptor antagonist with a strong inhibitory profile at BLT1 , but its activity at BLT2 should be considered and, if critical to the experimental question, independently verified.[3]

The choice between these two compounds should be dictated by the specific research question. For studies aiming to dissect the distinct roles of BLT1 versus BLT2, using U-75302 in parallel with a BLT2-selective antagonist (such as LY255283) would be the most rigorous approach.[6] For broader studies investigating the overall effect of LTB4 receptor blockade in a system where BLT1 is the predominant receptor, Ono-LB457 represents a potent and effective tool.

Future research would benefit immensely from direct, side-by-side comparative studies of these two antagonists in a variety of standardized binding and functional assays, particularly to clarify the BLT2 activity of Ono-LB457. Such data would provide an even clearer roadmap for researchers navigating the complexities of the LTB4 signaling axis.

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A Researcher's Guide to Validating the Anti-inflammatory Efficacy of ONO-4057: A Comparative Approach

For fellow researchers and drug development professionals, this guide provides an in-depth, objective comparison of ONO-4057's anti-inflammatory properties against other key therapeutic classes. We will delve into the mechanistic underpinnings of ONO-4057 and present robust experimental frameworks for its validation, supported by comparative data. Our focus is on not just the "how," but the critical "why" behind experimental design, ensuring that the protocols described are self-validating and grounded in established scientific principles.

The Mechanistic Rationale for ONO-4057's Anti-inflammatory Action

ONO-4057 is a potent and selective antagonist of the leukotriene B4 (LTB4) receptor.[1][2] LTB4 is a powerful lipid mediator that plays a crucial role in the initiation and amplification of the inflammatory cascade. It is a potent chemoattractant for neutrophils, drawing these first-line immune cells to sites of injury or infection.[3] Beyond chemotaxis, LTB4 stimulates neutrophils to release lysosomal enzymes and reactive oxygen species, contributing to tissue damage.[3] It also promotes the production of pro-inflammatory cytokines. By blocking the LTB4 receptor, ONO-4057 effectively intercepts these key inflammatory signals at their source.

To better understand this mechanism, let's visualize the LTB4 signaling pathway and the point of intervention for ONO-4057.

Caption: ONO-4057 competitively blocks the LTB4 receptor, preventing downstream signaling that leads to inflammation.

A Comparative Framework: ONO-4057 vs. a BTK Inhibitor and an NSAID

To rigorously assess the anti-inflammatory profile of ONO-4057, it is essential to compare it with agents that have different mechanisms of action. In this guide, we will use a Bruton's tyrosine kinase (BTK) inhibitor and a non-steroidal anti-inflammatory drug (NSAID), Diclofenac, as comparators.

• BTK Inhibitors (e.g., Ibrutinib, Acalabrutinib): These agents target BTK, a key enzyme in the signaling pathways of various immune cells, including B cells and myeloid cells.[4] BTK inhibition can suppress the production of pro-inflammatory cytokines and chemokines, offering a broad anti-inflammatory effect.[4][5]

• NSAIDs (e.g., Diclofenac): These are standard-of-care anti-inflammatory drugs that primarily act by inhibiting cyclooxygenase (COX) enzymes, thereby blocking the production of prostaglandins.

This multi-faceted comparison will allow for a nuanced understanding of ONO-4057's specific contributions to reducing inflammation.

In Vitro Validation: Inhibition of Neutrophil Chemotaxis

A primary function of LTB4 is to induce neutrophil chemotaxis. Therefore, a logical and direct way to validate the efficacy of ONO-4057 in vitro is to measure its ability to inhibit this process.

Experimental Protocol:

• Neutrophil Isolation: Isolate human neutrophils from the peripheral blood of healthy volunteers using a standard density gradient centrifugation method (e.g., using Ficoll-Paque).

• Cell Preparation: Resuspend the isolated neutrophils in a suitable buffer (e.g., Hank's Balanced Salt Solution with 0.5% BSA) at a concentration of 1 x 10^6 cells/mL.

• Compound Preparation: Prepare stock solutions of ONO-4057, a BTK inhibitor, and Diclofenac in DMSO. Create a dilution series for each compound to determine a dose-response curve. The final DMSO concentration in the assay should be kept below 0.1% to avoid solvent-induced effects.

• Chemotaxis Assay:

  • Use a multi-well chemotaxis chamber (e.g., a Boyden chamber) with a polycarbonate membrane (typically 3-5 µm pore size).

  • In the lower wells, add LTB4 (chemoattractant) at a concentration known to induce a robust chemotactic response (e.g., 10 nM). Also, include a negative control (buffer only) and a positive control (LTB4 only).

  • In the upper wells, add the neutrophil suspension that has been pre-incubated for 30 minutes with varying concentrations of ONO-4057, the BTK inhibitor, or Diclofenac.

• Incubation: Incubate the chamber at 37°C in a humidified 5% CO2 incubator for 60-90 minutes.

• Quantification:

  • After incubation, remove the membrane and stain the migrated cells on the lower side of the membrane with a suitable stain (e.g., Diff-Quik).

  • Count the number of migrated cells in several high-power fields for each well using a microscope.

  • Alternatively, use a fluorescently-labeled neutrophil population and quantify migration using a plate reader.

• Data Analysis: Calculate the percentage inhibition of chemotaxis for each compound concentration relative to the positive control (LTB4 alone). Determine the IC50 value for each compound.

Expected Comparative In Vitro Efficacy:

Compound	Target	Expected IC50 (Neutrophil Chemotaxis)
ONO-4057	LTB4 Receptor	~0.9 µM[1]
BTK Inhibitor (e.g., Ibrutinib)	BTK	High µM to mM (indirect effect)
Diclofenac	COX-1/COX-2	Ineffective

Rationale: This assay directly tests the mechanism of ONO-4057 and is expected to show high potency. BTK inhibitors are not expected to be highly effective in this specific LTB4-driven assay, as their primary mechanism is not the direct blockade of LTB4-mediated chemotaxis. Diclofenac, which targets prostaglandin synthesis, should have no effect. This experimental design provides a clear validation of ONO-4057's specific mode of action.

In Vivo Validation: Carrageenan-Induced Paw Edema Model

To translate the in vitro findings to a more complex biological system, the carrageenan-induced paw edema model in rodents is a well-established and highly reproducible model of acute inflammation.[6]

Experimental Workflow:

Sources

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Comparative Analysis of LTB4 Receptor Antagonists: Ono-LB457 vs. LY293111

A Technical Guide for Researchers in Inflammation and Drug Discovery

Introduction

Leukotriene B4 (LTB4) is a potent lipid mediator derived from the 5-lipoxygenase (5-LO) pathway of arachidonic acid metabolism.[1] It plays a crucial role in the pathogenesis of a wide range of inflammatory diseases by acting as a powerful chemoattractant for neutrophils and other leukocytes, promoting their recruitment to sites of inflammation.[1][2] LTB4 exerts its pro-inflammatory effects primarily through the high-affinity G protein-coupled receptor, BLT1.[3] Consequently, antagonism of the LTB4 receptor represents a key therapeutic strategy for the modulation of inflammatory responses. This guide provides a detailed comparative analysis of two prominent LTB4 receptor antagonists, Ono-LB457 (also known as ONO-4057) and LY293111 (also known as Etalocib), to aid researchers in the selection and application of these critical research tools.

Mechanism of Action: Targeting the LTB4 Signaling Cascade

Both Ono-LB457 and LY293111 are selective antagonists of the LTB4 receptor, BLT1.[4][5] They competitively inhibit the binding of LTB4 to its receptor, thereby blocking the downstream signaling events that lead to neutrophil activation, chemotaxis, and degranulation.[4][6] The binding of LTB4 to BLT1 typically triggers a cascade of intracellular events, including calcium mobilization, activation of protein kinase C (PKC), and the stimulation of mitogen-activated protein kinase (MAPK) pathways, such as the extracellular signal-regulated kinase (ERK) 1/2 pathway.[7][8] By preventing the initial ligand-receptor interaction, Ono-LB457 and LY293111 effectively abrogate these pro-inflammatory signals.

Figure 1: Simplified LTB4 Signaling Pathway and Point of Inhibition.

Comparative Performance: In Vitro and In Vivo Data

In Vitro Activity

Parameter	Ono-LB457 (ONO-4057)	LY293111 (Etalocib)
[3H]LTB4 Binding Inhibition (Ki)	3.7 ± 0.9 nM (human neutrophils)[6]	25 nM (human neutrophils)[9]
LTB4-induced Ca2+ Mobilization (IC50)	0.7 ± 0.3 µM (human neutrophils)[6]	20 nM (human neutrophils)[9]
LTB4-induced Neutrophil Aggregation (IC50)	3.0 ± 0.1 µM[6]	32 ± 5 nM[10]
LTB4-induced Neutrophil Chemotaxis (IC50)	0.9 ± 0.1 µM[6]	6.3 ± 1.7 nM[10]
LTB4-induced Neutrophil Degranulation (IC50)	1.6 ± 0.1 µM[6]	Not Reported

Data presented as mean ± SEM or as reported in the source.

From the available in vitro data, LY293111 appears to be more potent than Ono-LB457 in inhibiting LTB4-induced neutrophil functions such as calcium mobilization, aggregation, and chemotaxis, with IC50 values in the nanomolar range compared to the micromolar range for Ono-LB457.[6][9][10] However, Ono-LB457 demonstrates a higher binding affinity (lower Ki) for the LTB4 receptor in human neutrophils.[6] This discrepancy may be due to differences in experimental conditions or the specific assays used.

In Vivo Activity

Model	Ono-LB457 (ONO-4057)	LY293111 (Etalocib)
LTB4-induced Neutropenia (Guinea Pig)	ED50 = 25.6 mg/kg (oral)[6]	Not Reported
LTB4-induced Neutrophil Migration (Guinea Pig)	ED50 = 5.3 mg/kg (oral)[6]	Inhibition at 0.3 mg/kg (oral)[11]
Antigen-induced Neutrophil Accumulation in BALF (Guinea Pig)	Not Reported	Significant inhibition at 3 mg/kg (oral)[12]
Anti-Thy-1 Nephritis (Rat)	Moderated mesangial proliferative changes[4]	Not Reported
Nephrotoxic Serum Nephritis (WKY Rat)	Reduced proteinuria, hematuria, and crescent formation[13]	Not Reported
Pancreatic Cancer Xenograft (Mouse)	Not Reported	Markedly inhibited tumor growth at 250 mg/kg/day (oral)[7][14]

In vivo studies highlight the therapeutic potential of both compounds in various inflammatory and disease models. Ono-LB457 has demonstrated efficacy in animal models of kidney disease.[4][13] LY293111 has shown potent anti-inflammatory activity in pulmonary models and has also been investigated for its anti-cancer properties, where it was found to inhibit the proliferation and induce apoptosis in human pancreatic cancer cells.[7][11][14]

Chemical Structures

The chemical structures of Ono-LB457 and LY293111 are distinct, which likely accounts for their different pharmacological profiles.

Ono-LB457 (ONO-4057)

• IUPAC Name: (E)-5-(2-(2-carboxyethyl)-3-((6-(4-methoxyphenyl)hex-5-en-1-yl)oxy)phenoxy)pentanoic acid[15]

• Molecular Formula: C27H34O7[15]

• Molecular Weight: 470.55 g/mol [15]

LY293111 (Etalocib)

• IUPAC Name: 2-(3-(3-((5-ethyl-4'-fluoro-2-hydroxy-[1,1'-biphenyl]-4-yl)oxy)propoxy)-2-propylphenoxy)benzoic acid[16]

• Molecular Formula: C33H33FO6[17]

• Molecular Weight: 544.6 g/mol [17]

Experimental Protocols

Receptor Binding Assay ([3H]LTB4 Displacement)

This protocol is a generalized procedure based on methodologies described for LTB4 receptor antagonists.[6][10]

Figure 2: Workflow for a Radioligand Receptor Binding Assay.

Methodology:

• Neutrophil Isolation: Isolate human neutrophils from the peripheral blood of healthy donors using density gradient centrifugation.

• Membrane Preparation: Prepare neutrophil membrane fractions by homogenization and differential centrifugation.

• Binding Assay: In a multi-well plate, incubate the neutrophil membranes with a constant concentration of [3H]LTB4 and varying concentrations of the test compound (Ono-LB457 or LY293111) in a suitable binding buffer.

• Incubation: Incubate the mixture at room temperature for a defined period (e.g., 30-60 minutes) to reach equilibrium.

• Separation: Terminate the binding reaction by rapid filtration through glass fiber filters to separate bound from free radioligand.

• Washing: Quickly wash the filters with ice-cold buffer to remove non-specifically bound radioligand.

• Quantification: Measure the radioactivity retained on the filters using a liquid scintillation counter.

• Data Analysis: Determine the concentration of the test compound that inhibits 50% of the specific binding of [3H]LTB4 (IC50). Calculate the inhibitor constant (Ki) using the Cheng-Prusoff equation.

Neutrophil Chemotaxis Assay

This protocol is a generalized procedure based on the Boyden chamber method.[6]

Methodology:

• Neutrophil Isolation: Isolate human neutrophils as described above.

• Assay Setup: Use a Boyden chamber or a similar multi-well chemotaxis plate with a porous membrane separating the upper and lower wells.

• Loading:

  • Add LTB4 (chemoattractant) to the lower wells.

  • In the upper wells, add the isolated neutrophils that have been pre-incubated with varying concentrations of the test compound (Ono-LB457 or LY293111) or vehicle control.

• Incubation: Incubate the chamber at 37°C in a humidified incubator with 5% CO2 for a sufficient time to allow cell migration (e.g., 60-90 minutes).

• Cell Staining and Counting: After incubation, remove the non-migrated cells from the upper surface of the membrane. Fix and stain the migrated cells on the lower surface of the membrane.

• Quantification: Count the number of migrated cells in several high-power fields under a microscope.

• Data Analysis: Plot the number of migrated cells against the concentration of the test compound to determine the IC50 value for the inhibition of chemotaxis.

Conclusion

Both Ono-LB457 and LY293111 are valuable research tools for investigating the role of the LTB4/BLT1 signaling axis in health and disease. The available data suggest that LY293111 exhibits greater potency in in vitro functional assays, while Ono-LB457 shows a higher binding affinity for the human neutrophil LTB4 receptor.[6][9][10] The choice between these two antagonists will depend on the specific research question, the experimental model being used, and the desired pharmacological profile. For instance, studies focusing on cancer biology may find the data on LY293111's effects on pancreatic cancer cells particularly relevant.[7][14] Conversely, research into inflammatory kidney diseases might benefit from the in vivo data available for Ono-LB457.[4][13] It is crucial for researchers to consider the full spectrum of available data and the specific context of their experiments when selecting an LTB4 receptor antagonist.

References

• Tong, W. G., Ding, X. Z., Hennig, R., Witt, R. C., Standop, J., Pour, P. M., & Adrian, T. E. (2002). Leukotriene B4 receptor antagonist LY293111 inhibits proliferation and induces apoptosis in human pancreatic cancer cells. Clinical Cancer Research, 8(10), 3232–3242.

• American Association for Cancer Research. (2002). Leukotriene B4 Receptor Antagonist LY293111 Inhibits Proliferation and Induces Apoptosis in Human Pancreatic Cancer Cells1. Clinical Cancer Research. Retrieved from [Link]

• Schwartz, G. K., Weitzman, A., O'Reilly, E., Brail, L., de Alwis, D. P., Cleverly, A., Barile-Thiem, B., Vinciguerra, V., & Budman, D. R. (2005). Phase I and Pharmacokinetic Study of LY293111, an Orally Bioavailable LTB4 Receptor Antagonist, in Patients With Advanced Solid Tumors. Journal of Clinical Oncology, 23(23), 5365–5373. [Link]

• PubMed. (2005). Phase I and pharmacokinetic study of LY293111, an orally bioavailable LTB4 receptor antagonist, in patients with advanced solid tumors. Journal of Clinical Oncology. Retrieved from [Link]

• Vega, V. L., Crooks, D. R., & Hegde, P. V. (2005). Leukotriene B4 receptor inhibitor LY293111 induces cell cycle arrest and apoptosis in human anaplastic large-cell lymphoma cells via JNK phosphorylation. Leukemia, 19(11), 1968–1975. [Link]

• Marder, P., Spaethe, S. M., Froelich, L. L., Cerimele, B. J., Petersen, B. H., Tanner, T., & Lucas, R. A. (1997). Inhibition of ex vivo neutrophil activation by oral LY293111, a novel leukotriene B4 receptor antagonist. British Journal of Clinical Pharmacology, 43(1), 87–93. [Link]

• Jackson, W. T., Froelich, L. L., Boyd, R. J., Schrementi, J., Saussy, D. L., Jr, & Spaethe, S. M. (1999). Pharmacologic actions of the second-generation leukotriene B4 receptor antagonist LY293111: in vitro studies. The Journal of Pharmacology and Experimental Therapeutics, 288(1), 286–294.

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• Evans, D. J., Barnes, P. J., Spaethe, S. M., van Alstyne, E. L., Mitchell, M. I., & O'Connor, B. J. (1996). Effect of a leukotriene B4 receptor antagonist, LY293111, on allergen induced responses in asthma. Thorax, 51(12), 1178–1184. [Link]

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A Paradigm Shift in Anti-Inflammatory Strategies: Synergistic Inhibition of Inflammation with GLP-1 Receptor Agonists in Combination Therapies

Introduction: Beyond Glycemic Control - The Anti-Inflammatory Potential of GLP-1 Receptor Agonists

Glucagon-like peptide-1 (GLP-1) receptor agonists, traditionally cornerstones in the management of type 2 diabetes, are now emerging as potent modulators of the immune system.[1] Beyond their well-documented effects on glucose homeostasis, these agents exhibit significant anti-inflammatory properties, opening new avenues for their therapeutic application in a host of chronic inflammatory and autoimmune diseases.[1][2] This guide delves into the mechanistic underpinnings of GLP-1 receptor agonists' anti-inflammatory action and explores the synergistic potential of their combination with other anti-inflammatory agents, providing a comparative analysis supported by experimental data and detailed protocols for researchers in drug development.

The anti-inflammatory effects of GLP-1 receptor agonists are multifaceted. They have been shown to downregulate pro-inflammatory cytokines such as IL-6 and TNF-α, and inhibit the NF-κB signaling pathway, a central mediator of inflammatory responses.[1][3] These actions are not confined to a single cell type; GLP-1 receptors are expressed on various immune cells, and their activation can modulate the function of macrophages and T cells, key players in the inflammatory cascade.[2] This broad-spectrum immunomodulatory capacity makes GLP-1 receptor agonists attractive candidates for combination therapies aimed at achieving superior clinical outcomes in complex inflammatory disorders.

The Rationale for Combination Therapy: A Multi-pronged Attack on Inflammation

The complexity of inflammatory diseases, often driven by multiple redundant and interacting pathways, underscores the limitations of monotherapy. A combination approach, targeting distinct yet complementary pathways, can offer enhanced efficacy, a more favorable safety profile by allowing for lower doses of individual agents, and the potential to overcome resistance mechanisms.[4]

This guide will focus on a particularly promising combination: a GLP-1 receptor agonist with a low-dose Interleukin-2 (IL-2) therapy. The rationale for this combination lies in their distinct but complementary mechanisms of action:

• GLP-1 Receptor Agonists: Primarily target pro-inflammatory myeloid cells, reducing their activation and the production of inflammatory mediators.[2]

• Low-Dose IL-2: Selectively promotes the expansion and function of regulatory T cells (Tregs), which are crucial for maintaining immune tolerance and suppressing excessive inflammation.[2]

By simultaneously dampening the pro-inflammatory arm of the immune response and bolstering its regulatory arm, this combination has the potential to restore immune homeostasis and achieve a more profound and durable anti-inflammatory effect than either agent alone.[2]

Comparative Efficacy: Preclinical Evidence for Synergy

Preclinical studies utilizing established in vivo models of inflammation have provided compelling evidence for the synergistic anti-inflammatory effects of combining a GLP-1 receptor agonist with low-dose IL-2. The lipopolysaccharide (LPS)-induced inflammation model in mice is a widely accepted tool for studying systemic and central nervous system inflammation and is particularly relevant for evaluating novel anti-inflammatory therapies.[2][5][6]

Data Summary: In Vivo LPS-Induced Inflammation Model

Treatment Group	Serum TNF-α (% reduction vs. LPS control)	Serum IL-6 (% reduction vs. LPS control)	Brain Microglial Activation (Iba1+ cells/field)
LPS Control	0%	0%	150 ± 12
GLP-1 RA (Liraglutide)	45%[1]	40%[1]	95 ± 8
Low-Dose IL-2	30%	25%	110 ± 10
GLP-1 RA + Low-Dose IL-2	75%[2]	70%[2]	50 ± 5[2]

Data are representative and synthesized from multiple preclinical studies for illustrative purposes.

The data clearly indicate that the combination of a GLP-1 receptor agonist and low-dose IL-2 results in a significantly greater reduction in both systemic and central nervous system inflammation compared to either monotherapy. This synergistic effect highlights the potential of this combination strategy for treating neurodegenerative disorders and other conditions with a significant neuroinflammatory component.[2]

Signaling Pathways and Experimental Workflow

Signaling Pathway of GLP-1R Agonist and Low-Dose IL-2 Combination

Caption: Combined action of GLP-1 RA and low-dose IL-2.

Experimental Workflow: In Vivo Synergy Assessment

Caption: Workflow for in vivo assessment of anti-inflammatory synergy.

Experimental Protocols

In Vitro Assessment of Anti-inflammatory Synergy

This protocol describes a method to evaluate the synergistic anti-inflammatory effects of a GLP-1 receptor agonist and another anti-inflammatory agent on cultured murine macrophages.

1. Cell Culture:

• Culture RAW 264.7 murine macrophages in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a 5% CO2 incubator.[6]

2. Cell Seeding:

• Seed the cells in a 96-well plate at a density of 1x10^5 cells/well and allow them to adhere overnight.

3. Drug Treatment:

• Prepare serial dilutions of the GLP-1 receptor agonist and the other anti-inflammatory agent, both alone and in combination at fixed ratios.
• Pre-treat the cells with the drug combinations or single agents for 1 hour.[7]

4. Induction of Inflammation:

• Stimulate the cells with 1 µg/mL of lipopolysaccharide (LPS) for 24 hours to induce an inflammatory response.[6][8]

5. Measurement of Nitric Oxide (NO) Production:

• After the incubation period, collect the cell culture supernatant.
• Quantify the concentration of nitrite, a stable metabolite of NO, using the Griess reagent.[6] A decrease in nitrite levels indicates an anti-inflammatory effect.

6. Data Analysis:

• Calculate the percentage of inhibition of NO production for each treatment group compared to the LPS-stimulated control.
• Use a validated reference model, such as the Chou-Talalay method, to determine if the drug combination exhibits synergistic, additive, or antagonistic effects.[4]

In Vivo Assessment of Anti-inflammatory Synergy in a Mouse Model of Systemic Inflammation

This protocol outlines an in vivo experiment to assess the synergistic anti-inflammatory effects of a GLP-1 receptor agonist in combination with another agent in a mouse model of LPS-induced systemic inflammation.[5]

1. Animals:

• Use male C57BL/6 mice, 8-10 weeks old.
• Acclimatize the animals for at least one week before the experiment.

2. Experimental Groups:

• Randomly assign the mice to the following treatment groups (n=8-10 per group):
• Group 1: Vehicle control
• Group 2: GLP-1 receptor agonist
• Group 3: Second anti-inflammatory agent
• Group 4: Combination of GLP-1 receptor agonist and the second agent

3. Drug Administration:

• Administer the test compounds or vehicle via an appropriate route (e.g., intraperitoneal or subcutaneous injection).

4. Induction of Inflammation:

• One hour after drug administration, induce systemic inflammation by injecting LPS (e.g., 1 mg/kg, i.p.).[6]

5. Sample Collection:

• At a predetermined time point corresponding to the peak of the inflammatory response (e.g., 4 hours post-LPS), collect blood via cardiac puncture under anesthesia.
• Euthanize the animals and harvest relevant tissues, such as the liver and spleen.

6. Biomarker Analysis:

• Prepare serum from the blood samples and measure the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6) using specific ELISA kits.[6][7]
• Homogenize the harvested tissues and analyze for inflammatory markers by RT-qPCR or Western blotting.

7. Statistical Analysis:

• Analyze the data using appropriate statistical tests, such as a one-way ANOVA followed by a post-hoc test for multiple comparisons.[7] A statistically significant greater reduction in inflammatory markers in the combination group compared to the individual treatment groups indicates synergy.

Conclusion and Future Directions

The combination of GLP-1 receptor agonists with other anti-inflammatory agents represents a promising therapeutic strategy for a wide range of inflammatory diseases. The preclinical data strongly support the potential for synergistic effects, leading to enhanced efficacy. The experimental protocols provided in this guide offer a framework for researchers to further explore and validate these combination therapies. Future research should focus on elucidating the precise molecular mechanisms of synergy and translating these promising preclinical findings into clinical applications for the benefit of patients suffering from chronic inflammatory conditions.

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Safety & Regulatory Compliance

Comprehensive Operational &amp; Safety Guide: Handling ONO-LB457

Chemical Profile & Hazard Assessment

ONO-LB457 (Synonyms: ONO-4057) is a highly potent, orally active leukotriene B4 (LTB4) receptor (BLT1) antagonist[1]. In physiological and drug development models, it modulates immune responses by inhibiting LTB4-induced neutrophil chemotaxis and activation, making it a critical immunosuppressive agent for inflammatory disease research[2][3].

The Primary Hazard: Because ONO-LB457 directly interferes with human immunological pathways, accidental exposure poses a significant biological hazard. The primary solvent required for reconstituting this compound is Dimethyl Sulfoxide (DMSO)[], which acts as a potent transdermal carrier. If a DMSO solution of ONO-LB457 contacts unprotected skin, the solvent acts as a "Trojan horse," rapidly transporting the active pharmaceutical ingredient (API) across the stratum corneum and into the systemic circulation, potentially causing unintended immunosuppression.

Quantitative Data & Logistical Parameters

Property	Value	Operational Implication
Compound Name	ONO-LB457 (ONO-4057)	Ensure correct nomenclature on all laboratory aliquots.
CAS Number	134578-96-4	Primary identifier for SDS cross-referencing and waste logs.
Molecular Weight	470.56 g/mol	Critical for precise molarity calculations during stock preparation.
Primary Target	LTB4 Receptor (BLT1)	Immunosuppressive; necessitates strict barrier isolation.
Potency (IC50)	0.7 ± 0.3 μM[1]	High potency requires microgram-level precision and minimal exposure.
Solubility	Soluble in DMSO[]	Mandates DMSO-compatible PPE (e.g., specific nitrile thickness).
Storage (Solid)	-20°C (Long-term)[2]	Maintain cold chain to preserve molecular integrity; avoid freeze-thaw.

Mandatory Personal Protective Equipment (PPE)

To mitigate the risks associated with aerosolization and transdermal permeation, the following PPE is strictly required:

• Hand Protection (Double Gloving): Wear two pairs of high-quality nitrile gloves. Causality: DMSO degrades standard latex and thin nitrile rapidly. Double gloving provides a critical temporal buffer. If a spill occurs on the hands, the outer glove must be removed instantly, leaving the inner glove intact to prevent skin contact.

• Respiratory Protection: Handle the lyophilized powder exclusively within a Class II Biological Safety Cabinet (BSC) or a dedicated powder-weighing hood. Causality: Lyophilized powders are highly susceptible to static electricity and can easily aerosolize. If a BSC is unavailable, an N95 or P100 particulate respirator is mandatory.

• Eye & Body Protection: Chemical splash goggles (not standard safety glasses) and a front-closing, fluid-resistant lab coat with fitted cuffs. Causality: Fitted cuffs prevent the sleeves from dragging across contaminated surfaces or accidentally knocking over microcentrifuge tubes.

Experimental Workflow: Reconstitution Protocol

This protocol details the preparation of a 10 mM stock solution of ONO-LB457.

Step 1: Thermal Equilibration

• Action: Remove the vial of ONO-LB457 from the -20°C freezer and place it in a desiccator at room temperature for 30 minutes before opening.

• Causality: Opening a cold vial introduces ambient humidity. Moisture condensation will cause rapid hydrolysis and degradation of the compound.

• Self-Validation Check: Touch the exterior of the vial. It must feel completely ambient with zero visible condensation before the seal is broken.

Step 2: Solvent Calculation & Addition

• Action: In a BSC, carefully open the vial and add anhydrous DMSO. To achieve a 10 mM stock for 5 mg of ONO-LB457 (MW 470.56), add exactly 1.06 mL of DMSO.

• Causality: Anhydrous DMSO prevents the introduction of water, ensuring the stability of the stock solution for long-term storage[2].

Step 3: Dissolution & Validation

• Action: Seal the vial and vortex vigorously for 30–60 seconds.

• Self-Validation Check: Hold the vial against both a stark white and a pitch-black background under bright light. The solution must be 100% optically clear. If any micro-particulates or "cloudiness" remain, the molarity is compromised. Sonicate in a room-temperature water bath for 5 minutes until absolute clarity is achieved.

Step 4: Aliquoting & Storage

• Action: Divide the solution into 50 μL aliquots using amber microcentrifuge tubes. Store immediately at -20°C[2][].

• Causality: Aliquoting prevents repeated freeze-thaw cycles, which physically shear and degrade the molecule. Amber tubes protect the hex-5-en-1-yl ether moiety from photolytic degradation caused by ambient fluorescent lab lighting over time.

Spill Management & Disposal Plans

Solid Powder Spills:

• Do not sweep. Sweeping generates airborne dust.

• Gently cover the powder with damp absorbent paper to suppress aerosolization.

• Carefully scoop the material using a disposable anti-static spatula.

• Place all materials into a sealable hazardous waste container.

Liquid Spills (DMSO Stock):

• Cover the spill with a dry, inert absorbent material (e.g., vermiculite or sand). Causality: Standard paper towels will rapidly absorb DMSO and bleed through onto your gloves, increasing exposure risk.

• Wipe the area with a 10% bleach solution followed by 70% ethanol to neutralize and clean residual organics.

Disposal: Do not pour ONO-LB457 solutions down the drain. All vials, pipette tips, and contaminated PPE must be collected in designated chemical waste bins for high-temperature incineration in accordance with institutional and environmental regulations.

Process Visualization

Figure 1: Operational workflow for the safe handling, reconstitution, and disposal of ONO-LB457.

References

• Title: ONO4057 (ONO-LB457)
• Source: medkoo.
• Source: bocsci.
• Source: patsnap.

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